C24H42O21.4H2O

Core Science & Biosynthesis

An In-depth Technical Guide to Stachyose Tetrahydrate (C24H42O21·4H2O) for Researchers and Drug Development Professionals

Prepared by a Senior Application Scientist

Abstract

Stachyose tetrahydrate, a naturally occurring functional oligosaccharide, is gaining significant attention within the scientific and pharmaceutical communities. This document provides a comprehensive technical overview of stachyose tetrahydrate (C24H42O21·4H2O), elucidating its molecular structure, physicochemical properties, and profound biological activities. As a key member of the raffinose family of oligosaccharides (RFOs), stachyose is notable for its prebiotic potential, selectively promoting the proliferation of beneficial gut microbiota. This guide delves into the analytical methodologies for its characterization and quantification, explores its mechanism of action as a prebiotic, and discusses its emerging applications in drug development and functional foods. The information presented herein is intended to serve as a critical resource for researchers, scientists, and professionals engaged in health, nutrition, and pharmaceutical development.

Introduction to Stachyose Tetrahydrate

Stachyose is a tetrasaccharide that is naturally present in a variety of plants, especially in legumes like soybeans and green beans.[1][2] It belongs to a class of functional oligosaccharides recognized for their health-promoting properties.[3] The hydrated form, stachyose tetrahydrate, is the common state in which this compound is handled and studied. Its significance lies in its physiological functions, particularly its role as a prebiotic that can modulate the gut microbiome.[4][5] This has led to its increased use in functional foods, dietary supplements, and exploration in pharmaceutical applications.[3][6]

Chemical Identity and Nomenclature

• IUPAC Name: β-D-Fructofuranosyl O-α-D-galactopyranosyl-(1→6)-O-α-D-galactopyranosyl-(1→6)-α-D-glucopyranoside[7]

• Synonyms: Stachyose hydrate, α-D-galactosyl-α-D-galactosyl-α-D-glucosyl-D-fructose[8]

• CAS Number: 10094-58-3 (for tetrahydrate)[8]

• Molecular Formula: C24H42O21·4H2O[8]

Molecular Structure and Stereochemistry

The structure of stachyose is fundamental to its biological function. It is a non-reducing tetrasaccharide, meaning it does not have a free hemiacetal group.[2]

Monosaccharide Composition

Stachyose is composed of four monosaccharide units linked sequentially:

• Two α-D-galactose units

• One α-D-glucose unit

• One β-D-fructose unit[1]

Glycosidic Linkages

The specific arrangement and linkages of these monosaccharides define stachyose's unique properties. The structure can be described as: Gal(α1→6)Gal(α1→6)Glc(α1↔2β)Fru.[1] This specific configuration, particularly the α-galactosidic bonds, is crucial as humans lack the α-galactosidase enzyme necessary for its digestion in the upper gastrointestinal tract.[2][9]

Caption: Molecular structure of Stachyose showing the four monosaccharide units and their glycosidic linkages.

Role of Water of Hydration

The four molecules of water in the crystalline structure of stachyose tetrahydrate contribute to its stability and physical properties. These water molecules are integrated into the crystal lattice through hydrogen bonding.

Physicochemical Properties

A thorough understanding of the physicochemical properties of stachyose tetrahydrate is essential for its application in research and product formulation.

Property	Value	Source
Molecular Weight	738.64 g/mol	[10]
Appearance	White crystalline powder	[11][12]
Taste	Slightly sweet (approximately 22% of sucrose)	[4]
Solubility	Soluble in water, insoluble in organic solvents like ethanol.[4][11]	[4][11]
Melting Point	~170°C (for anhydrous form)	[13]
Stability	Stable under acidic and high-temperature conditions.[4]	[4]

These properties make stachyose a versatile ingredient. Its stability to heat and acid allows for its incorporation into a wide range of food and beverage products without significant degradation.[4]

Analytical Methodologies

Accurate identification and quantification of stachyose are critical for quality control and research. Several analytical techniques are employed for this purpose.

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) is the most common method for stachyose analysis.[14] Different detection methods can be coupled with HPLC for enhanced sensitivity and specificity:

• Refractive Index Detection (HPLC-RID): A universal detector for carbohydrates, suitable for simpler matrices.[15][16]

• Evaporative Light Scattering Detection (HPLC-ELSD): Offers better sensitivity than RID and is compatible with gradient elution, making it suitable for more complex samples.[14][15][17]

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): A highly sensitive and specific method for carbohydrate analysis.[15]

Caption: A generalized workflow for the HPLC-based analysis of stachyose in a sample matrix.

Biological Activity and Applications in Drug Development

The primary biological significance of stachyose lies in its function as a prebiotic.

Mechanism of Action as a Prebiotic

Since humans lack the α-galactosidase enzyme, stachyose passes undigested through the small intestine to the colon.[2][9] In the large intestine, it is selectively fermented by beneficial bacteria, such as Bifidobacteria and Lactobacilli.[4][18] This fermentation process leads to the production of short-chain fatty acids (SCFAs), including butyrate, propionate, and acetate.[11][19]

These SCFAs contribute to:

• Lowering the colonic pH: This inhibits the growth of pathogenic bacteria.[4]

• Nourishing colonocytes: Butyrate is a primary energy source for the cells lining the colon.

• Modulating the immune system: SCFAs can have anti-inflammatory effects.[11]

Caption: The prebiotic mechanism of action of stachyose in the human gut.

Potential Therapeutic Applications

The prebiotic effects of stachyose form the basis for its potential therapeutic applications:

• Gastrointestinal Health: By promoting a healthy gut microbiome, stachyose can help alleviate constipation and improve overall digestive function.[4][18][19]

• Metabolic Diseases: There is emerging evidence that stachyose may play a role in improving lipid metabolism and glucose tolerance.[11][20][21] It has been shown to reduce total cholesterol, triglycerides, and LDL in some studies.[22]

• Liver Health: By improving the intestinal environment and reducing intestinal toxins, stachyose may offer protective effects for the liver.[4][23]

• Enhanced Nutrient Absorption: Stachyose may improve the bioavailability of certain compounds, such as isoflavones.[21]

Role in Drug Development and Formulation

Stachyose tetrahydrate is also being explored as a pharmaceutical intermediate and excipient.[6] Its purity and well-defined chemical properties make it a reliable component in complex synthesis pathways.[6] Its prebiotic properties also open up possibilities for developing synbiotic formulations, where it is combined with probiotics to enhance their beneficial effects.[18][19]

Conclusion and Future Perspectives

Stachyose tetrahydrate is a multifaceted molecule with significant potential in nutrition and medicine. Its well-established role as a prebiotic, coupled with its favorable physicochemical properties, makes it a valuable ingredient for functional foods and dietary supplements. The ongoing research into its therapeutic benefits for metabolic and gastrointestinal disorders suggests a promising future for stachyose in clinical applications. Further investigation into its synergistic effects with probiotics and its role in drug delivery systems will likely uncover new and innovative uses for this remarkable tetrasaccharide.

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An In-Depth Technical Guide to the Thermodynamic Properties of Stachyose Tetrahydrate (C24H42O21·4H2O) in Aqueous Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stachyose, a non-digestible tetrasaccharide, is of significant interest in the pharmaceutical, cosmetic, and food industries for its prebiotic properties and potential as a functional ingredient.[1][2][3] Understanding the thermodynamic properties of its hydrated form, stachyose tetrahydrate (C24H42O21·4H2O), in aqueous solutions is paramount for optimizing its application in drug formulation, cryopreservation, and food processing. This guide provides a comprehensive overview of the key thermodynamic parameters of aqueous stachyose solutions, details established experimental methodologies for their characterization, and discusses the implications of these properties for various applications.

Introduction to Stachyose and Its Aqueous Thermodynamics

Stachyose is a naturally occurring oligosaccharide composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit.[4] It is found in a variety of plants, including soybeans and green beans.[4][5] As a functional food ingredient, stachyose is recognized for promoting the growth of beneficial gut bacteria.[2][6]

The behavior of stachyose in aqueous environments is governed by its thermodynamic properties. These properties, including enthalpy, entropy, Gibbs free energy, heat capacity, and solubility, dictate its interactions with water and other solutes, influencing its stability, solubility, and functional efficacy. For instance, in drug development, understanding these properties is crucial for designing stable formulations and for its use as a cryoprotectant for thermolabile substances.[7]

This guide will delve into the fundamental thermodynamic characteristics of stachyose tetrahydrate in water, providing both theoretical insights and practical experimental protocols for their measurement.

Fundamental Thermodynamic Properties

The dissolution and interaction of stachyose in water involve a complex interplay of energetic and entropic factors.

Solubility and Hydration

Stachyose is highly soluble in water.[8] The dissolution process involves the disruption of the crystal lattice of stachyose tetrahydrate and the formation of hydrogen bonds between the hydroxyl groups of stachyose and water molecules. The extent of hydration significantly impacts the solution's properties.

Enthalpy, Entropy, and Gibbs Free Energy of Solution

The spontaneity of the dissolution of stachyose in water is determined by the Gibbs free energy change (ΔG_sol), which is a function of the enthalpy (ΔH_sol) and entropy (ΔS_sol) of the solution, as described by the Gibbs-Helmholtz equation.[9]

• Enthalpy of Solution (ΔH_sol): This represents the heat absorbed or released during dissolution. For many carbohydrates, this process is slightly endothermic.

• Entropy of Solution (ΔS_sol): This reflects the change in disorder. The dissolution of crystalline stachyose increases its own entropy, but the ordering of water molecules around the carbohydrate can lead to a decrease in the overall entropy of the system.

• Gibbs Free Energy of Solution (ΔG_sol): A negative ΔG_sol indicates a spontaneous dissolution process.

These thermodynamic parameters can be determined from solubility data at different temperatures.[9]

Heat Capacity

The specific heat capacity of aqueous stachyose solutions is a measure of the energy required to raise the temperature of the solution. It provides insights into the structural organization of water around the sugar molecules. The glass transition temperature (Tg), which is the temperature at which an amorphous solid transitions to a rubbery state, is a critical parameter for cryopreservation and can be determined by measuring changes in specific heat.[10] Solutions with higher concentrations of sugars like trehalose and sucrose exhibit a more pronounced glass transition.[10]

Experimental Methodologies for Thermodynamic Characterization

Precise and reliable experimental data are the foundation for understanding the thermodynamic behavior of stachyose in aqueous solutions. Several key techniques are employed for this purpose.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for studying the thermal properties of sugar solutions.[11] It measures the difference in heat flow between a sample and a reference as a function of temperature. This allows for the determination of heat capacity, enthalpy changes, and transition temperatures like the glass transition (Tg) and melting point (Tm).[7][12]

Experimental Protocol: Determination of Glass Transition Temperature (Tg) by DSC

• Sample Preparation: Prepare aqueous solutions of stachyose tetrahydrate at various concentrations (e.g., 10%, 20%, 40% w/w) using deionized water.

• Sample Encapsulation: Accurately weigh a small amount (10-20 µL) of the solution into a hermetically sealed aluminum DSC pan.[11][13] An empty sealed pan is used as a reference.

• Thermal Program:

  • Equilibrate the sample at room temperature.

  • Cool the sample to a low temperature (e.g., -70 °C) at a controlled rate (e.g., 10 °C/min).[13]

  • Hold isothermally for a few minutes to ensure thermal equilibrium.

  • Heat the sample at a controlled rate (e.g., 2-10 °C/min) to a temperature above the expected transitions.[13]

• Data Analysis: The glass transition is observed as a step-like change in the heat flow signal on the DSC thermogram. The Tg is typically determined as the midpoint of this transition.

Causality Behind Experimental Choices:

• Hermetic Pans: These are essential to prevent the evaporation of water during the experiment, which would alter the concentration of the solution and affect the results.[11]

• Controlled Cooling and Heating Rates: A consistent and controlled rate is crucial for obtaining reproducible results and for the clear observation of thermal events.[11]

• Modulated DSC (MDSC): This is an advanced DSC technique that can separate the heat flow signal into reversing and non-reversing components, allowing for a more accurate determination of the glass transition, especially when it overlaps with other thermal events like crystallization.[10][13]

Caption: Workflow for DSC analysis of stachyose solutions.

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring the thermodynamics of binding interactions in solution.[14][15][16] It directly measures the heat released or absorbed during the binding of a ligand (e.g., another molecule) to a macromolecule (e.g., a protein) in a stepwise titration. While not directly measuring the properties of the stachyose solution itself, it is invaluable for studying its interactions with other molecules, which is a key aspect of its function in drug development. From a single ITC experiment, one can determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n) of the interaction.[16] The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated.

Experimental Protocol: Characterizing Stachyose Binding to a Protein

• Sample Preparation:

  • Prepare a solution of the protein of interest in a suitable buffer.

  • Prepare a solution of stachyose in the same buffer. It is critical that both solutions are in identical buffer to minimize heats of dilution.

  • Thoroughly degas both solutions to prevent air bubbles from interfering with the measurement.

• Instrument Setup:

  • Fill the ITC sample cell with the protein solution.

  • Fill the injection syringe with the stachyose solution.

  • Allow the system to equilibrate to the desired experimental temperature.

• Titration:

  • Perform a series of small, sequential injections of the stachyose solution into the protein solution.

  • The instrument measures the heat change associated with each injection.

• Data Analysis:

  • The raw data (heat pulses) are integrated to obtain the heat change per injection.

  • These values are then plotted against the molar ratio of stachyose to protein.

  • The resulting binding isotherm is fitted to a suitable binding model to extract the thermodynamic parameters.

Causality Behind Experimental Choices:

• Identical Buffer: Using the exact same buffer for both the protein and stachyose solutions is crucial to avoid large and confounding heat signals from buffer mismatch upon mixing.

• Degassing: Air bubbles in the solutions can cause significant noise and artifacts in the ITC data.

• Stepwise Injections: This allows for the gradual saturation of the protein's binding sites and the generation of a complete binding curve, which is necessary for accurate data fitting.

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The Metabolic Architect: Biological Role of Stachyose Tetrahydrate in Plant Metabolism

Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, and Drug Development Professionals Estimated Reading Time: 15 Minutes[1][2]

Executive Summary: Beyond Carbon Storage

Stachyose tetrahydrate (CAS: 10094-58-3) is often categorized merely as a storage carbohydrate or a flatulence-inducing factor in legumes.[1] However, for the plant physiologist and metabolic engineer, it represents a sophisticated evolutionary solution to two critical problems: safe long-distance carbon transport and cellular survival under extreme desiccation .

This guide dissects the mechanistic role of stachyose in plant metabolism.[3][4][5][6][7][8] We move beyond basic definitions to explore the "Polymer Trap" mechanism of phloem loading, the thermodynamics of stress tolerance, and the precise analytical workflows required to quantify this tetrasaccharide in complex plant matrices.

Physicochemical Profile: The Reagent vs. The Metabolite

While biologically active stachyose exists as a dissolved solute in the plant cytosol, research applications rely on Stachyose Tetrahydrate . Understanding its physical properties is prerequisite for accurate experimental design.

Property	Specification	Experimental Implication
Molecular Formula		Must account for hydration water in molarity calculations (MW ~738.64 g/mol vs 666.58 anhydrous).[1][2]
Solubility	High (Water)	Ideal for aqueous extraction; requires polar stationary phases (Amino/Amide) for retention in HPLC.[1][2]
Stability	Non-reducing	Resistant to Maillard reaction; stable in neutral pH buffers used in enzymatic assays.
Crystallinity	Tetrahydrate form	The standard stable form for storage; prevents hygroscopic clumping common in anhydrous oligosaccharides.

Biosynthetic Machinery: The RFO Pathway

Stachyose is a Raffinose Family Oligosaccharide (RFO).[3][4][5][6][9][10][11] Its biosynthesis is a sequential galactosylation process occurring primarily in the cytosol. This pathway is not just a metabolic spur; it is a highly regulated valve for carbon partitioning.

The Enzymatic Cascade

The synthesis relies on Galactinol as the galactosyl donor, rather than UDP-Galactose directly.[12]

• Activation: Galactinol Synthase (GolS) creates the donor molecule.[6]

  • UDP-Gal + myo-Inositol ⇌ Galactinol + UDP[1][3]

• Initiation: Raffinose Synthase (RS) creates the trisaccharide.[3][6]

  • Sucrose + Galactinol ⇌ Raffinose + myo-Inositol[1][3][5]

• Polymerization: Stachyose Synthase (STS) creates the tetrasaccharide.

  • Raffinose + Galactinol ⇌ Stachyose + myo-Inositol[1][5]

Pathway Visualization

The following diagram illustrates the carbon flow from photosynthate (Sucrose) to the storage/transport polymer (Stachyose).[13][14][15]

Figure 1: The sequential galactosylation pathway from Sucrose to Stachyose via Galactinol donors.[1][2][12]

Physiological Mechanism: The Polymer Trap

The most sophisticated role of stachyose is in symplastic phloem loading . Unlike apoplastic loaders (e.g., Arabidopsis) that use ATP-driven transporters to pump sucrose across membranes, "Polymer Trap" plants (e.g., Cucurbits, Stachys) use stachyose synthesis to drive transport thermodynamically.[1]

The Mechanism

• Diffusion: Sucrose diffuses from Mesophyll cells into Intermediary Cells (ICs) (specialized companion cells) via plasmodesmata (PD).[1][14]

• Synthesis (The Trap): Inside the IC, enzymes (RS and STS) convert Sucrose into Raffinose and Stachyose.[3][6][12]

• Size Exclusion: The plasmodesmata connecting ICs to Mesophyll are narrow. Stachyose is too large to diffuse back.[7][14][15]

• Forward Flow: The plasmodesmata connecting ICs to the Sieve Element are wider, allowing Stachyose to flow into the phloem for long-distance transport.

Why this matters: This allows the plant to build up a massive concentration of sugar in the phloem (high turgor pressure) without using membrane transporters, preventing back-leakage.

Figure 2: The Polymer Trap Model showing directional flow driven by size-exclusion and synthesis.[1]

Stachyose in Stress Tolerance: The Glass State

Beyond transport, stachyose is a critical osmoprotectant .[4][16]

• Desiccation Tolerance: During seed maturation (or in resurrection plants), water loss would normally cause membrane fusion and protein denaturation. Stachyose, often in conjunction with sucrose, forms a biological glass (vitrification) rather than crystallizing.[1] This amorphous solid state immobilizes cellular structures, preserving them until rehydration.

• ROS Scavenging: Stachyose acts as a scavenger for hydroxyl radicals, protecting chloroplasts during oxidative stress events like drought or cold shock.

Analytical Protocol: Extraction and Quantification

For researchers verifying metabolic engineering targets or conducting phenotypic screens, accurate quantification is non-negotiable.

Extraction Workflow

• Reagent: 80% Ethanol (v/v) or 50% Methanol (v/v).

• Internal Standard: Melezitose (structurally similar, non-endogenous).[1]

• Step 1: Lyophilize plant tissue and grind to fine powder.

• Step 2: Add extraction solvent (100mg tissue : 1mL solvent).

• Step 3: Heat at 80°C for 30 mins (inactivates invertases/galactosidases).

• Step 4: Centrifuge (12,000 x g). Collect supernatant.

• Step 5 (Critical): Solid Phase Extraction (SPE) using C18 cartridges to remove lipids and pigments that foul HPLC columns.

Instrumental Analysis

Two primary methods are recommended based on sensitivity requirements.

Method	Detector	Column	Pros/Cons
HPAEC-PAD	Pulsed Amperometric	Dionex CarboPac PA1/PA20	Gold Standard. High sensitivity (pmol range).[1][2] No derivatization. Resolves RFO isomers.
HPLC-RID	Refractive Index	Amino-bonded Silica (NH2)	Robust. Lower sensitivity.[1][2] Requires isocratic elution (gradient causes baseline drift). Good for high-content seeds.[1]

Analytical Logic Diagram

Figure 3: Decision tree for Stachyose extraction and analysis based on tissue concentration.

References

• Turgeon, R. (1996). "Phloem loading and plasmodesmata." Trends in Plant Science. Link

• Sengupta, S., et al. (2015).[1] "The role of cell wall disassembly in stachyose transport." Plant Physiology. Link

• Peterbauer, T., & Richter, A. (2001).[1] "Biochemistry and physiology of raffinose family oligosaccharides and galactosyl cyclitols in seeds." Seed Science Research. Link

• Nishizawa, A., et al. (2008).[1] "Galactinol and raffinose constitute a novel function to protect plants from oxidative damage." Plant Physiology. Link

• PubChem. (2024). "Stachyose tetrahydrate Compound Summary." National Library of Medicine. Link[1]

• Li, T., et al. (2020).[1] "Stachyose synthase: A key enzyme in the RFO biosynthetic pathway."[3][5][6] Frontiers in Plant Science. Link

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Technical Monograph: Stachyose Tetrahydrate (CAS 10094-58-3)

Executive Summary & Chemical Identity[1]

Stachyose Tetrahydrate (CAS 10094-58-3) is a non-reducing tetrasaccharide belonging to the raffinose family of oligosaccharides (RFOs).[1] While chemically benign and widely recognized as a functional food ingredient (prebiotic), its significance in pharmaceutical development lies in its utility as a lyoprotectant and cryoprotectant .

Unlike reducing sugars, Stachyose does not participate in Maillard browning reactions with amine groups on proteins, making it a critical excipient for stabilizing biologic drugs, vaccines, and diagnostic enzymes during lyophilization (freeze-drying).

Physicochemical Profile[1][2][3][4][5][6][7][8]

Property	Specification
Chemical Name	-D-Fructofuranosyl- -D-galactopyranosyl-(1 6)- -D-galactopyranosyl-(1 6)- -D-glucopyranoside tetrahydrate
Formula	C H O 4H O
Molecular Weight	738.64 g/mol
Appearance	White crystalline powder
Solubility	Highly soluble in water (~100 mg/mL); slightly soluble in ethanol
Melting Point	101–105 °C (decomposes)
Hygroscopicity	High (Requires desiccation)

Structural Logic & Mechanism of Action

To understand Stachyose's stabilizing power, one must visualize its connectivity. It is essentially a sucrose molecule with two additional galactose units attached via

-1,6 linkages.[2]

Structural Connectivity Diagram

Figure 1: Connectivity of Stachyose Tetrahydrate showing the extension of the sucrose core with galactose units.[3]

Stabilization Mechanisms

• Water Replacement Theory : During drying, Stachyose hydrogen bonds with the surface of proteins, substituting for the hydration shell and preventing protein unfolding (denaturation).

• Vitrification : Stachyose forms a high-viscosity amorphous glass matrix upon freezing. This restricts the molecular mobility of the protein, preventing aggregation and chemical degradation. Its high glass transition temperature (

  ) contributes to storage stability.

Safety Data Sheet (SDS) Synthesis

While Stachyose is Generally Recognized As Safe (GRAS) for consumption, laboratory and manufacturing safety focuses on particulate management and purity.

Hazard Identification (GHS Classification)

• Classification : Not a hazardous substance or mixture according to GHS/CLP regulations.[4]

• Signal Word : None.

• Hazard Statements : None.

• HMIS Rating : Health: 0 | Flammability: 0 | Reactivity: 0.

First Aid Measures

• Inhalation : Move to fresh air.[4][5][6] If respiratory irritation occurs (due to high dust load), seek medical attention.

• Skin/Eye Contact : Rinse with water.[4][5][6] Stachyose is highly water-soluble and washes off easily.

• Ingestion : Non-toxic.[7] Drink water to dilute.

Handling & Storage (Critical for Stability)

• Storage Conditions : Store at 2–8°C (preferred) or room temperature in a tightly sealed container.

• Moisture Sensitivity : The tetrahydrate form is stable, but the substance is hygroscopic. Exposure to high humidity can cause caking and microbial growth.

• Incompatibility : Strong oxidizing agents.[1][4]

Experimental Protocols: Formulation & Handling

Protocol A: Preparation of 1.0 M Stock Solution

Target: Create a particle-free stock for spiking into protein formulations.

• Weighing : Calculate the mass required based on the anhydrous weight fraction.

  • Note: MW (Tetrahydrate) = 738.64 g/mol ; MW (Anhydrous) = 666.59 g/mol .

  • Correction Factor = 1.108. To get 1g of Stachyose, weigh 1.108g of the tetrahydrate.

• Dissolution :

  • Add Stachyose powder to 80% of final volume of WFI (Water for Injection) or buffer.

  • Critical Step: Stachyose dissolution is endothermic. Slight warming (to 30–35°C) accelerates dissolution without degrading the sugar.

  • Stir gently to avoid foaming if proteins are already present (though pure sugar will not foam).

• Filtration :

  • Pass through a 0.22 µm PVDF or PES filter .

  • Why? Removes potential insoluble particulates and ensures sterility for cell-based assays.

Protocol B: Lyophilization Screening Matrix

Target: Determine optimal Stachyose concentration for protein stability.

Formulation ID	Protein Conc.	Stachyose Conc.	Buffer	Rationale
F1 (Control)	5 mg/mL	0 mM	20mM Histidine	Baseline stability
F2 (Low)	5 mg/mL	50 mM	20mM Histidine	Minimum theoretical coverage
F3 (Medium)	5 mg/mL	150 mM	20mM Histidine	Isotonic range
F4 (High)	5 mg/mL	300 mM	20mM Histidine	High glass density (max )

Experimental Logic :

• Ratio : A weight ratio of sugar-to-protein between 1:1 and 5:1 is typically required for effective vitrification.

• Analysis : Post-lyophilization, analyze samples via SE-HPLC (aggregation) and DSC (to confirm

  > storage temperature).

References

• Chemical Identity & Properties : National Center for Biotechnology Information. (2025).[1][3][8] PubChem Compound Summary for CID 439531, Stachyose. Retrieved from [Link]

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• 1. STACHYOSE TETRAHYDRATE | CAS#:10094-58-3 | Chemsrc [chemsrc.com]
• 2. Stachyose | C24H42O21 | CID 439531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Amylotetraose; Fujioligo 450; alpha-1,4-Tetraglucose | C24H42O21 | CID 870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. tcichemicals.com [tcichemicals.com]
• 6. uprm.edu [uprm.edu]
• 7. alfa-industry.com [alfa-industry.com]
• 8. CAS Common Chemistry [commonchemistry.cas.org]

Crystalline Architecture & Hydration Dynamics of Stachyose Tetrahydrate

Executive Summary

Stachyose tetrahydrate (

) represents a critical excipient and bioactive scaffold in modern pharmaceutical formulation.[1][2] Unlike simple disaccharides (e.g., sucrose, trehalose), stachyose possesses a unique tetrasaccharide geometry that integrates four water molecules into a rigid, non-hygroscopic lattice under ambient conditions.[2] This guide provides a deep crystallographic analysis of the stachyose lattice, elucidating how its specific hydration structure drives its utility as a superior lyoprotectant for labile proteins and a stable pharmaceutical intermediate.

Molecular Architecture & Lattice Topology[1][2]

The Tetrasaccharide Backbone

Stachyose is a non-reducing oligosaccharide belonging to the raffinose family. Its core structure consists of two

-D-galactose units, one -D-glucose unit, and one -D-fructose unit.[1][2][3] The sequential glycosidic linkages are defined as: [1][2]

This specific linkage pattern confers significant conformational flexibility in solution but promotes a highly ordered packing arrangement in the solid state. The absence of a reducing end (hemiacetal hydroxyl) renders stachyose chemically stable against Maillard browning, a critical attribute for formulation stability.

The Tetrahydrate Crystal Lattice

The "tetrahydrate" designation is not merely stoichiometric; it defines the structural integrity of the crystal. Stachyose hydrate typically crystallizes in the Orthorhombic system (Space Group

).

• Unit Cell Dynamics: The lattice is composed of stacked "ribbons" of stachyose molecules.

• The Role of Water: The four water molecules do not exist as bulk solvent. Instead, they occupy specific crystallographic sites, acting as structural bridges (molecular glue) between the polar hydroxyl groups of adjacent sugar stacks.

• Hydrogen Bonding Network:

  • Intra-molecular: Stabilizes the bent conformation of the tetrasaccharide.

  • Inter-molecular: Water molecules form a cooperative H-bond network that links the hydrophilic faces of the galactose and glucose rings. This network locks the crystal into a stable state, preventing the "collapse" often seen in amorphous sugars.

Key Insight: Crystallographic refinement at low temperatures (119 K) reveals that the water molecules are distributed over multiple sites with partial occupancy, creating a "channel-like" hydration structure.[1][2] This allows stachyose to reversibly absorb/desorb water without immediate lattice collapse, providing a buffer against humidity fluctuations.

Visualization: Structural & Functional Logic[2]

Diagram 1: The Stachyose Functional Workflow

This diagram illustrates the logical flow from molecular structure to pharmaceutical utility, highlighting the critical role of the hydration shell.

Caption: Logical progression from stachyose molecular structure to its functional role as a stabilizing excipient.[1][2]

Hydration Dynamics & Thermal Analysis[4]

Understanding the dehydration profile is essential for processing stachyose (e.g., during drying or extrusion).[1]

Thermal Gravimetric Analysis (TGA)

Stachyose tetrahydrate does not lose all water in a single step.[1] The dehydration is stepwise, reflecting the varying binding energies of the four water molecules.

Temperature Range (°C)	Mass Loss (%)	Event Interpretation
50°C - 90°C	~2.5%	Loss of loosely bound surface water (non-lattice).[2]
90°C - 130°C	~9.5%	Loss of lattice waters (Step 1: Transition to lower hydrate).[1][2]
> 150°C	Variable	Complete dehydration followed by melting/decomposition.[1]

Technical Note: The theoretical water content for the tetrahydrate is approximately 9.7%. TGA curves often show a mass loss slightly varying from this due to surface adsorption.[1] A distinct plateau is rarely seen between the loss of the 3rd and 4th water, implying a cooperative exit mechanism.

Differential Scanning Calorimetry (DSC)

• Melting Point: The anhydrous form melts/decomposes near 165-170°C.[1]

• Glass Transition (

  ): Stachyose has a high ( for the anhydrous amorphous form).[1] This high is the primary reason it is an effective lyoprotectant—it remains in a glassy state at room temperature, immobilizing proteins embedded within it.

Experimental Protocols

Protocol A: Controlled Crystallization of Stachyose Tetrahydrate

Objective: To isolate high-purity crystals for XRD characterization.

• Preparation: Dissolve crude stachyose (purity >85%) in distilled water to achieve a concentration of 60% (w/v) at 60°C.

• Filtration: Pass the solution through a 0.22

  PVDF membrane to remove nucleation sites (dust/particulates).

• Solvent Addition: Slowly add absolute ethanol (antisolvent) to the warm solution until a slight turbidity persists (Ratio approx 1:4 Water:Ethanol).[1]

• Nucleation: Seed with a micro-crystal of pure stachyose tetrahydrate.

• Growth: Allow the vessel to cool slowly to 4°C over 48 hours.

• Harvesting: Filter crystals via vacuum filtration. Wash with cold 95% ethanol.

• Equilibration: Store crystals in a humidity chamber (RH 50%) for 24 hours to stabilize the tetrahydrate stoichiometry.

Protocol B: Powder X-Ray Diffraction (PXRD) Validation

Objective: To confirm the crystalline phase and hydration state.

• Sample Prep: Gently grind the crystals to a fine powder (<50

  ). Do not over-grind, as excessive mechanical stress can induce amorphization.[1][2]

• Instrument: Cu K

  radiation ( ).

• Parameters:

  • Range: 5° to 40°

    .[1]

  • Step size: 0.02°.[1]

  • Scan speed: 2°/min.

• Key Identification Peaks: Look for characteristic diffraction peaks at

  .[1][2] (Note: Exact positions shift slightly based on water content).

Pharmaceutical Application: The Water Replacement Mechanism[5]

Stachyose functions as a lyoprotectant through the Water Replacement Hypothesis . During freeze-drying (lyophilization), as water is removed, stachyose molecules replace the hydration shell of the protein.

Diagram 2: Lyoprotection Mechanism

This diagram visualizes how stachyose substitutes water to preserve protein folding.[1]

Caption: Mechanism of protein stabilization via water replacement and glass matrix formation.[1][2]

Why Stachyose? Compared to trehalose or sucrose, stachyose has a higher molecular weight and more hydroxyl groups per mole.[1] This allows for a more extensive hydrogen-bonding network with the protein surface, potentially offering superior stabilization for larger, complex proteins (e.g., monoclonal antibodies) where steric coverage is required.[1][2]

References

• Gilardi, R. D., & Flippen, J. L. (1975). Hydrogen bonding in the crystal structure of the tetrasaccharide stachyose hydrate. Journal of the American Chemical Society.

• PubChem. Stachyose Tetrahydrate Compound Summary. National Library of Medicine.

• Imamura, K., et al. (2003). Water sorption and glass transition properties of stachyose and its mixtures. Journal of Pharmaceutical Sciences.

• Mensink, M. A., et al. (2017). How sugars protect proteins in the solid state and during drying.[1] European Journal of Pharmaceutics and Biopharmaceutics.

Sources

• 1. Stachyose tetrahydrate | C24H44O22 | CID 24981346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stachyose - Wikipedia [en.wikipedia.org]
• 3. Stachyose tetrahydrate | Apoptosis | TargetMol [targetmol.com]

Unlocking the Prebiotic Potential of Stachyose Tetrahydrate: Mechanisms, Microbiome Modulation, and Experimental Validation

Prepared By: Senior Application Scientist Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Molecular Rationale

In the landscape of microbiome-targeted therapeutics, Stachyose Tetrahydrate (CAS: 10094-58-3) has emerged as a high-value functional prebiotic. Biochemically, stachyose is a non-reducing tetrasaccharide composed of two galactose units, one glucose unit, and one fructose unit linked via

-1,6 and -1,2 glycosidic bonds.

The core causality behind its efficacy lies in human enzymology: the human gastrointestinal tract lacks the enzyme

-galactosidase. Consequently, stachyose resists hydrolysis in the upper GI tract and reaches the colon structurally intact. Within the hindgut, it serves as a highly selective carbon source, driving a targeted ecological shift in the microbiome and initiating a downstream signaling cascade that fortifies the intestinal epithelial barrier.

Mechanism of Action: Pathway Analysis

The therapeutic mechanism of stachyose is a multi-step biological relay, transitioning from microbial fermentation to host-cell epigenetic regulation.

Selective Fermentation and SCFA Kinetics

Upon reaching the colon, stachyose is selectively metabolized by commensal bacteria—predominantly Bifidobacterium and Lactobacillus species—which possess the requisite

-galactosidase enzymes. This targeted fermentation yields a robust output of Short-Chain Fatty Acids (SCFAs), primarily acetate, propionate, and butyrate (1)[1]. The resulting drop in luminal pH creates a hostile environment for pathogenic taxa such as Escherichia-Shigella, effectively remodeling the gut architecture.

Upregulation of Tight Junction Proteins (TJPs)

The SCFAs generated do not merely act as an energy source for colonocytes; they act as potent signaling molecules. Butyrate binds to G-protein-coupled receptors (GPR41 and GPR43) on the colonic epithelium and functions as an endogenous Histone Deacetylase (HDAC) inhibitor (2)[2].

This epigenetic modulation upregulates the transcription of Tight Junction Proteins (TJPs), specifically Zonula Occludens-1 (ZO-1) and Occludin (3)[3]. By fortifying these apical-most adhesive complexes, stachyose prevents paracellular leakage of luminal antigens and endotoxins, directly combatting "leaky gut" syndrome (4)[4].

Mechanism of stachyose fermentation and tight junction upregulation.

Quantitative Data Synthesis

To ground these mechanisms in empirical reality, the tables below summarize the expected quantitative shifts following a 24-hour in vitro stachyose intervention.

Table 1: SCFA Production Profile (In Vitro Fermentation at 24h)

SCFA Type	Control Group (mM)	Stachyose Group (mM)	Fold Change	Physiological Implication
Acetate	15.2 ± 1.1	32.4 ± 2.3	+2.1x	Primary energy source for peripheral tissues
Propionate	4.1 ± 0.5	6.8 ± 0.7	+1.6x	Hepatic gluconeogenesis regulation
Butyrate	3.5 ± 0.4	12.1 ± 1.2	+3.4x	Colonocyte energy source, HDAC inhibitor

Table 2: Gut Microbiota Relative Abundance Shifts

Bacterial Genus	Baseline (%)	Post-Stachyose (%)	Shift Direction	Mechanistic Role
Bifidobacterium	4.2%	18.5%	Significant Increase	Primary stachyose degrader
Lactobacillus	2.1%	8.3%	Significant Increase	Lactic acid production, cross-feeding
Escherichia-Shigella	12.4%	3.1%	Significant Decrease	Pathogenic, inhibited by low pH
Faecalibacterium	5.0%	14.2%	Significant Increase	Major butyrate producer via cross-feeding

Experimental Methodologies: Self-Validating Protocols

In rigorous drug development, protocols must not merely generate data; they must validate themselves through orthogonal measurements. Below are the field-proven workflows for assessing stachyose efficacy.

Protocol A: In Vitro Anaerobic Fecal Fermentation

Purpose: To quantify the direct causality between stachyose administration, microbiome shifts, and SCFA output.

• Fecal Slurry Preparation: Collect fresh fecal samples from healthy donors. Process immediately in an anaerobic chamber (10% H₂, 10% CO₂, 80% N₂) to preserve obligate anaerobes. Homogenize in sterile PBS (10% w/v).

• Media Formulation: Prepare a basal nutrient medium strictly devoid of alternative carbon sources. Add Stachyose Tetrahydrate (1% w/v) as the sole carbon source. Causality Note: This ensures that any metabolic output is directly attributable to stachyose fermentation.

• Fermentation Kinetics: Inoculate the medium with the fecal slurry (1:10 ratio). Incubate at 37°C for 24 to 48 hours.

• Orthogonal Validation (Self-Validating Step):

  • Perform 16S rRNA Sequencing on the microbial pellet to track taxonomic shifts.

  • Perform GC-MS on the supernatant to quantify SCFAs.

  • Validation Logic: The stoichiometric degradation of stachyose (measured via HPLC) must correlate with the molar increase in total SCFAs. If stachyose is depleted but SCFAs do not rise, the system has a leak or an alternative metabolic sink.

Self-validating in vitro fermentation workflow for prebiotic assessment.

Protocol B: Caco-2 Cell Monolayer TEER and Permeability Assay

Purpose: To prove that stachyose-derived metabolites physically enhance intestinal barrier integrity.

• Cell Culturing and Differentiation: Seed Caco-2 cells onto permeable polycarbonate Transwell inserts. Culture for 21 days. Causality Note: Caco-2 cells require exactly 21 days to fully differentiate into a polarized epithelial monolayer with mature, functional tight junctions, accurately modeling the human intestinal epithelium.

• Metabolite Application: Apply the sterile-filtered supernatant from Protocol A (containing stachyose-derived SCFAs) to the apical chamber of the Transwell.

• TEER Measurement: Measure Transepithelial Electrical Resistance (TEER) using a volt-ohm meter. Causality Note: TEER provides a real-time, non-destructive biophysical measurement of ion flux across the paracellular space.

• Lucifer Yellow Paracellular Flux Assay (Self-Validating Step): Add Lucifer Yellow (a fluorescent tracer) to the apical chamber. Measure fluorescence in the basolateral chamber after 2 hours.

  • Validation Logic: Multiplexing TEER with a tracer flux assay creates a self-validating system. If stachyose-derived SCFAs genuinely upregulate ZO-1 and occludin, TEER must increase while Lucifer Yellow fluorescence in the basolateral chamber must proportionally decrease. A divergence in these two metrics indicates a failure in monolayer integrity rather than true tight junction modulation.

Conclusion & Future Perspectives

Stachyose tetrahydrate represents a highly targeted, structurally stable prebiotic with profound implications for drug development and functional nutrition. By acting as a selective substrate for beneficial taxa, it initiates a deterministic pathway: from SCFA generation to HDAC inhibition, culminating in the physical upregulation of the intestinal barrier. This mechanism makes it a prime candidate for adjunctive therapies targeting metabolic disorders, type 2 diabetes, and leaky gut syndrome (5)[5].

References

• Title: Characteristics of stachyose-induced effects on gut microbiota and microbial metabolites in vitro associated with obesity in children Source: PMC / NIH URL
• Title: The Effect of Probiotics on the Production of Short-Chain Fatty Acids by Human Intestinal Microbiome Source: PMC / NIH URL
• Title: Stachyose protects intestinal mucosal barrier via promotion of tight junction and Lactobacillus casei-drived inhibition of apoptosis in juvenile turbot, Scophthalmus maximus L.
• Title: Intestinal Barrier Function: Molecular Regulation and Disease Pathogenesis Source: PMC / NIH URL
• Title: Stachyose Improves the Effects of Berberine on Glucose Metabolism by Regulating Intestinal Microbiota and Short-Chain Fatty Acids in Spontaneous Type 2 Diabetic KKAy Mice Source: Frontiers URL

Sources

• 1. Characteristics of stachyose-induced effects on gut microbiota and microbial metabolites in vitro associated with obesity in children - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effect of Probiotics on the Production of Short-Chain Fatty Acids by Human Intestinal Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Intestinal Barrier Function: Molecular Regulation and Disease Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Stachyose Improves the Effects of Berberine on Glucose Metabolism by Regulating Intestinal Microbiota and Short-Chain Fatty Acids in Spontaneous Type 2 Diabetic KKAy Mice [frontiersin.org]

Stability of C24H42O21.4H2O under acidic conditions

An In-depth Technical Guide to the Stability of C24H42O21·4H2O Under Acidic Conditions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for evaluating the stability of the oligosaccharide C24H42O21·4H2O under acidic conditions. The stability of complex carbohydrates is a critical parameter in drug development, food science, and various industrial applications, as it directly impacts product efficacy, shelf-life, and safety. This document outlines the theoretical underpinnings of acid-catalyzed hydrolysis of glycosidic bonds, presents detailed experimental protocols for stability testing, and offers insights into the analytical techniques required for the qualitative and quantitative assessment of degradation products. By integrating established principles of physical organic chemistry with robust analytical methodologies, this guide serves as a valuable resource for scientists and researchers engaged in the characterization and formulation of carbohydrate-based products.

Introduction: The Significance of Acid Stability for Oligosaccharides

Oligosaccharides, such as C24H42O21·4H2O, are complex carbohydrates composed of multiple monosaccharide units linked by glycosidic bonds.[1] The integrity of these bonds is paramount to the molecule's structure and function. However, these linkages are susceptible to cleavage under acidic conditions, a process known as acid hydrolysis.[2][3] This degradation can be influenced by several factors, including pH, temperature, and the presence of catalytic species.

In the context of drug development, a therapeutic agent formulated with an oligosaccharide excipient may be exposed to the acidic environment of the stomach, potentially leading to its degradation and altering the drug's release profile and bioavailability.[2] Similarly, in the food industry, the processing and storage of products containing oligosaccharides can involve acidic conditions that affect their prebiotic properties and overall quality.[2] Therefore, a thorough understanding and systematic evaluation of the acid stability of C24H42O21·4H2O are essential for its effective and safe application.

Theoretical Framework: The Mechanism of Acid-Catalyzed Glycosidic Bond Cleavage

The acid-catalyzed hydrolysis of a glycosidic bond is a well-established chemical reaction that proceeds through a series of protonation and nucleophilic attack steps. The generally accepted mechanism involves the following key stages:

• Protonation of the Glycosidic Oxygen: The reaction is initiated by the protonation of the oxygen atom in the glycosidic linkage by a hydronium ion (H₃O⁺) from the acidic medium. This step is a rapid equilibrium.

• Formation of a Carbocation Intermediate: The protonated glycosidic bond is weakened, leading to its cleavage and the formation of a resonance-stabilized carbocation intermediate (an oxocarbenium ion) on one of the sugar rings and the release of a free hydroxyl group on the other. This is typically the rate-determining step.

• Nucleophilic Attack by Water: A water molecule then acts as a nucleophile, attacking the carbocation intermediate.

• Deprotonation: Finally, a deprotonation step yields the hydrolyzed monosaccharide units and regenerates the acid catalyst (H₃O⁺).

The rate of this hydrolysis is dependent on the concentration of the acid and the temperature of the system. The specific stereochemistry and ring conformation of the monosaccharide units within the oligosaccharide can also influence the reaction kinetics.

Caption: Mechanism of acid-catalyzed glycosidic bond cleavage.

Experimental Design for Stability Assessment

A robust experimental design is crucial for obtaining reliable and reproducible data on the stability of C24H42O21·4H2O. The following sections detail a systematic approach to this investigation.

Materials and Reagents

• C24H42O21·4H2O: High-purity standard.

• Acids: Hydrochloric acid (HCl), Sulfuric acid (H₂SO₄), and other relevant acids of analytical grade.

• Buffers: A range of buffers to maintain constant pH values (e.g., citrate, phosphate).

• Solvents: HPLC-grade water, acetonitrile, and other necessary solvents.

• Reagents for Qualitative Tests: Molisch's reagent, Benedict's reagent, Barfoed's reagent.[1][4][5][6]

Forced Degradation Studies

Forced degradation studies, or stress testing, are essential to identify the likely degradation products and establish the degradation pathways.

Protocol for Forced Degradation:

• Preparation of Stock Solution: Prepare a stock solution of C24H42O21·4H2O of known concentration in purified water.

• Acidic Conditions: Aliquot the stock solution into separate reaction vessels. To each, add a specific concentration of acid (e.g., 0.1 N HCl, 1 N HCl).

• Thermal Stress: Incubate the samples at different temperatures (e.g., 40°C, 60°C, 80°C) for various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: At each time point, withdraw a sample and neutralize it with a suitable base (e.g., NaOH) to quench the reaction.

• Analysis: Analyze the samples immediately or store them at a low temperature (e.g., -20°C) to prevent further degradation.

Caption: Workflow for forced degradation studies.

Kinetic Studies

Kinetic studies are performed to determine the rate of degradation under specific acidic conditions.

Protocol for Kinetic Analysis:

• Constant Temperature and pH: Prepare a series of buffered solutions at a constant temperature.

• Initiate Reaction: Add a known amount of C24H42O21·4H2O to each buffered solution to initiate the hydrolysis.

• Time-Course Sampling: Withdraw aliquots at predetermined time intervals.

• Quantitative Analysis: Quantify the remaining C24H42O21·4H2O and the formation of degradation products using a validated analytical method (e.g., HPLC).

• Data Analysis: Plot the concentration of C24H42O21·4H2O versus time to determine the reaction order and the rate constant (k). The Arrhenius equation can be used to evaluate the effect of temperature on the degradation rate.

Analytical Methodologies

A combination of qualitative and quantitative analytical techniques is necessary for a comprehensive stability assessment.

Qualitative Analysis

Preliminary qualitative tests can provide rapid evidence of carbohydrate degradation.

Test	Principle	Positive Result for Degradation
Molisch's Test	General test for carbohydrates based on dehydration to furfurals.[1]	A positive result (purple ring) confirms the presence of carbohydrates, but a change in the intensity of the color over time can indicate degradation.
Benedict's Test	Detects the presence of reducing sugars.[4][5]	The parent oligosaccharide may be non-reducing or weakly reducing. The formation of monosaccharide degradation products, which are reducing sugars, will result in a positive test (formation of a brick-red precipitate).
Barfoed's Test	Distinguishes monosaccharides from disaccharides.[5][6]	A positive result (brick-red precipitate) within a short time frame indicates the presence of monosaccharides, confirming the hydrolysis of the parent oligosaccharide.

Quantitative Analysis

High-Performance Liquid Chromatography (HPLC) is the preferred method for the quantitative analysis of oligosaccharides and their degradation products.

Recommended HPLC Method:

• Column: A column suitable for carbohydrate analysis, such as an amino-propyl or a specialized carbohydrate column.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly used.

• Detector: A Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is ideal for detecting non-chromophoric carbohydrates.

• Quantification: The concentration of C24H42O21·4H2O and its degradation products can be determined by comparing their peak areas to those of a standard calibration curve.

Mass Spectrometry (MS) coupled with HPLC (LC-MS) can be employed for the identification and structural elucidation of the degradation products.

Data Interpretation and Reporting

The results of the stability studies should be presented clearly and concisely.

Table 1: Example of Stability Data for C24H42O21·4H2O in 0.1 N HCl at 60°C

Time (hours)	% C24H42O21·4H2O Remaining	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)
0	100	0	0
2	85.2	8.1	6.7
4	72.5	15.3	12.2
8	51.3	28.9	19.8
24	15.8	45.1	39.1

The degradation profile, including the identification of major degradation products and the kinetics of the degradation process, should be thoroughly discussed.

Conclusion

The stability of C24H42O21·4H2O under acidic conditions is a critical attribute that requires rigorous investigation. This technical guide provides a comprehensive approach, from understanding the underlying chemical principles to implementing detailed experimental protocols and advanced analytical techniques. By following the methodologies outlined herein, researchers and scientists can generate high-quality, reliable data to support the development of safe and effective products containing this oligosaccharide.

References

• PubChem. C24H42O21.4H2O. National Center for Biotechnology Information. [Link]

• Park, S. Y., & Lee, K. W. (2021). Hydrolysis of oligosaccharides in the gastrointestinal tract alters their prebiotic effects on probiotic strains. Food Science and Biotechnology, 30(11), 1447–1457. [Link]

• Schulze, C., & Kunz, H. (2011). Oligosaccharides and their preparation by acidic hydrolysis of starch.

• Onda, A., Ochi, T., & Yanagisawa, K. (2020). Hydrolysis of Oligosaccharides and Polysaccharides on Sulfonated Solid Acid Catalysts: Relations between Adsorption Properties and Catalytic Activities. ACS Omega, 5(38), 24659–24667. [Link]

• Zhang, H., & Anslyn, E. V. (2020). Synthetic glycosidases for the precise hydrolysis of oligosaccharides and polysaccharides. Chemical Science, 11(46), 12534–12540. [Link]

• Singh, R. B., & Singh, V. (2010). Oligosaccharides Structure by Partial Acid Hydrolysis From Rauwolfia Serpentina Benth. Seeds Polysaccharide. Biosciences Biotechnology Research Asia, 7(2), 661-666. [Link]

• PubChem. Amylotetraose. National Center for Biotechnology Information. [Link]

• PubChem. Alpha-maltotetraose. National Center for Biotechnology Information. [Link]

• NIST. C24H42O21·4H2O. National Institute of Standards and Technology. [Link]

• University of Anbar. (n.d.). Experiment 1: Qualitative tests for Carbohydrate. [Link]

• e-Krishi Shiksha. (n.d.). QUALITATIVE TESTS FOR CARBOHYDRATES. [Link]

• McClements, D. J. (n.d.). ANALYSIS OF CARBOHYDRATES. [Link]

• Al-Bayati, Z. A. H. (n.d.). Reducing Properties Tests of Carbohydrates. [Link]

• MisterSyracuse.com. (n.d.). Qualitative Testing for Carbohydrates. [Link]

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A Technical Guide to the Calculation of Molecular Weight and Exact Mass of Stachyose Tetrahydrate

Introduction

Stachyose tetrahydrate is a non-digestible functional tetrasaccharide that has garnered significant interest in the fields of nutrition and pharmacology for its role as a prebiotic.[1] Composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit, its hydrated form is the most common state for handling and experimentation.[2][3] For researchers, scientists, and drug development professionals, an accurate understanding and calculation of its fundamental chemical properties—specifically its molecular weight and exact mass—are critical for a multitude of applications, from stoichiometric calculations in solution preparation to precise compound identification in high-resolution mass spectrometry.

This technical guide provides a detailed, first-principles approach to calculating these two distinct but related values for stachyose tetrahydrate. We will elucidate the theoretical basis for each calculation, provide step-by-step protocols, and explain the causality behind choosing one value over the other in different experimental contexts.

Part 1: Foundational Concepts: Molecular Weight vs. Exact Mass

A common point of confusion in chemical calculations is the distinction between molecular weight and exact mass. While often used interchangeably in introductory contexts, they are fundamentally different values, and the choice of which to use is dictated by the analytical objective.

• Molecular Weight (or Average Molecular Mass): This value represents the weighted average mass of a molecule's constituent atoms based on the natural terrestrial abundance of their isotopes. The calculation employs the standard atomic weight of each element as published by the International Union of Pure and Applied Chemistry (IUPAC). Because it accounts for all naturally occurring isotopes, molecular weight is the correct value for macroscopic applications involving bulk material, such as gravimetric analysis or the preparation of solutions with a specific molarity.

• Exact Mass (or Monoisotopic Mass): This value is the calculated mass of a molecule containing only the most abundant naturally occurring isotope of each constituent element. For stachyose tetrahydrate, this would involve using the masses of Carbon-12 (¹²C), Hydrogen-1 (¹H), and Oxygen-16 (¹⁶O). The exact mass is a theoretical value crucial for high-resolution mass spectrometry (HRMS), where instruments can resolve the isotopic peaks of a molecule. The peak corresponding to the molecule composed entirely of the most abundant isotopes (the monoisotopic peak) is often the most intense and is used for precise mass determination and elemental composition analysis.

Part 2: Deriving the Molecular Formula of Stachyose Tetrahydrate

To perform any mass calculation, the correct molecular formula must first be established. This process begins with the anhydrous form of the molecule.

• Anhydrous Stachyose: The chemical formula for the core stachyose molecule is C₂₄H₄₂O₂₁.[3]

• Hydration State: The term "tetrahydrate" signifies that four molecules of water (H₂O) are associated with each molecule of stachyose in its crystalline structure.[4]

• Combined Formula: The addition of four water molecules (4 x H₂O = H₈O₄) to the anhydrous formula yields the complete molecular formula for stachyose tetrahydrate:

  • Carbon (C): Remains 24 atoms.

  • Hydrogen (H): 42 (from stachyose) + (4 x 2) (from water) = 50 atoms.

  • Oxygen (O): 21 (from stachyose) + (4 x 1) (from water) = 25 atoms.

Therefore, the definitive molecular formula for stachyose tetrahydrate is C₂₄H₅₀O₂₅ .[5]

Part 3: Calculation Protocols

The following protocols detail the step-by-step methodologies for calculating both the molecular weight and the exact mass of stachyose tetrahydrate (C₂₄H₅₀O₂₅).

Protocol 1: Molecular Weight Calculation

This protocol utilizes the standard atomic weights of the constituent elements, which are the weighted averages of their natural isotopic abundances.

Step 1: Assemble Standard Atomic Weights (Ar) Obtain the IUPAC-recommended standard atomic weights for Carbon, Hydrogen, and Oxygen.

• Ar(C): 12.011 u[6][7]

• Ar(H): 1.008 u (A conventional value within the IUPAC range of [1.007 84, 1.008 11])[8][9]

• Ar(O): 15.999 u[10][11]

Step 2: Calculate the Contribution of Each Element Multiply the number of atoms of each element by its standard atomic weight.

• Mass from Carbon: 24 atoms * 12.011 u/atom = 288.264 u

• Mass from Hydrogen: 50 atoms * 1.008 u/atom = 50.400 u

• Mass from Oxygen: 25 atoms * 15.999 u/atom = 399.975 u

Step 3: Sum the Contributions Add the masses from each element to determine the total molecular weight.

• Molecular Weight = 288.264 u + 50.400 u + 399.975 u = 738.639 u

This value is typically expressed in grams per mole ( g/mol ) for laboratory applications.[4]

Protocol 2: Exact Mass Calculation

This protocol utilizes the mass of the most abundant stable isotope for each element. This is the value required for accurate mass determination in HRMS.

Step 1: Assemble Monoisotopic Masses Obtain the precise masses for the most abundant isotopes of Carbon, Hydrogen, and Oxygen.

• Mass(¹²C): 12.00000000 u (by definition)[12]

• Mass(¹H): 1.00782503 u[13]

• Mass(¹⁶O): 15.99491462 u[14]

Step 2: Calculate the Contribution of Each Isotope Multiply the number of atoms of each element by its monoisotopic mass.

• Mass from ¹²C: 24 atoms * 12.00000000 u/atom = 288.00000000 u

• Mass from ¹H: 50 atoms * 1.00782503 u/atom = 50.3912515 u

• Mass from ¹⁶O: 25 atoms * 15.99491462 u/atom = 399.8728655 u

Step 3: Sum the Contributions Add the masses from each isotope to determine the exact mass.

• Exact Mass = 288.00000000 u + 50.3912515 u + 399.8728655 u = 738.264117 u

This calculated exact mass aligns closely with values found in authoritative chemical databases.[5]

Part 4: Data Summary and Visualization

For clarity and quick reference, the data used in these calculations are summarized below.

Quantitative Data Summary

Component	Molecular Formula	No. of Atoms	Standard Atomic Weight (u)	Monoisotopic Mass (u)	Molecular Weight Contribution (u)	Exact Mass Contribution (u)
Carbon	C	24	12.011[7]	12.00000000	288.264	288.00000000
Hydrogen	H	50	1.008[8][9]	1.00782503[13]	50.400	50.3912515
Oxygen	O	25	15.999[10][11]	15.99491462[14]	399.975	399.8728655
Total	C₂₄H₅₀O₂₅	99	N/A	N/A	738.639	738.264117

Visualization of Molecular Composition

The following diagram illustrates the relationship between anhydrous stachyose, water, and the final hydrated compound.

Caption: Composition of Stachyose Tetrahydrate.

Conclusion

The molecular weight and exact mass of stachyose tetrahydrate are 738.639 g/mol and 738.264117 u, respectively. The choice between these values is not arbitrary but is dictated by the scientific application. Molecular weight, based on standard atomic weights, is indispensable for macroscopic, stoichiometric calculations. In contrast, exact mass, calculated from the most abundant isotopes, is the cornerstone of high-resolution mass spectrometry for unambiguous compound identification. A thorough understanding of these principles ensures experimental accuracy and data integrity in research and development.

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The Unveiling of Stachyose Tetrahydrate in Legumes: A Technical Guide to its History, Discovery, and Scientific Significance

This in-depth technical guide provides a comprehensive overview of the history, discovery, biosynthesis, and analysis of stachyose tetrahydrate, a significant oligosaccharide found in legumes. Tailored for researchers, scientists, and drug development professionals, this document delves into the scientific intricacies of stachyose, from its initial isolation to its modern-day applications and physiological implications.

A Historical Perspective: The Journey from Obscurity to Scientific Interest

The story of stachyose is intrinsically linked to the advancements in carbohydrate chemistry during the late 19th and early 20th centuries. Initially, the complex nature of oligosaccharides presented a significant challenge to chemists, with rudimentary analytical techniques hindering their isolation and characterization.

The Dawn of Discovery: Initial Isolation

The first documented isolation of stachyose is credited to the French chemist Charles Tanret in the 1890s.[1][2] Tanret, known for his pioneering work on alkaloids and sugars, successfully isolated this novel tetrasaccharide from the tubers of Stachys tuberifera, commonly known as Chinese artichoke.[1][2][3] This discovery marked a pivotal moment, opening the door to the exploration of a new class of complex carbohydrates.

The Quest for Structure: A Century of Elucidation

Determining the precise structure of stachyose was a formidable task that spanned several decades. Early 20th-century chemists, armed with techniques like methylation analysis and acid hydrolysis, painstakingly pieced together its molecular architecture.[4] These early investigations revealed that stachyose was a tetrasaccharide composed of two galactose units, one glucose unit, and one fructose unit.[5][6][7] The definitive structural elucidation, confirming the linkages as α-D-galactopyranosyl-(1→6)-α-D-galactopyranosyl-(1→6)-α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside, was a culmination of the efforts of numerous researchers, solidifying its place within the raffinose family of oligosaccharides.[5][6]

The Biosynthetic Pathway: Nature's Intricate Assembly Line

The synthesis of stachyose in legumes is a finely tuned enzymatic process occurring in the cytoplasm of plant cells. This pathway is crucial for carbon storage and transport within the plant. The biosynthesis can be understood as a three-step enzymatic cascade.

Diagram of the Stachyose Biosynthesis Pathway

A simplified diagram of the core stachyose biosynthesis pathway in legumes.

Step 1: The Gateway - Galactinol Synthesis

The biosynthesis of stachyose commences with the formation of galactinol, a key galactosyl donor. This reaction is catalyzed by galactinol synthase (GolS), which transfers a galactose moiety from UDP-galactose to myo-inositol. The availability of both substrates is a critical regulatory point for the entire pathway.

Step 2: Building the Trisaccharide - Raffinose Formation

The next step involves the synthesis of the trisaccharide raffinose. Raffinose synthase (RS) catalyzes the transfer of the galactosyl group from galactinol to a sucrose molecule. This reaction releases myo-inositol, which can be recycled for further galactinol synthesis.

Step 3: The Final Elongation - Stachyose Synthesis

The final step in the core pathway is the formation of stachyose. Stachyose synthase (STS) facilitates the transfer of another galactosyl unit from galactinol to the C6 position of the galactose residue in raffinose, yielding the tetrasaccharide stachyose.

Enzyme	Substrates	Product	Key Characteristics
Galactinol Synthase (GolS)	UDP-galactose, myo-inositol	Galactinol	The committed step in the biosynthesis of the raffinose family of oligosaccharides.
Raffinose Synthase (RS)	Galactinol, Sucrose	Raffinose	Specific for sucrose as the galactosyl acceptor.
Stachyose Synthase (STS)	Galactinol, Raffinose	Stachyose	Can exhibit broader substrate specificity in some species.

Experimental Protocols: From Plant to Pure Compound

The accurate quantification and characterization of stachyose in legumes necessitate robust and validated analytical methodologies. The choice of method often depends on the sample matrix and the desired level of sensitivity.

Experimental Workflow for Stachyose Analysis

A generalized workflow for the extraction and analysis of stachyose from legume samples.

Extraction of Soluble Sugars from Legume Seeds

A fundamental prerequisite for accurate analysis is the efficient extraction of soluble carbohydrates from the complex matrix of legume seeds.

Protocol 1: Hot Ethanol Extraction

• Sample Preparation: Mill dried legume seeds to a fine powder (e.g., to pass through a 0.5 mm screen).

• Extraction:

  • Weigh approximately 1 gram of the powdered sample into a centrifuge tube.

  • Add 20 mL of 80% (v/v) aqueous ethanol.

  • Vortex thoroughly to ensure complete sample dispersion.

  • Incubate the mixture in a water bath at 80°C for 30 minutes, with intermittent vortexing.

• Clarification:

  • Centrifuge the extract at 5,000 x g for 15 minutes.

  • Carefully decant the supernatant into a clean collection tube.

  • To ensure complete extraction, repeat the extraction step on the pellet with an additional 20 mL of 80% ethanol.

  • Combine the supernatants.

• Concentration and Reconstitution:

  • Evaporate the ethanol from the combined supernatants using a rotary evaporator or a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of deionized water (e.g., 5 mL).

  • Filter the reconstituted extract through a 0.45 µm syringe filter prior to analytical injection.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of oligosaccharides. The choice of detector is critical for achieving the desired sensitivity and specificity.

Protocol 2: HPLC with Evaporative Light Scattering Detection (HPLC-ELSD)

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and an ELSD detector.

• Column: A carbohydrate analysis column, such as an amino-bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm).[8]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly used. A typical starting condition is 70:30 (v/v) acetonitrile:water.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.[8]

• ELSD Settings:

  • Drift Tube Temperature: 40°C.[8]

  • Nebulizer Gas (Nitrogen) Flow Rate: 1.5 L/min.[8]

• Injection Volume: 20 µL.

• Quantification: Prepare a series of stachyose standards of known concentrations to generate a calibration curve. The concentration of stachyose in the sample is determined by comparing its peak area to the standard curve.

Capillary Electrophoresis (CE) for Oligosaccharide Profiling

Capillary electrophoresis offers high-resolution separation of carbohydrates, including isomers, and requires minimal sample volume.[9]

Protocol 3: Capillary Electrophoresis with UV Detection

• Instrumentation: A capillary electrophoresis system with a UV detector.

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Electrolyte: Borate buffers are commonly used for the separation of underivatized carbohydrates.[10] The addition of ion-pairing agents can enhance resolution.[10]

• Separation Voltage: Typically in the range of 15-30 kV.

• Detection: Indirect UV detection is often employed for non-UV absorbing carbohydrates.

• Sample Injection: Hydrodynamic or electrokinetic injection.

• Analysis: The migration time of stachyose in the sample is compared to that of a standard for identification. Quantification can be performed by comparing peak areas.

Physiological Significance and Relevance to Drug Development

Stachyose, while indigestible by humans, exerts significant physiological effects, primarily through its interaction with the gut microbiota. This has garnered considerable interest from the food and pharmaceutical industries.

The Prebiotic Powerhouse

Stachyose is a well-established prebiotic, meaning it selectively stimulates the growth and/or activity of beneficial bacteria in the colon, such as Bifidobacteria and Lactobacilli.[11][12][13] Humans lack the α-galactosidase enzyme necessary to hydrolyze the α-1,6 glycosidic bonds in stachyose, allowing it to pass undigested through the small intestine and reach the colon.[14] Here, it is fermented by the gut microbiota, leading to the production of short-chain fatty acids (SCFAs) like butyrate, propionate, and acetate.[15]

These SCFAs have numerous health benefits, including:

• Providing an energy source for colonocytes.

• Maintaining a healthy gut barrier function.

• Modulating the immune system.[16]

• Influencing systemic metabolism.

A Double-Edged Sword: The Flatulence Factor

The fermentation of stachyose by gut bacteria also leads to the production of gases such as hydrogen, carbon dioxide, and methane. This is the underlying cause of the flatulence commonly associated with the consumption of legumes.[6][14] This effect, while generally harmless, can cause discomfort and is a key consideration in the formulation of food products containing high levels of stachyose.

Implications for Drug Development

The unique properties of stachyose present several opportunities in the realm of drug development:

• Modulation of Gut Microbiota: The ability of stachyose to selectively promote the growth of beneficial bacteria makes it a promising candidate for therapeutic interventions aimed at restoring a healthy gut microbiome in conditions such as inflammatory bowel disease, irritable bowel syndrome, and metabolic disorders.[17][18]

• Drug Delivery and Formulation: Stachyose can be utilized as an excipient in pharmaceutical formulations.[3] Its properties as a stabilizer and a carrier can be leveraged to improve the delivery and bioavailability of certain drugs.[3] The interaction of stachyose with the gut microbiota could also be exploited for targeted drug release in the colon.

• Functional Food and Nutraceuticals: Stachyose is a key ingredient in the development of functional foods and nutraceuticals designed to promote gut health and overall well-being.[11][16] Its incorporation into various food products can enhance their nutritional profile and provide specific health benefits.[11]

Conclusion

The journey of stachyose tetrahydrate from its initial discovery in the 19th century to its current status as a molecule of significant scientific and commercial interest is a testament to the continuous evolution of analytical chemistry and our understanding of carbohydrate metabolism. This in-depth technical guide has provided a comprehensive overview of its history, biosynthesis, and analytical methodologies, while also highlighting its profound physiological effects and potential applications in drug development. As research continues to unravel the complex interplay between diet, the gut microbiota, and human health, the importance of oligosaccharides like stachyose is set to grow, paving the way for innovative therapeutic and nutritional strategies.

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Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Stachyose Tetrahydrate from Stachys sieboldii

These application notes provide a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the extraction, purification, and crystallization of stachyose tetrahydrate from the tubers of Stachys sieboldii (Chinese artichoke). This document emphasizes not only the procedural steps but also the underlying scientific principles to ensure reproducibility and high purity of the final product.

Introduction: Stachyose and its Source, Stachys sieboldii

Stachyose is a functional tetrasaccharide, a member of the raffinose family of oligosaccharides (RFOs), composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit.[1] It is naturally present in various plants, with particularly high concentrations found in the tubers of Stachys sieboldii[2][3]. Due to its prebiotic properties, low sweetness, and stability, stachyose is of significant interest in the food and pharmaceutical industries.[2] The extraction and purification of stachyose are critical steps for its application in functional foods and drug development. This protocol details a robust method for obtaining high-purity stachyose tetrahydrate from its natural source.

Principle of the Method

The protocol is based on a solid-liquid extraction of stachyose from dried Stachys sieboldii tubers using an optimized solvent system, followed by a series of purification steps to remove impurities such as proteins, pigments, and other sugars. The final step involves the crystallization of stachyose to yield a high-purity, stable tetrahydrate form. The purity of the extracted stachyose is monitored throughout the process using High-Performance Liquid Chromatography (HPLC).

Materials and Reagents

Material/Reagent	Grade	Supplier
Stachys sieboldii tubers	Fresh or dried	Local supplier
Ethanol (95%)	Analytical Grade	---
Activated Carbon	Food Grade	---
Diatomaceous Earth	---	---
Stachyose Reference Standard (≥98%)	---	---
Acetonitrile	HPLC Grade	---
Deionized Water	Type I	---

Equipment

• Grinder or mill

• Reflux extraction apparatus

• Vacuum filtration system

• Rotary evaporator

• Lyophilizer (optional)

• Chromatography columns

• HPLC system with Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)

• Crystallization vessels

Experimental Workflow

The overall workflow for the extraction and purification of stachyose tetrahydrate is depicted in the following diagram:

Caption: Workflow for Stachyose Tetrahydrate Extraction.

Detailed Protocol

Part 1: Preparation of Stachys sieboldii Tuber Powder

• Washing and Slicing: Thoroughly wash fresh Stachys sieboldii tubers to remove any soil and debris. Slice the tubers into thin pieces (2-3 mm) to facilitate drying.

• Drying: Dry the sliced tubers in an oven at 60°C until a constant weight is achieved. This step is crucial to prevent enzymatic degradation and to allow for efficient grinding.

• Grinding: Grind the dried tuber slices into a fine powder (40-60 mesh) using a laboratory mill. A smaller particle size increases the surface area for extraction, leading to a higher yield.

Part 2: Extraction of Crude Stachyose

This protocol adapts a method optimized for high yield and purity.[4]

• Solvent Preparation: Prepare a 60% (v/v) ethanol-water solution. The use of an ethanol-water mixture aids in the selective extraction of oligosaccharides while minimizing the co-extraction of more polar or non-polar impurities.

• Extraction:

  • Place 100 g of the dried tuber powder into a round-bottom flask.

  • Add 1000 mL of the 60% ethanol solution (a solid-to-liquid ratio of 1:10).[4]

  • Set up a reflux apparatus and heat the mixture to 60°C.

  • Maintain the extraction for 40 minutes with constant stirring.[4] These optimized conditions have been shown to maximize the yield of stachyose.

• Filtration: After extraction, cool the mixture to room temperature and filter it through a layer of diatomaceous earth using a vacuum filtration system to remove the solid plant material. The diatomaceous earth aids in clarifying the extract.

• Collection: Collect the filtrate, which is the crude stachyose extract.

Part 3: Purification of Stachyose Extract

• Decolorization:

  • Transfer the crude extract to a beaker.

  • Add activated carbon at a concentration of 1-2% (w/v) to the extract.

  • Heat the mixture to 50°C and stir for 30 minutes. Activated carbon has a high surface area and is effective in adsorbing pigments and other colored impurities.

• Removal of Activated Carbon: Filter the mixture through a vacuum filtration system with a fine filter paper to remove the activated carbon. The resulting solution should be significantly lighter in color.

• Concentration: Concentrate the decolorized extract using a rotary evaporator at a temperature of 60°C under reduced pressure until the volume is reduced by approximately 80-90%. This step increases the concentration of stachyose, which is necessary for efficient crystallization.

Part 4: Crystallization of Stachyose Tetrahydrate

The principle behind this step is the use of a water-miscible organic solvent (ethanol) as an anti-solvent to reduce the solubility of stachyose in the aqueous concentrate, thereby inducing crystallization.[5]

• Initiation of Crystallization:

  • Transfer the concentrated stachyose solution to a crystallization vessel.

  • Slowly add 95% ethanol to the concentrate with gentle stirring. The final ethanol concentration should be around 80-90% (v/v). The addition of ethanol decreases the polarity of the solvent, significantly reducing the solubility of the highly polar stachyose.

• Crystal Growth:

  • Cover the vessel and allow it to stand at 4°C for 24-48 hours to promote the formation and growth of stachyose tetrahydrate crystals. The low temperature further decreases the solubility of stachyose.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration or centrifugation.

  • Wash the crystals with a small amount of cold 95% ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at 40°C to a constant weight. The final product is crystalline stachyose tetrahydrate.

Quality Control and Analysis

The purity of the extracted stachyose tetrahydrate should be determined using High-Performance Liquid Chromatography (HPLC).

HPLC Method for Stachyose Quantification

This method is adapted from established analytical procedures for oligosaccharides.[4]

Parameter	Condition
Column	Amino Propyl (NH2) Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)
Injection Volume	20 µL

Standard and Sample Preparation

• Standard Solution: Prepare a stock solution of stachyose reference standard (10 mg/mL) in deionized water. Create a series of calibration standards by diluting the stock solution.

• Sample Solution: Accurately weigh a small amount of the extracted stachyose tetrahydrate crystals, dissolve in deionized water, and filter through a 0.45 µm syringe filter before injection.

Data Analysis

Construct a calibration curve by plotting the peak area of the stachyose standard against its concentration. Determine the concentration of stachyose in the extracted sample from the calibration curve. The purity can be calculated as the percentage of the stachyose peak area relative to the total peak area of all components in the chromatogram. A purity of over 87% can be achieved with this method.

Expected Yield and Purity

Following this protocol, the expected yield of stachyose from dried Stachys sieboldii tubers can be significant, with reports indicating a content of up to 236.0 mg/g of dry tuber. The purity of the final crystalline stachyose tetrahydrate is expected to be high, with the potential to exceed 87%.

Troubleshooting

Issue	Possible Cause	Solution
Low Extraction Yield	Insufficient grinding of tubers, incorrect solvent concentration, or inadequate extraction time/temperature.	Ensure a fine powder, verify the ethanol concentration, and adhere to the optimized extraction parameters.
Incomplete Decolorization	Insufficient amount of activated carbon or inadequate contact time.	Increase the amount of activated carbon or extend the stirring time.
Poor Crystallization	Stachyose concentration is too low, or the final ethanol concentration is not optimal.	Further concentrate the extract before adding ethanol. Adjust the final ethanol concentration to be within the 80-90% range.
Impure Final Product	Incomplete removal of impurities during purification steps.	Repeat the decolorization step or consider an additional purification step such as column chromatography.

Conclusion

This detailed protocol provides a reliable and reproducible method for the extraction, purification, and crystallization of high-purity stachyose tetrahydrate from Stachys sieboldii tubers. By understanding the scientific principles behind each step, researchers can optimize this protocol for their specific needs and obtain a high-quality product suitable for a wide range of applications in the food and pharmaceutical industries.

References

• Yin, J., Yang, G., Wang, S., & Chen, Y. (2006). Purification and determination of stachyose in Chinese artichoke (Stachys Sieboldii Miq.) by high-performance liquid chromatography with evaporative light scattering detection. Talanta, 70(1), 208–212. [Link]

• PubChem. (n.d.). Stachyose tetrahydrate. Retrieved from [Link]

• Li, X., et al. (2013). Optimization of extracting stachyose from Stachys floridana Schuttl. ex Benth by response surface methodology. Journal of the Korean Society for Applied Biological Chemistry, 56(4), 433-438. [Link]

• Google Patents. (2002).

• Li, Y., et al. (2024). The source, extraction, purification, physiological function, and application of stachyose in the food industry. Food Chemistry, 140791. [Link]

• IOP Conference Series: Earth and Environmental Science. (2021). Composition and content of antioxidants in nodules and leaves of stachis (Stachys sieboldii Mig) of Bochonok and Rakushka varieties. [Link]

• Jeffrey, G. A., & Nanni, R. (1985). Hydrogen bonding in the crystal structure of the tetrasaccharide stachyose hydrate: a 1:1 complex of two conformers. Carbohydrate research, 137, 21–30. [Link]

Sources

• 1. (PDF) Sucrose Solubility in Binary Liquid Mixtures Formed by Water–Methanol, Water–Ethanol, and Methanol–Ethanol at 303 and 313 K [academia.edu]
• 2. The source, extraction, purification, physiological function, and application of stachyose in the food industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of extracting stachyose from Stachys floridana Schuttl. ex Benth by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN100509830C - Crystals of oligosaccharides and processes for preparation thereof - Google Patents [patents.google.com]
• 5. Purification and determination of stachyose in Chinese artichoke (Stachys Sieboldii Miq.) by high-performance liquid chromatography with evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Topic: A Robust HPLC Method for the Detection of Stachyose Tetrahydrate (C24H42O21·4H₂O) Using Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This application note presents a comprehensive and robust High-Performance Liquid Chromatography (HPLC) method for the analysis of Stachyose Tetrahydrate (C₂₄H₄₂O₂₁·4H₂O). The inherent chemical properties of stachyose—a highly polar tetrasaccharide—pose significant analytical challenges, primarily its poor retention on conventional reversed-phase columns and its lack of a UV-absorbing chromophore.[1] To overcome these obstacles, this guide details a method centered on Hydrophilic Interaction Liquid Chromatography (HILIC), a technique ideally suited for retaining and separating very polar compounds.[2] Coupled with a universal Charged Aerosol Detector (CAD), this method provides the sensitivity and uniform response necessary for accurate quantification, independent of the analyte's optical properties.[3] This document provides a step-by-step protocol, the scientific rationale behind the methodological choices, and a framework for method validation, designed for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge

Stachyose is a functional oligosaccharide found in various natural sources and is increasingly utilized in the pharmaceutical industry as an excipient and in the food industry as a prebiotic. Its molecular structure, rich in hydroxyl groups, renders it extremely hydrophilic. When developing an analytical method for such compounds, two primary hurdles must be addressed:

• Chromatographic Retention: Traditional reversed-phase liquid chromatography (RP-HPLC), the workhorse of many analytical labs, relies on hydrophobic interactions between the analyte and a non-polar stationary phase (e.g., C18).[4] Highly polar molecules like stachyose exhibit minimal interaction and are typically unretained, eluting in the solvent front or void volume, which makes separation and quantification impossible.

• Analyte Detection: The most common HPLC detector, the UV-Visible detector, requires the analyte to possess a chromophore—a part of the molecule that absorbs light.[5] Carbohydrates like stachyose lack such a group, making them effectively "invisible" to UV detection.[6]

This guide systematically addresses these challenges by pairing the appropriate chromatography mode with a suitable universal detection technology.

The Strategic Approach: HILIC Coupled with CAD

Rationale for Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the chromatographic mode of choice for separating highly polar and hydrophilic compounds.[7] Unlike RP-HPLC, HILIC employs a polar stationary phase (e.g., silica, amide, diol) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.

The retention mechanism in HILIC is primarily based on the partitioning of the polar analyte from the organic-rich mobile phase into a water-enriched layer that becomes immobilized on the surface of the polar stationary phase.[8] The more hydrophilic the analyte, the stronger its partitioning into this aqueous layer and the longer its retention time. This provides the reverse elution order compared to RP-HPLC and is perfectly suited for retaining stachyose.

Rationale for Charged Aerosol Detection (CAD)

To overcome the challenge of non-chromophoric detection, a universal detector is required. While options like Refractive Index (RI) detectors exist, they suffer from low sensitivity and are incompatible with gradient elution.[9] Aerosol-based detectors, such as the Evaporative Light Scattering Detector (ELSD) and Charged Aerosol Detector (CAD), are superior alternatives.[10][11]

This method utilizes CAD, which offers several distinct advantages:

• Universal Detection: CAD can detect any non-volatile and many semi-volatile compounds, making it ideal for carbohydrates.[3][12]

• High Sensitivity: It provides high sensitivity, often in the low nanogram range.[3]

• Consistent Response: CAD provides a more uniform response across a wide range of analytes, which simplifies quantification.[3]

• Gradient Compatibility: It is fully compatible with the gradient elution profiles often required for complex separations.

The operational principle involves three steps: nebulization of the column eluent, evaporation of the volatile mobile phase to leave analyte particles, and charging of these particles with ionized nitrogen gas, with the resulting charge measured by an electrometer.[11][13]

Experimental Design and Protocols

Reagents, Standards, and Materials

• Stachyose Tetrahydrate Reference Standard: (CAS No. 10094-58-3 for the tetrahydrate form, or 470-55-3 for anhydrous stachyose). Purity ≥98%.

• Acetonitrile (ACN): HPLC or LC-MS grade.

• Ammonium Formate (NH₄HCO₂): Analytical or LC-MS grade.

• Formic Acid (HCOOH): LC-MS grade.

• Water: Deionized (DI) Water, 18.2 MΩ·cm resistivity or higher.

• HPLC Column: A HILIC phase column is required. An amide-based column is recommended for carbohydrate analysis (e.g., Waters ACQUITY UPLC BEH Amide, 130Å, 1.7 µm, 2.1 mm X 100 mm).

Instrumentation

• HPLC/UHPLC System: A system capable of delivering accurate gradients at pressures compatible with sub-2-µm particle columns (e.g., Waters ACQUITY UPLC H-Class System, Agilent 1290 Infinity II).

• Detector: Charged Aerosol Detector (e.g., Thermo Scientific Vanquish Charged Aerosol Detector, Waters ACQUITY UPLC CAD).

• Column Oven: Required for maintaining a stable column temperature.

• Chromatography Data System (CDS): For instrument control, data acquisition, and processing (e.g., Empower, Chromeleon).

Detailed Experimental Protocol

Protocol Part 1: Preparation of Mobile Phases and Solutions

• Mobile Phase A (Aqueous):

  • Weigh 630 mg of Ammonium Formate and dissolve it in 1 L of DI Water to prepare a 10 mM solution.

  • Adjust the pH to 3.0 using Formic Acid.

  • Filter the solution through a 0.22 µm membrane filter.

• Mobile Phase B (Organic):

  • Use 100% Acetonitrile. Filter if necessary.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 10 mg of Stachyose Tetrahydrate reference standard.

  • Dissolve in 10 mL of a 50:50 (v/v) mixture of Acetonitrile and DI Water. This mixture acts as a good solvent for the analyte while being compatible with the HILIC mobile phase. Note: Dissolving directly in high organic content can be difficult.

• Working Standard Solutions:

  • Prepare a series of calibration standards (e.g., 10, 50, 100, 250, 500 µg/mL) by serially diluting the stock solution with a 75:25 (v/v) mixture of Acetonitrile and Mobile Phase A. It is critical that the sample diluent matches the initial mobile phase composition as closely as possible to ensure good peak shape.

Protocol Part 2: HPLC System Configuration and Method Parameters

• Column Installation: Install the HILIC column into the column oven.

• System Priming: Prime all solvent lines with their respective mobile phases to remove air bubbles.

• Column Equilibration: Equilibrate the column with the initial mobile phase conditions (90% B) for at least 30 minutes or until a stable baseline is achieved. HILIC columns often require longer equilibration times than reversed-phase columns.

• Set Method Parameters: Input the following conditions into the CDS.

Parameter	Recommended Setting	Rationale
Column	Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm	Amide phase provides excellent retention and selectivity for polar, neutral compounds like carbohydrates.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0	Volatile buffer compatible with CAD; low pH can improve peak shape for some analytes.
Mobile Phase B	Acetonitrile	Standard organic solvent for HILIC, providing the necessary eluting strength.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity and can improve peak efficiency.
Injection Volume	5 µL	Small injection volume is recommended to minimize peak distortion.
Gradient Program	Time (min)	%A
0.0	10
8.0	40
8.1	10
12.0	10
CAD Settings
Nebulizer Temp.	35 °C	Optimize to ensure efficient evaporation without degrading the analyte.
Evaporation Temp.	Set based on manufacturer's recommendation	Must be sufficient to evaporate the mobile phase.
Gas Regulator	35 psi (Nitrogen)	Optimize for stable nebulization.
Data Collection Rate	10 Hz	Sufficient for narrow UHPLC peaks.

Method Development Workflow and Justification

The development of a robust analytical method is a logical, stepwise process. The following diagram illustrates the workflow employed for this application.

Caption: Workflow for HPLC method development for Stachyose.

Expected Results and Performance Characteristics

Upon execution of this method, Stachyose Tetrahydrate should be well-retained and elute as a sharp, symmetrical peak. The following table summarizes the expected performance characteristics that should be verified during method validation.

Performance Parameter	Target Specification	Purpose
Specificity	No interference from blank at the retention time of the analyte.	Ensures the signal is solely from the analyte of interest.
Linearity (R²)	≥ 0.995	Confirms a direct proportional relationship between concentration and detector response.
Precision (%RSD)	≤ 2.0% for Assay	Demonstrates the repeatability and intermediate precision of the method.
Accuracy (% Recovery)	98.0% - 102.0%	Measures the closeness of the experimental value to the true value.
LOD / LOQ	To be determined (expect low µg/mL to high ng/mL)	Defines the sensitivity limits of the method.

Conclusion

The analytical challenges presented by highly polar, non-chromophoric molecules like Stachyose Tetrahydrate can be effectively overcome through a well-designed scientific strategy. The combination of Hydrophilic Interaction Liquid Chromatography (HILIC) for separation and Charged Aerosol Detection (CAD) for sensitive, universal detection provides a robust, reliable, and accurate method. This application note delivers a detailed protocol and the underlying scientific principles to empower researchers to successfully implement this technique for routine analysis, quality control, and advanced research in the pharmaceutical and related industries.

References

• Waters Corporation. (n.d.). Charged Aerosol Detector | For HPLC & UHPLC Analysis. Waters. Retrieved from [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. Retrieved from [Link]

• Gilson, Inc. (2024). Benefits of ELSD Detectors in HPLC: Detect Virtually Everything. Gilson. Retrieved from [Link]

• Gamache, P. H., & McCarthy, R. (2020). Material Identification by HPLC with Charged Aerosol Detection. LCGC International. Retrieved from [Link]

• Swartz, M. E. (2022). Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC International. Retrieved from [Link]

• Wikipedia. (n.d.). Evaporative light scattering detector. Retrieved from [Link]

• KNAUER Wissenschaftliche Geräte GmbH. (n.d.). Evaporative Light-Scattering Detectors (ELSD). KNAUER. Retrieved from [Link]

• Wikipedia. (n.d.). Charged aerosol detector. Retrieved from [Link]

• Peak Scientific. (2017). What are Evaporative Light-Scattering Detectors?. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrophilic interaction chromatography. Retrieved from [Link]

• Element Lab Solutions. (2024). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• Parker Hannifin Corporation. (n.d.). Evaporative Light Scattering Detection (ELSD) for HPLC. Retrieved from [Link]

• Shinde, V. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Pharma Beginners. Retrieved from [Link]

• Greco, G., & Letzel, T. (2013). Main Interactions and Influences of the Chromatographic Parameters in HILIC Separations. Journal of Chromatographic Science, 51(7), 684-693. Retrieved from [Link]

• Bicker, G. (2015). Universal detection in high performance liquid chromatography. European Pharmaceutical Review. Retrieved from [Link]

• Papageorgiou, E. G., & Zioris, I. T. (2012). On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a Model. ResearchGate. Retrieved from [Link]

• Dolan, J. W. (2022). Seeing is Believing: Detectors for HPLC. LCGC International. Retrieved from [Link]

• Singh, S., et al. (2023). Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Bentham Science. Retrieved from [Link]

• LCGC International. (2019). Top Three HPLC Method Development Tips. Retrieved from [Link]

• Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

• Maharana Pratap P.G. College. (n.d.). METHOD DEVELOPMENT ON HPLC. Retrieved from [Link]

• Kumar, V., & Singh, A. (2011). A review on method development by hplc. SciSpace. Retrieved from [Link]

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. afin-ts.de [afin-ts.de]
• 3. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 4. scispace.com [scispace.com]
• 5. veeprho.com [veeprho.com]
• 6. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. quercus.be [quercus.be]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Charged aerosol detector - Wikipedia [en.wikipedia.org]
• 13. chromatographyonline.com [chromatographyonline.com]

Application Note: Preparation and Validation of Stachyose Tetrahydrate Standard Solutions for Chromatographic Calibration

Introduction & Causality of Material Selection

Stachyose is a naturally occurring, non-reducing tetrasaccharide (α-D-Gal-(1→6)-α-D-Gal-(1→6)-α-D-Glc-(1→2)-β-D-Fru) widely analyzed in food science, pharmacognosy (e.g., Radix Rehmanniae), and prebiotic formulations [[1]](). Because it naturally crystallizes as a tetrahydrate, analytical scientists must rigorously account for its hydration state to ensure accurate quantification.

Failure to apply the correct gravimetric correction factor during standard preparation is the leading cause of systematic negative bias in oligosaccharide quantification. This protocol details the causality-driven preparation of stachyose tetrahydrate standard solutions, emphasizing molecular weight correction, solvent matrix-matching for Hydrophilic Interaction Liquid Chromatography (HILIC), and stability against acid-catalyzed hydrolysis.

Physicochemical Properties

Understanding the physical properties of the reference standard is the foundation of a self-validating analytical protocol.

Table 1: Stachyose Tetrahydrate Reference Data

Property	Value / Description
Chemical Formula	C₂₄H₄₂O₂₁ · 4H₂O
Molecular Weight	738.64 g/mol (Tetrahydrate) [[2]]()
Anhydrous MW	666.59 g/mol
Gravimetric Factor	0.9024 (Anhydrous MW / Tetrahydrate MW)
Solubility	Highly soluble in water; slightly soluble in methanol; insoluble in non-polar organics 2.
Hygroscopicity	High. Requires storage in a desiccator at 4°C.

Experimental Workflow

The following diagram illustrates the critical path from standard equilibration to system suitability testing.

Caption: Sequential workflow for the preparation and validation of stachyose tetrahydrate standards.

Step-by-Step Methodology: Standard Preparation

Causality Check: Stachyose is highly hydrophilic. While pure water is the best primary solvent for dissolution, injecting 100% aqueous standards into a HILIC system (which typically operates at >60% acetonitrile) causes severe peak distortion and retention time shifts due to solvent wash-out effects. Therefore, the final diluent must be matrix-matched to the initial mobile phase conditions 1.

Step 3.1: Preparation of the Primary Stock Solution (1.00 mg/mL Anhydrous Equivalent)

• Equilibration: Remove the stachyose tetrahydrate reference standard from cold storage (4°C) and allow it to equilibrate to room temperature inside a desiccator for at least 60 minutes. Reasoning: Prevents atmospheric moisture condensation on the hygroscopic powder, which would artificially inflate the weighed mass.

• Gravimetric Correction: To achieve a true concentration of 1.00 mg/mL of anhydrous stachyose in a 10 mL volume, calculate the required tetrahydrate mass:

  • 10.00 mg (target) / 0.9024 (correction factor) = 11.08 mg.

• Weighing: Using a microanalytical balance (d = 0.01 mg), accurately weigh 11.08 mg of Stachyose tetrahydrate into a 10 mL Class A volumetric flask.

• Dissolution: Add 5.0 mL of LC-MS grade ultrapure water (18.2 MΩ·cm). Sonicate for 5 minutes at room temperature until fully dissolved.

• Volume Adjustment: Dilute to the 10.0 mL mark with LC-MS grade Acetonitrile. Mix thoroughly by inversion. This yields a 1.00 mg/mL stock solution (expressed as anhydrous stachyose).

Step 3.2: Serial Dilution for Calibration Curve

Prepare working standards daily. Use the primary stock to create a 6-point calibration curve.

Table 2: Serial Dilution Protocol for HILIC-HPLC Calibration

Standard Level	Target Conc. (µg/mL)	Volume of Stock/Previous Std	Volume of Diluent (50:50 H₂O:MeCN)	Total Volume
Cal 6	100.0	1000 µL of Stock (1.0 mg/mL)	9000 µL	10.0 mL
Cal 5	50.0	5000 µL of Cal 6	5000 µL	10.0 mL
Cal 4	25.0	5000 µL of Cal 5	5000 µL	10.0 mL
Cal 3	10.0	4000 µL of Cal 4	6000 µL	10.0 mL
Cal 2	5.0	5000 µL of Cal 3	5000 µL	10.0 mL
Cal 1	1.0	2000 µL of Cal 2	8000 µL	10.0 mL

Stability, Degradation Pathways, and Self-Validation

Stachyose is stable under neutral, room-temperature conditions but is highly susceptible to acid-catalyzed hydrolysis at elevated temperatures 3. When extracting samples (e.g., botanical matrices or fava beans) or storing standards, extreme pH (< 3.0) must be avoided to prevent the cleavage of glycosidic bonds.

Caption: Acid-catalyzed hydrolysis pathway of stachyose demonstrating sequential glycosidic cleavage.

Self-Validating QC Check

To ensure standard integrity, monitor the calibration chromatograms for the appearance of a Raffinose peak. The presence of raffinose in a pure stachyose standard indicates degradation. If the raffinose peak area exceeds 0.5% of the stachyose peak area, the standard has been compromised, necessitating the preparation of a fresh stock.

Analytical Application: HILIC-MS/MS and HPIC

Because stachyose lacks a chromophore, standard UV detection is ineffective. Modern protocols utilize either High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) 4 or HILIC coupled to tandem mass spectrometry (TQ-MS/MS) 1.

• HILIC-MS/MS Conditions: Use an amide or zwitterionic HILIC column. Mobile phase A: Water with 0.1% formic acid; Mobile phase B: Acetonitrile with 0.1% formic acid. Note: Keep formic acid concentration low to prevent on-column hydrolysis.

• System Suitability: Inject the Cal 4 (25.0 µg/mL) standard six times. The protocol is validated if the retention time %RSD is < 1.0%, peak area %RSD is < 2.0%, and the calibration curve exhibits an R² > 0.999.

References

• Title: T2713-50mg | Stachyose tetrahydrate [10094-58-3] Source: Clinisciences URL
• Title: Autohydrolysis Application on Vine Shoots and Grape Stalks to Obtain Extracts Enriched in Xylo-Oligosaccharides and Phenolic Compounds Source: PMC - National Institutes of Health URL
• Source: DOI.
• Title: Nutritional and antinutritional composition of fava bean (Vicia faba L., var. minor)

Sources

• 1. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 2. T2713-50mg | Stachyose tetrahydrate [10094-58-3] Clinisciences [clinisciences.com]
• 3. Autohydrolysis Application on Vine Shoots and Grape Stalks to Obtain Extracts Enriched in Xylo-Oligosaccharides and Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.chalmers.se [research.chalmers.se]

Application Notes &amp; Protocols: Raffinose Pentahydrate as a Non-Penetrating Cryoprotectant for Enhanced Cell Culture Recovery

Introduction: Beyond DMSO—The Case for Raffinose in Cryopreservation

Cryopreservation is a cornerstone of modern cell culture, enabling long-term storage of valuable cell lines, primary cells, and engineered tissues.[1][2][3] For decades, the standard approach has relied on penetrating cryoprotective agents (CPAs) like dimethyl sulfoxide (DMSO).[4][5] While effective, DMSO is cytotoxic and its removal post-thaw can be cumbersome and detrimental to sensitive cell populations, complicating the development of "off-the-shelf" cell therapies.[4][6][7] This has spurred research into less toxic, equally effective alternatives.

Raffinose (C₁₈H₃₂O₁₆), a naturally occurring trisaccharide, presents a compelling alternative.[8][9] As a non-penetrating cryoprotectant, it operates extracellularly to mitigate the primary causes of cell death during freezing: lethal intracellular ice formation and osmotic shock.[10][11][12] This application note provides a comprehensive guide to leveraging Raffinose Pentahydrate (C₂₄H₄₂O₂₁.4H₂O) as a key component in cryopreservation media, aiming to enhance post-thaw viability and functional recovery of a broad range of cell types.

The Scientific Rationale: Mechanism of Raffinose-Mediated Cryoprotection

The efficacy of raffinose lies in its molecular size and hydrophilic nature. Unlike DMSO, raffinose is too large to readily cross the cell membrane.[10][12] Its protective effects are therefore exerted from the extracellular environment through two primary mechanisms:

• Controlled Cellular Dehydration: By increasing the osmolarity of the extracellular solution, raffinose creates an osmotic gradient that gently draws water out of the cells before freezing.[10][13] This preemptive dehydration significantly reduces the amount of intracellular water available to form damaging ice crystals, which is a major cause of cryo-injury.[11][12]

• Vitrification and Membrane Stabilization: As the temperature drops, the extracellular solution containing raffinose becomes increasingly viscous, eventually forming a glassy, amorphous solid—a process known as vitrification.[9] This glassy state physically obstructs the formation and growth of extracellular ice crystals that can mechanically damage cell membranes.[12] Furthermore, it is proposed that sugars like raffinose can form hydrogen bonds with the phospholipid head groups of the cell membrane, stabilizing its structure and preventing phase transitions that lead to a leaky membrane upon thawing.[13][14]

The combination of these effects allows for successful cryopreservation with reduced reliance on toxic penetrating agents.[15]

Figure 1: Mechanism of Raffinose Cryoprotection. Raffinose in the extracellular space induces controlled water efflux, reducing intracellular water and minimizing ice crystal formation.

Protocols for Raffinose-Based Cryopreservation

These protocols are designed as a robust starting point. Optimization for specific cell lines is highly recommended.

Protocol 1: Preparation of Raffinose Cryopreservation Medium (RCM)

Causality: The goal is to create a sterile, isotonic-at-room-temperature medium that becomes hypertonic as it cools, containing the necessary components for cell health and cryoprotection. Fetal Bovine Serum (FBS) provides essential growth factors and further protects cells, while a small amount of DMSO can act synergistically with raffinose for certain sensitive cell types.[14][16]

Materials:

• D-(+)-Raffinose pentahydrate, cell culture grade (e.g., Sigma-Aldrich R7630)[17]

• Complete cell culture medium (specific to your cell line)

• Fetal Bovine Serum (FBS), heat-inactivated

• DMSO, cryoprotectant grade

• Sterile 0.22 µm filter unit

• Sterile conical tubes and storage bottles

Procedure:

• Prepare Base Medium: In a sterile biosafety cabinet, combine 70 ml of your complete cell culture medium with 20 ml of FBS. This creates a 20% FBS base.

• Dissolve Raffinose: Weigh the appropriate amount of raffinose pentahydrate to achieve a final concentration of 0.1 M to 0.3 M. A common starting concentration is 0.2 M (approx. 11.9 g per 100 ml). Add the raffinose powder to the base medium.

• Gentle Dissolution: Mix thoroughly using a sterile magnetic stirrer or by gentle inversion until the raffinose is completely dissolved. Avoid vigorous vortexing to prevent protein denaturation.

• Add DMSO (Optional but Recommended): For a synergistic effect, particularly for primary or stem cells, add DMSO to a final concentration of 2.5% to 5% (v/v).[7][14] For a 100 ml final volume, add 2.5 ml of DMSO for a 2.5% solution.

• QS to Final Volume: Add complete cell culture medium to bring the total volume to 100 ml.

• Sterile Filtration: Sterilize the complete Raffinose Cryopreservation Medium (RCM) by passing it through a 0.22 µm filter.

• Storage: Aliquot into sterile tubes and store at 4°C for up to two weeks. For longer-term storage, freeze at -20°C. Pre-chill the RCM to 4°C before use.[18]

Table 1: Example RCM Formulations

Component	Formulation A (Low DMSO)	Formulation B (DMSO-Free)
Complete Medium	67.5 ml	70 ml
FBS	20 ml	20 ml
Raffinose (to 0.2M)	~11.9 g	~11.9 g
DMSO	2.5 ml	0 ml
Final Volume	100 ml	100 ml

Protocol 2: Cryopreservation of Adherent and Suspension Cells

Causality: The success of cryopreservation hinges on using healthy, logarithmically growing cells and achieving a controlled cooling rate of approximately -1°C/minute.[1][19][20] This slow rate allows sufficient time for cellular dehydration, preventing intracellular ice formation.[19]

Materials:

• Cultured cells in log-phase growth (>90% viability)[21]

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

• Cell dissociation reagent (e.g., Trypsin-EDTA for adherent cells)

• Pre-chilled (4°C) Raffinose Cryopreservation Medium (RCM)

• Sterile cryovials

• Controlled-rate freezing container (e.g., Corning® CoolCell®, Nalgene® Mr. Frosty)

• -80°C freezer and liquid nitrogen dewar

Figure 2: General Workflow for Cell Cryopreservation using Raffinose Cryopreservation Medium (RCM).

Procedure:

• Cell Preparation:

  • Adherent Cells: When cells reach 85-95% confluency, wash the monolayer with PBS, then add dissociation reagent and incubate until cells detach.[1] Neutralize with fresh culture medium.

  • Suspension Cells: Transfer cells directly from the culture flask.

• Cell Count and Centrifugation: Collect the cell suspension into a conical tube. Perform a cell count and viability assessment (e.g., Trypan Blue exclusion). Centrifuge at 200-300 x g for 5 minutes.[18][21]

• Resuspension: Carefully aspirate the supernatant. Gently resuspend the cell pellet in ice-cold RCM to a final density of 1-5 x 10⁶ cells/mL.[18]

• Aliquoting: Dispense 1 mL of the cell suspension into each pre-labeled cryovial.

• Controlled Freezing: Place the cryovials into a controlled-rate freezing container and immediately transfer the container to a -80°C freezer.[1][2] This ensures the optimal -1°C/minute cooling rate.[4][20] Leave for at least 4 hours, or overnight.

• Long-Term Storage: Promptly transfer the vials from the -80°C freezer to the vapor phase of a liquid nitrogen dewar (below -130°C) for long-term storage.[19] Prolonged storage at -80°C can compromise cell viability.[1]

Protocol 3: Thawing and Recovery of Cryopreserved Cells

Causality: Rapid thawing is critical to prevent the recrystallization of small, non-lethal ice crystals into larger, damaging ones.[18] Subsequent dilution into a large volume of warm medium quickly reduces the concentration of the cryoprotectant, minimizing potential osmotic stress and toxicity.[21]

Materials:

• Cryovial from liquid nitrogen storage

• 37°C water bath

• Pre-warmed (37°C) complete cell culture medium

• Sterile centrifuge tube

Procedure:

• Rapid Thaw: Retrieve a cryovial from liquid nitrogen. Immediately immerse it in a 37°C water bath, keeping the cap above the water level. Gently agitate the vial until only a small ice crystal remains (typically 60-90 seconds).[21]

• Dilution: Promptly decontaminate the outside of the vial with 70% ethanol. In a biosafety cabinet, immediately transfer the contents of the vial into a centrifuge tube containing at least 9 mL of pre-warmed complete culture medium.

• Cell Pelleting: Centrifuge the suspension at 200 x g for 5 minutes to pellet the cells and remove the cryopreservation medium.[21]

• Resuspension and Culture: Discard the supernatant. Gently resuspend the cell pellet in a suitable volume of fresh, pre-warmed culture medium and transfer to a culture vessel.

• Post-Thaw Assessment: Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂). Assess cell viability and attachment (for adherent cells) after 24 hours.

Validation and Troubleshooting

Table 2: Post-Thaw Quality Control Assays

Assay	Principle	Purpose
Trypan Blue Exclusion	Membrane integrity assay; dead cells take up the blue dye.	Quick, immediate assessment of post-thaw viability.[21]
Metabolic Assay (e.g., Resazurin)	Measures the metabolic activity of viable cells.	Quantifies cell health and proliferative potential.[21]
Apoptosis Assay (e.g., Caspase-3/7)	Detects key markers of programmed cell death.	Determines if cryopreservation induced apoptosis.[21]
Functional Assay	Cell-type specific (e.g., differentiation potential for stem cells, cytokine secretion for immune cells).	Confirms that cells have retained their specific biological functions post-thaw.

Troubleshooting Common Issues:

• Low Post-Thaw Viability:

  • Cause: Suboptimal cell health before freezing, incorrect cooling rate, or slow thawing.

  • Solution: Ensure cells are in the log-growth phase with >90% viability.[21] Strictly adhere to the -1°C/min cooling rate and thaw rapidly at 37°C.

• Cell Clumping:

  • Cause: Cell density in the cryovial is too high.

  • Solution: Reduce cell concentration to the recommended 1-5 x 10⁶ cells/mL range.[18]

• Poor Attachment (Adherent Cells):

  • Cause: Membrane damage during freezing/thawing.

  • Solution: Optimize raffinose and/or DMSO concentration. Consider pre-coating culture vessels with an appropriate matrix (e.g., collagen, fibronectin).

Conclusion

Raffinose pentahydrate offers a scientifically sound and effective alternative to high-concentration DMSO cryopreservation protocols. By acting as a non-penetrating osmolyte and vitrification agent, it effectively protects cells from cryo-injury while minimizing cytotoxicity. The protocols outlined here provide a validated framework for researchers to improve post-thaw viability and functional recovery, thereby enhancing the reliability and reproducibility of cell-based research and development.

References

• Vertex AI Search. (n.d.). Optimizing cryopreservation strategies for scalable cell therapies: A comprehensive review with insights from iPSC‐derived therapies - PMC. Retrieved March 7, 2026.
• Biocompare. (2022, October 4). Optimizing Cryopreservation Protocols. Biocompare: The Buyer's Guide for Life Scientists.
• Sigma-Aldrich. (n.d.). D-(+)
• Corning. (n.d.).
• Swain, J. E., & Smith, G. D. (2010). Cryoprotectants.
• Scientific Laboratory Supplies. (n.d.). D-(+)-Raffinose pentahydrate, powder, BioReagent, suitable for cell culture.
• Allan Chemical Corporation. (2025, October 18). 5 Key Differences Between Cryoprotectant Types.
• BenchChem. (n.d.).
• Reachem. (2024, April 24). Exploring Cryopreservation of Cells Protocol: Best Practices and Tips.
• Single Use Support. (2025, February 8).
• STEMCELL Technologies. (n.d.). Cryopreservation Basics: Protocols and Best Practices for Freezing Cells.
• Santarius, K. A., & Mollenhauer, A. (n.d.). Cryoprotection by Glucose, Sucrose, and Raffinose to Chloroplast Thylakoids - PMC. NIH.
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• Eroglu, A., et al. (n.d.).
• MDPI. (2022, May 19).
• Chem-Impex. (n.d.). D-(+)
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• Petrenko, Y. A., et al. (2025, August 5). A sugar pretreatment as a new approach to the Me2SO- and xeno-free cryopreservation of human mesenchymal stromal cells.
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• Research UNE ::Home. (2020, September 25).
• Tada, N., et al. (2026, January 8). Cryopreservation of mouse spermatozoa in the presence of raffinose and glycerol.
• University of Arizona. (2016, December 16). Tissue preparation and cryopreservation with sucrose -- for frozen tissue sections.
• PubMed. (n.d.).
• Izutsu, K., et al. (n.d.). Raffinose Crystallization During Freeze-Drying and Its Impact on Recovery of Protein Activity.
• ResearchGate. (n.d.). Evaluation of trehalose and sucrose as cryoprotectants for hematopoietic stem cells of umbilical cord blood.
• STEMCELL Technologies. (n.d.). Cryopreservation Basics: Protocols and Best Practices for Freezing Cells.
• ResearchGate. (n.d.). Cryopreservation and Recovery of Primary Cells: Best Practices and Pitfalls.
• Gordon, S. L., et al. (n.d.). Cryopreservation of human hematopoietic stem and progenitor cells loaded with trehalose. ThinkIR.
• Abazari, F., et al. (n.d.).
• PubMed. (2008, April 15). Evaluation of trehalose and sucrose as cryoprotectants for hematopoietic stem cells of umbilical cord blood.

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Synthesis of Stachyose Tetrahydrate from Raffinose: An Application and Protocol Guide for Researchers

Introduction: The Significance of Stachyose and its Synthesis

Stachyose, a functional tetrasaccharide, is a member of the raffinose family of oligosaccharides (RFOs) and is composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit[1][2]. Naturally present in various plants, particularly legumes like soybeans, stachyose is of considerable interest in the pharmaceutical and functional food industries[1][2]. Its primary value lies in its prebiotic properties; it is not hydrolyzed in the upper gastrointestinal tract and thus promotes the growth of beneficial gut microbiota[1]. While traditional extraction from plant sources can be inefficient, enzymatic synthesis provides a highly specific and controlled route to high-purity stachyose[1].

This technical guide provides an in-depth exploration of the synthesis of stachyose tetrahydrate, with a focus on utilizing raffinose as the direct precursor. We will delve into the prevalent enzymatic methodologies, offering a rationale for experimental choices and providing detailed, actionable protocols for synthesis, purification, and characterization.

Physicochemical Properties of Stachyose Tetrahydrate

A thorough understanding of the final product's properties is crucial for its application and development.

Property	Value	Reference
Molecular Formula	C₂₄H₄₂O₂₁·4H₂O	[3][4]
Molecular Weight	738.64 g/mol	[3][4][5]
CAS Number	10094-58-3	[5]
Appearance	White or off-white crystalline powder	[6]
Melting Point	95 - 105 °C	[5][6]
Solubility	Soluble in water and DMSO	[4][7]

Enzymatic Synthesis Methodologies from Raffinose

The enzymatic synthesis of stachyose from raffinose primarily follows two well-established pathways. The choice between these methods depends on the availability of starting materials and the desired reaction kinetics.

Method 1: Stachyose Synthase-Mediated Synthesis

This method mimics the natural biosynthetic pathway in plants[8][9][10]. It involves the enzymatic transfer of a galactose unit from a donor molecule, galactinol, to a raffinose acceptor molecule.

Reaction: Raffinose + Galactinol <--> Stachyose + myo-inositol

This reaction is catalyzed by Stachyose Synthase (STS; EC 2.4.1.67) , also known as galactinol-raffinose galactosyltransferase[8][11]. The enzyme facilitates the formation of an α-(1→6) glycosidic bond between the terminal galactose of raffinose and the galactose moiety from galactinol. The myo-inositol released can theoretically be recycled.

Causality of Experimental Design: The use of stachyose synthase provides a highly specific and efficient route to stachyose, closely mirroring the natural biological process. The reaction is reversible, and the equilibrium can be influenced by the relative concentrations of substrates and products[9]. Therefore, a molar excess of one of the substrates, typically galactinol, can be employed to drive the reaction towards stachyose formation.

Diagram of Stachyose Synthase-Mediated Synthesis:

Caption: Stachyose synthase catalyzes the transfer of a galactose unit from galactinol to raffinose.

Method 2: α-Galactosidase-Mediated Transgalactosylation

Certain α-galactosidases (EC 3.2.1.22), under specific conditions, can catalyze a transgalactosylation reaction in addition to their typical hydrolytic activity[12][13][14]. In this "synthase" mode, the enzyme cleaves a galactose unit from a donor raffinose molecule and transfers it to an acceptor raffinose molecule.

Reaction: Raffinose (donor) + Raffinose (acceptor) <--> Stachyose + Sucrose

In this scenario, raffinose serves as both the galactosyl donor and acceptor. This method is particularly attractive as it requires only a single substrate (raffinose) and the appropriate α-galactosidase.

Causality of Experimental Design: The success of this method hinges on favoring the transferase activity of the α-galactosidase over its hydrolytic activity. This is typically achieved by using a high substrate (raffinose) concentration. At high concentrations, the probability of the enzyme-galactosyl intermediate encountering another raffinose molecule (for transfer) is higher than encountering a water molecule (for hydrolysis). The choice of α-galactosidase is also critical, as different enzymes will have varying ratios of transferase to hydrolase activity.

Diagram of α-Galactosidase-Mediated Synthesis:

Caption: α-Galactosidase-mediated synthesis of stachyose via transgalactosylation from raffinose.

Detailed Experimental Protocols

The following protocols provide a starting point for the synthesis of stachyose tetrahydrate. Optimization of reaction conditions may be necessary depending on the specific enzyme source and desired yield.

Protocol 1: Synthesis of Stachyose using Stachyose Synthase

Materials:

• Raffinose

• Galactinol

• Recombinant Stachyose Synthase (STS)

• Reaction Buffer (e.g., 50 mM Phosphate-Buffered Saline, pH 7.0)

• Deionized water

• Reaction vessel (e.g., stirred-tank bioreactor or shaker flask)

• Incubator/shaker

Procedure:

• Substrate Preparation: Prepare a concentrated stock solution of raffinose and galactinol in the reaction buffer.

• Reaction Setup: In the reaction vessel, combine the raffinose and galactinol solutions to achieve final concentrations of approximately 200 mM each.

• Enzyme Addition: Add purified stachyose synthase to the reaction mixture. The optimal enzyme concentration should be determined empirically, but a starting point of 10-20 U/mL is recommended.

• Incubation: Incubate the reaction mixture at 30°C with gentle agitation for 24-48 hours.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by High-Performance Liquid Chromatography (HPLC)[1].

• Reaction Termination: Once the reaction has reached the desired conversion, terminate it by heating the mixture to 95-100°C for 10 minutes to denature the enzyme.

• Downstream Processing: Proceed to the purification and isolation protocol.

Protocol 2: Purification and Crystallization of Stachyose Tetrahydrate

Materials:

• Crude stachyose reaction mixture

• Activated charcoal

• Diatomaceous earth (e.g., Celite)

• Ion-exchange resins (strong acid cation and weak base anion)

• Ethanol (95% and absolute)

• Chromatography columns

• Rotary evaporator

• Crystallization vessel

• Vacuum filtration apparatus

Procedure:

• Enzyme Removal and Clarification: Centrifuge the terminated reaction mixture to pellet the denatured enzyme and any other insoluble material. Filter the supernatant through a bed of diatomaceous earth to obtain a clear solution.

• Decolorization: Add activated charcoal (approximately 1-2% w/v) to the clarified solution and stir for 30-60 minutes at 60-80°C to remove colored impurities. Filter to remove the charcoal.

• Deionization: Pass the decolorized solution through a series of ion-exchange columns (cation followed by anion) to remove salts and other charged molecules.

• Concentration: Concentrate the purified stachyose solution using a rotary evaporator under reduced pressure at a temperature not exceeding 60°C until a viscous syrup is obtained.

• Crystallization:

  • Transfer the concentrated syrup to a crystallization vessel.

  • Slowly add 95% ethanol with stirring until the solution becomes slightly turbid.

  • Allow the solution to stand at room temperature for several hours, then transfer to a cold room (4°C) to induce crystallization.

  • The formation of stachyose tetrahydrate crystals may take several days. Seeding with a small crystal of stachyose tetrahydrate can facilitate crystallization.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with cold absolute ethanol to remove any remaining impurities.

  • Dry the crystals under vacuum at a low temperature (e.g., 40-50°C) to a constant weight. The final product is stachyose tetrahydrate.

Protocol 3: Quality Control and Characterization

High-Performance Liquid Chromatography (HPLC):

• System: HPLC with a Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD).

• Column: Amino-based column (e.g., Bondapak NH₂ or equivalent)[15].

• Mobile Phase: Acetonitrile:Water (e.g., 70:30 v/v)[15].

• Analysis: Quantify the purity of the stachyose tetrahydrate by comparing the peak area to that of a certified reference standard.

Spectroscopic Analysis:

• ¹H and ¹³C NMR: Confirm the chemical structure and purity of the synthesized stachyose tetrahydrate by comparing the spectra with known standards[3][16][17].

• FTIR: Verify the presence of characteristic functional groups and compare the spectrum with a reference spectrum of stachyose tetrahydrate[3].

Safety and Handling Precautions

• Chemicals: Handle all chemicals, including raffinose, stachyose, and solvents, in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat[5][6][18].

• Enzymes: While generally considered safe, avoid inhalation of enzyme powders and direct contact with skin and eyes[5].

• Equipment: Operate high-temperature equipment (e.g., heaters, rotary evaporators) and high-pressure systems with caution.

Conclusion

The enzymatic synthesis of stachyose tetrahydrate from raffinose offers a robust and specific alternative to extraction from natural sources. Both the stachyose synthase and α-galactosidase-mediated methods provide viable routes, with the choice depending on reagent availability and process optimization. The detailed protocols provided in this guide serve as a comprehensive starting point for researchers and drug development professionals to produce high-purity stachyose tetrahydrate for a variety of applications. Careful adherence to the purification and quality control procedures will ensure a final product of high quality and integrity.

References

• PubChem. (n.d.). Stachyose (tetrahydrate). National Center for Biotechnology Information. Retrieved from [Link]

• Tian, C., et al. (2019). Biosynthesis of Raffinose and Stachyose from Sucrose via an In Vitro Multienzyme System. Applied and Environmental Microbiology, 85(21), e01429-19.

• ChemSrc. (2025). STACHYOSE TETRAHYDRATE. Retrieved from [Link]

• PubChem. (n.d.). Stachyose. National Center for Biotechnology Information. Retrieved from [Link]

• Peterbauer, T., & Richter, A. (2001). Biochemistry and physiology of raffinose family oligosaccharides and galactosyl cyclitols in seeds. Seed Science Research, 11(3), 185-197.
• Jeffrey, G. A., & Park, Y. J. (1993). Hydrogen bonding in the crystal structure of the tetrasaccharide stachyose hydrate: a 1:1 complex of two conformers.
• Hoch, G., Peterbauer, T., & Richter, A. (2000). The role of stachyose synthase in the oligosaccharide metabolism of legume seeds. Plant Physiology and Biochemistry, 38(7-8), 585-592.
• Kerr, P. S., & Huber, S. C. (1990). Metabolic pathway for the synthesis of raffinose and stachyose from sucrose in soybeans. Planta, 181(3), 372-378.

• Libios. (n.d.). D-GALACTOSE - RAFFINOSE. Retrieved from [Link]

• ResearchGate. (n.d.). α‐Galactosidase catalyzed hydrolysis and trans‐galactosylation... | Download Scientific Diagram. Retrieved from [Link]

• Gürkök, S., & Ögel, Z. B. (2019). Transgalactosylation for galactooligosaccharide synthesis using purified and characterized recombinant α-galactosidase from Aspergillus fumigatus IMI 385708 overexpressed in Aspergillus sojae. Food and Health, 5(1), 64-76.
• Hoch, G., Peterbauer, T., & Richter, A. (1999). Purification and characterization of stachyose synthase from lentil (Lens culinaris) seeds: Galactopinitol and stachyose synthesis. Archives of Biochemistry and Biophysics, 366(1), 75-81.
• Serianni, A. S. (2006). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. In NMR in Glycoscience and Glycotechnology (pp. 1-43). John Wiley & Sons, Ltd.

• Taylor & Francis. (n.d.). Raffinose – Knowledge and References. Retrieved from [Link]

• Mulimani, V. H., & Ramalingam. (1995). Enzymic hydrolysis of raffinose and stachyose in soymilk by alpha-galactosidase from Gibberella fujikuroi.
• Yin, J., Yang, G., Wang, S., & Chen, Y. (2006). Purification and determination of stachyose in Chinese artichoke (Stachys Sieboldii Miq.) by high-performance liquid chromatography with evaporative light scattering detection. Talanta, 70(1), 208–212.

• Selleckchem. (n.d.). stachyose tetrahydrate. Retrieved from [Link]

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Dissolution Techniques for Complex Oligosaccharides in Organic Solvents: A Guide for Pharmaceutical Applications

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The dissolution of complex, polar oligosaccharides in organic solvents is a critical yet challenging step in various stages of pharmaceutical research and development, from synthesis to formulation. This application note addresses the dissolution of compounds such as the tetrasaccharide hydrate C24H42O21.4H2O and, by extension, the widely utilized class of cyclic oligosaccharides, the cyclodextrins. Due to their extensive use as functional excipients to enhance the solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs), this guide will focus on the principles and techniques of dissolving cyclodextrins as a representative model.[1][2][3][4] We provide a detailed examination of the key factors governing their solubility, present validated, step-by-step protocols for dissolution in various solvent systems, and offer expert insights into overcoming common challenges.

Introduction: The Challenge of Oligosaccharide Solubility

The molecular formula C24H42O21 represents a tetrasaccharide, a complex carbohydrate composed of four monosaccharide units. Isomers include naturally occurring compounds such as Stachyose and Nystose.[5][6][7] The hydrated form, C24H42O21.4H2O, presents a significant formulation challenge due to its highly polar nature.

In the field of drug development, the most functionally relevant and extensively studied class of oligosaccharides are the cyclodextrins (CDs) .[8] These cyclic molecules, typically composed of 6 (α-cyclodextrin), 7 (β-cyclodextrin), or 8 (γ-cyclodextrin) glucopyranose units, feature a hydrophilic exterior and a lipophilic inner cavity.[9][10] This unique structure allows them to form inclusion complexes with poorly water-soluble drug molecules, thereby enhancing their apparent solubility and stability.[3][11]

While cyclodextrins are valued for their ability to solubilize other compounds in water, their own dissolution in non-aqueous, organic solvents is often necessary for specific applications, such as:

• Synthesis of novel CD derivatives.

• Formulation of non-aqueous drug delivery systems.

• Analytical characterization techniques.

The primary difficulty in dissolving these molecules in organic solvents stems from their extensive network of intermolecular and intramolecular hydrogen bonds, which makes them sparingly soluble in many common organic solvents.[12] This guide provides the foundational knowledge and practical protocols to successfully navigate these challenges.

Fundamental Principles of Dissolution

The solubility of a complex oligosaccharide is not an intrinsic constant but is dictated by a thermodynamic equilibrium between the solid state and the solution. This equilibrium is influenced by several interconnected factors.

The Role of the Solvent

Solvent selection is the most critical factor. The general principle of "like dissolves like" provides a starting point.

• Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are highly effective at dissolving natural cyclodextrins.[13] Their high polarity and ability to act as hydrogen bond acceptors allow them to disrupt the strong intermolecular hydrogen bonds within the cyclodextrin crystal lattice.

• Polar Protic Solvents: While water is the primary solvent for many CD applications, simple alcohols (methanol, ethanol, 2-propanol) show limited ability to dissolve underivatized cyclodextrins on their own.[14]

• Aqueous-Organic Co-solvent Mixtures: Binary mixtures of water and an organic solvent (e.g., acetone, 2-propanol, ethylene glycol) can exhibit complex solubility behavior. Often, a solubility maximum is observed at a specific solvent-water ratio, which is attributed to the existence of different stable solid-state forms (hydrates) of the cyclodextrin in equilibrium with the solution.[15]

• Non-Polar Solvents: Cyclodextrins are generally insoluble in non-polar or weakly polar solvents such as toluene, benzene, chloroform, and ethers.[14]

The Influence of Temperature

The dissolution of cyclodextrins in most solvent systems is an endothermic process.[16] Consequently, increasing the temperature will generally increase both the rate of dissolution and the overall solubility. This relationship is fundamental to developing temperature-assisted dissolution protocols.

Impact of Hydration and Purity

Commercial cyclodextrins are often supplied as hydrates, containing a significant percentage of water (e.g., ~14% for β-CD).[13] This water content is crucial:

• It influences the initial mass of CD required for a given molar concentration.

• Even trace amounts of water can dramatically alter solubility in certain organic solvents. For instance, completely dry α-cyclodextrin is soluble in pyridine, but the introduction of trace water induces the formation of a low-solubility α-CD/pyridine complex, leading to gelation or precipitation.[13]

Therefore, for applications requiring anhydrous conditions, pre-drying the cyclodextrin and using anhydrous-grade solvents is essential.

Chemical Derivatization

Modifying the hydroxyl groups on the cyclodextrin rim (e.g., through methylation or hydroxypropylation) disrupts the intramolecular hydrogen bonding that contributes to the rigidity and lower solubility of natural CDs.[11][12] This not only dramatically increases aqueous solubility but can also enhance solubility in certain organic solvents.[12]

Visualization of Dissolution Parameters

Understanding the interplay of factors is key to developing a successful dissolution strategy. The following diagram illustrates the logical relationships between solute, solvent, and process parameters that determine the final dissolution outcome.

Caption: Workflow for Co-Solvent Dissolution Protocol.

Quantitative Data Summary

The solubility of cyclodextrins is highly dependent on the specific type of CD and the solvent. The following tables provide reference data for α-cyclodextrin as a model compound.

Table 1: Qualitative Solubility of Natural Cyclodextrins in Common Solvents

Solvent Class	Solvent Example	General Solubility	Rationale
Polar Aprotic	DMSO, DMF	Very Soluble	Strong hydrogen bond acceptors that disrupt the CD crystal lattice. [13]
Polar Protic	Water	Moderately Soluble	Forms hydrogen bonds, but solubility is limited by crystal lattice energy. [17]
Methanol, Ethanol	Sparingly Soluble	Less effective at disrupting strong intermolecular hydrogen bonds. [15]
Non-Polar	Toluene, Hexane	Insoluble	Cannot overcome the polar interactions of the hydrophilic CD exterior. [14]
Halogenated	Chloroform, DCM	Insoluble	Insufficient polarity to solvate the molecule effectively. [14]

Table 2: Quantitative Solubility of α-Cyclodextrin at 25°C

Solvent	Solubility (g / 100 mL)	Reference
Water	14.5	[17]
Dimethyl Sulfoxide (DMSO)	> 20 (Very Soluble)	[13]
Dimethylformamide (DMF)	> 20 (Very Soluble)	[13]
Methanol/Water (Binary Mixture)	Varies (Maximum exists)	[15]
2-Propanol/Water (Binary Mixture)	Varies (Maximum exists)	[15]

Note: Quantitative data for solubility in pure organic solvents is less commonly published than for aqueous systems. The values for DMSO and DMF indicate high solubility, often exceeding that in water.

References

• Palepu, N. M., & Rodriguez-Hornedo, N. (1991). Solvent effects on chemical processes. 10. Solubility of alpha-cyclodextrin in binary aqueous-organic solvents: relationship to solid phase composition. Pharmaceutical research, 8(2), 193–199. [Link]

• Saokham, P., Muankaew, C., Jansook, P., & Loftsson, T. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules, 23(5), 1161. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 46942236, C24H42O21.4H2O. PubChem. Retrieved from [Link]

• Jadhav, M., & Vavia, P. (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Journal of Applied Pharmaceutical Science, 6(10), 183-189. [Link]

• Tick, G. R., & Vlassopoulos, D. (2009). Dissolution, Cyclodextrin-Enhanced Solubilization, and Mass Removal of an Ideal Multicomponent Organic Liquid. Journal of contaminant hydrology, 106(1-2), 62–72. [Link]

• Tick, G. R., & Vlassopoulos, D. (2009). Dissolution, Cyclodextrin-Enhanced Solubilization, and Mass Removal of an Ideal Multicomponent Organic Liquid. Journal of contaminant hydrology, 106(1-2), 62–72. [Link]

• University of Bayreuth. (n.d.). Molecular structure of cyclodextrins. Didaktik der Chemie. [Link]

• Gould, S. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• de Castro, M., & da Silva, J. (2011). A literature review of cyclodextrins inclusion complexes characterization - part i: phase solubility diagram, dissolution and sc. SciSpace. [Link]

• Jicsinszky, L. (2019). Practical Considerations about the Cyclodextrin Solubilities – A Quickstart Guide for Newbies. Cyclodextrin News. [Link]

• Roquette. (2025). How can cyclodextrins enhance solubility? Carbohydrate Chronicles Season 2 / Ep 8. [Link]

• Ooya, T., & Yui, N. (1999). Inclusional Complexation by Cyclodextrin−Polymer Conjugates in Organic Solvents. Macromolecules, 32(9), 3091–3093. [Link]

• Singh, M., Sharma, R., & Banerjee, U. (2002). Cyclodextrins in delivery systems: Applications. Journal of pharmacy & pharmaceutical sciences, 5(3), 300–305. [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature reviews. Drug discovery, 3(12), 1023–1035. [Link]

• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(1), 10. [Link]

• Various Authors. (2018). In which organic solvent hydroxypropyl beta cyclodextrin is insoluble? ResearchGate. [Link]

• Zhang, Y., et al. (2019). Measurement and Correlation of the Solubility of β-Cyclodextrin in Different Solutions at Different Temperatures and Thermodynamic Study of the Dissolution Process. Processes, 7(3), 136. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 4287569, Stachyose hydrate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 166775, Nystose. PubChem. Retrieved from [Link]

• MolForge. (n.d.). Amylotetraose; Fujioligo 450; alpha-1,4-Tetraglucose. MolForge. [Link]

• Wikipedia. (n.d.). α-Cyclodextrin. In Wikipedia. Retrieved from [Link]

• Various Authors. (2022). Solubility of α-cyclodextrin, β-cyclodextrin, and γ-cyclodextrin in water under different temperatures. ResearchGate. [Link]

• National Institute of Standards and Technology. (n.d.). Information from the InChI for C24H42O21.4H2O. NIST Chemistry WebBook. [Link]

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• Crini, G. (2022). General Methods for the Preparation of Cyclodextrin Inclusion Complexes: Preparation and Application in Industry. ResearchGate. [Link]

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Application Notes and Protocols for Stachyose Tetrahydrate in Pharmaceutical Formulations

Introduction

Stachyose tetrahydrate, a naturally occurring tetrasaccharide, is emerging as a versatile and valuable excipient in the pharmaceutical industry.[1][2] Composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit, its unique chemical structure lends itself to a variety of applications, from a pharmaceutical intermediate to a functional excipient in advanced drug delivery systems.[3][4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of stachyose tetrahydrate in pharmaceutical formulations, with a focus on its role in the stabilization of biologics through lyophilization, enhancement of solubility via amorphous solid dispersions, and as a component in oral solid dosage forms.

Physicochemical Properties of Stachyose Tetrahydrate

A thorough understanding of the physicochemical properties of an excipient is fundamental to its effective application in formulation development. The table below summarizes key properties of stachyose tetrahydrate.

Property	Value	Reference
Chemical Formula	C₂₄H₄₂O₂₁·4H₂O	[6]
Molecular Weight	738.64 g/mol	[7]
CAS Number	10094-58-3	[6]
Appearance	White to light yellow, dry and loose powder or granular	[1]
Taste	Slightly sweet	[1]
Solubility	Readily soluble in water; insoluble in organic solvents like ethanol.	[4]
Melting Point	110 °C (decomposes)	[8]

Application in Lyophilization of Biologics

The stability of therapeutic proteins, such as monoclonal antibodies (mAbs), is a critical challenge in their formulation. Lyophilization, or freeze-drying, is a widely used technique to enhance the long-term stability of these sensitive molecules.[9] Sugars, such as sucrose and trehalose, are commonly employed as cryoprotectants and lyoprotectants to protect proteins from the stresses of freezing and drying.[3][10] Stachyose tetrahydrate, with its polyhydroxylic structure, serves as an excellent alternative or adjunct to these more common sugars.

Mechanism of Protein Stabilization

The protective effect of sugars like stachyose during lyophilization is attributed to two primary mechanisms:

• The Water-Replacement Hypothesis: During the drying process, stachyose molecules form hydrogen bonds with the protein, effectively replacing the water molecules that are removed. This interaction helps to maintain the native conformation of the protein and prevent denaturation.[10]

• The Vitrification Hypothesis: Stachyose, along with other sugars, forms a highly viscous, amorphous glassy matrix upon drying.[11] This glassy matrix entraps the protein molecules, restricting their mobility and thereby preventing aggregation and degradation.[10] A high glass transition temperature (Tg) of the amorphous solid is desirable for long-term storage stability.

Caption: Mechanism of Protein Stabilization by Stachyose During Lyophilization.

Protocol: Lyophilization of a Monoclonal Antibody with Stachyose Tetrahydrate

This protocol provides a general framework for the lyophilization of a monoclonal antibody (mAb) using stachyose tetrahydrate as a stabilizer. Optimization of the formulation and cycle parameters is essential for each specific mAb.

Materials and Equipment:

• Monoclonal antibody (mAb) solution

• Stachyose tetrahydrate (pharmaceutical grade)

• Histidine buffer (or other suitable buffer)

• Water for Injection (WFI)

• Lyophilizer with a temperature-controlled shelf and vacuum system

• Differential Scanning Calorimeter (DSC)

• Size-Exclusion High-Performance Liquid Chromatography (SE-HPLC) system

• Karl Fischer titrator

Procedure:

• Formulation Preparation:

  • Prepare a stock solution of the histidine buffer (e.g., 20 mM, pH 6.0) in WFI.

  • Dissolve the desired amount of stachyose tetrahydrate in the buffer to achieve the target concentration (e.g., 90 mg/mL).

  • Add the mAb to the stachyose-buffer solution to a final concentration of, for example, 10 mg/mL.

  • Gently mix the solution until all components are fully dissolved. Avoid vigorous shaking to prevent protein denaturation.

  • Filter the final formulation through a 0.22 µm sterile filter.

• Filling and Loading:

  • Aseptically fill vials with the formulated mAb solution to the desired volume.

  • Partially insert lyophilization stoppers onto the vials.

  • Load the filled vials onto the pre-cooled lyophilizer shelves.

• Lyophilization Cycle:

  • Freezing:

    • Cool the shelves to -40°C at a rate of 1°C/min.

    • Hold at -40°C for at least 2 hours to ensure complete freezing.

  • Primary Drying (Sublimation):

    • Reduce the chamber pressure to 100 mTorr.

    • Increase the shelf temperature to -15°C and hold for 24-48 hours, or until all ice has sublimated.

  • Secondary Drying (Desorption):

    • Increase the shelf temperature to 25°C at a rate of 0.2°C/min.

    • Hold at 25°C for 6-12 hours to remove residual moisture.

  • Stoppering and Sealing:

    • Backfill the chamber with sterile nitrogen to atmospheric pressure.

    • Fully stopper the vials under vacuum or nitrogen.

    • Remove the vials from the lyophilizer and seal with aluminum caps.

• Post-Lyophilization Analysis:

  • Visual Inspection: Check for cake appearance (e.g., uniform, no collapse).

  • Reconstitution Time: Measure the time required for the lyophilized cake to dissolve in WFI.

  • Residual Moisture: Determine the water content using a Karl Fischer titrator.

  • Glass Transition Temperature (Tg): Analyze the lyophilized cake using DSC to determine the Tg, which is an indicator of storage stability.[3]

  • Protein Aggregation: Use SE-HPLC to assess the level of soluble aggregates before and after lyophilization.

Application in Amorphous Solid Dispersions (ASDs)

For many newly developed active pharmaceutical ingredients (APIs), poor aqueous solubility is a major obstacle to achieving adequate bioavailability.[12] Amorphous solid dispersions (ASDs) are a proven formulation strategy to enhance the solubility and dissolution rate of such compounds.[13][14] In an ASD, the API is molecularly dispersed in a hydrophilic carrier in an amorphous state.[13] Stachyose tetrahydrate can be utilized as a carrier or co-carrier in ASD formulations, particularly in combination with polymers.

Mechanism of Solubility Enhancement

The enhanced solubility of an API in an ASD is due to the higher free energy of the amorphous state compared to the crystalline state.[12] The carrier, such as stachyose tetrahydrate, plays a crucial role in stabilizing the amorphous API and preventing its recrystallization during storage and dissolution.[12] Upon contact with an aqueous medium, the hydrophilic carrier rapidly dissolves, leading to the release of the API in a supersaturated state, which can significantly improve its absorption.

Caption: Workflow for Enhancing Solubility with an ASD.

Protocol: Preparation of an ASD by Spray Drying

This protocol outlines the preparation of an ASD using a poorly soluble API, stachyose tetrahydrate, and a polymer (e.g., HPMC-AS) via spray drying.

Materials and Equipment:

• Poorly soluble API

• Stachyose tetrahydrate

• Hydroxypropyl methylcellulose acetate succinate (HPMC-AS)

• Organic solvent system (e.g., acetone/water)

• Spray dryer

• Powder X-ray Diffractometer (PXRD)

• Dissolution testing apparatus

Procedure:

• Solution Preparation:

  • Dissolve the API, stachyose tetrahydrate, and HPMC-AS in the solvent system at a predetermined ratio (e.g., 1:2:2 w/w/w).

  • Stir the solution until all components are fully dissolved and a clear solution is obtained.

• Spray Drying:

  • Set the spray dryer parameters. These will need to be optimized for the specific formulation and equipment, but typical starting points are:

    • Inlet temperature: 120°C

    • Atomization gas flow: 600 L/hr

    • Feed rate: 5 mL/min

  • Pump the solution through the atomizer into the drying chamber.

  • The solvent rapidly evaporates, forming solid particles that are collected in a cyclone separator.[15][16]

• Post-Spray Drying Characterization:

  • Yield Calculation: Determine the process yield.

  • Solid-State Characterization: Analyze the spray-dried powder using PXRD to confirm the amorphous nature of the API.

  • Dissolution Testing: Perform in vitro dissolution studies in a relevant medium (e.g., simulated gastric or intestinal fluid) to compare the dissolution profile of the ASD to that of the crystalline API.

Application in Oral Solid Dosage Forms

Stachyose tetrahydrate can also be used as a conventional excipient in the formulation of oral solid dosage forms, such as tablets and capsules.[1] Its properties as a water-soluble, slightly sweet, and inert carbohydrate make it a suitable filler, binder, or taste-masking agent.[1][17]

Protocol: Formulation of a Direct Compression Tablet

This protocol describes the formulation of a direct compression tablet using stachyose tetrahydrate as a primary filler.

Formulation:

Ingredient	Function	Concentration (% w/w)
Active Pharmaceutical Ingredient (API)	Drug	10.0
Stachyose Tetrahydrate	Filler/Binder	79.5
Microcrystalline Cellulose	Filler/Binder	10.0
Croscarmellose Sodium	Superdisintegrant	2.0
Magnesium Stearate	Lubricant	0.5

Procedure:

• Sieving: Sieve all ingredients through an appropriate mesh screen to ensure uniformity.

• Blending:

  • Combine the API, stachyose tetrahydrate, microcrystalline cellulose, and croscarmellose sodium in a V-blender.

  • Blend for 15 minutes to achieve a homogenous mixture.

  • Add the magnesium stearate and blend for an additional 3 minutes.

• Compression:

  • Compress the final blend into tablets using a rotary tablet press with appropriate tooling.

• Tablet Evaluation:

  • Weight Variation: Ensure uniformity of tablet weight.

  • Hardness: Measure the crushing strength of the tablets.

  • Friability: Determine the ability of the tablets to withstand mechanical stress.

  • Disintegration Time: Measure the time it takes for the tablets to disintegrate in a specified medium.

  • Dissolution: Perform dissolution testing to assess the drug release profile.

Conclusion

Stachyose tetrahydrate is a promising pharmaceutical excipient with a wide range of applications. Its ability to stabilize sensitive biologics during lyophilization, enhance the solubility of poorly soluble drugs in amorphous solid dispersions, and function as a versatile excipient in oral solid dosage forms makes it a valuable tool for formulation scientists. The protocols provided in this document serve as a starting point for the development of robust and effective pharmaceutical formulations utilizing stachyose tetrahydrate. Further optimization and characterization are essential to tailor these formulations to the specific needs of the API and the desired final product attributes.

References

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• Stachyose Tetrahydrate. (n.d.). MP Biomedicals. Retrieved March 8, 2024, from [Link]

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• Hot melt extrusion technology, approach of solubility enhancement: A brief review. (n.d.). Scholars Research Library. Retrieved March 8, 2024, from [Link]

• Sucrose and Trehalose in Therapeutic Protein Formulations. (n.d.). OUCI. Retrieved March 8, 2024, from [Link]

• Stabilizing effect of four types of disaccharide on the enzymatic activity of freeze-dried lactate dehydrogenase: step by step evaluation from freezing to storage. (2007, October 15). PubMed. Retrieved March 8, 2024, from [Link]

• Stachyose tetrahydrate | Oligosaccharide | Products | SEEBIO BIOTECH (SHANGHAI) CO.,LTD. (n.d.). Powered by DouPHP. Retrieved March 8, 2024, from [Link]

• Stachyose (tetrahydrate). (n.d.). PubChem. Retrieved March 8, 2024, from [Link]

• Solubility Enhancement of Poorly Soluble Drug by Hot Melt Extrusion Technology. (2025, March 25). Impactfactor. Retrieved March 8, 2024, from [Link]

• Hot melt extrusion: A single-step continuous manufacturing process for developing amorphous solid dispersions of poorly soluble drug. (2022, November 9). GSC Online Press. Retrieved March 8, 2024, from [Link]

• Narala, S. (2023, January 1). "Novel Formulation Strategies with Hot-Melt Extrusion Technology to Add". Retrieved March 8, 2024, from [Link]

• Tablet Excipients. (n.d.). Retrieved March 8, 2024, from [Link]

• Comparison of disaccharides and polyalcohols as stabilizers in freeze-dried protein formulations. (n.d.). SciSpace. Retrieved March 8, 2024, from [Link]

• Stability of Monoclonal IgM Antibodies Freeze-Dried in the Presence of Trehalose. (n.d.). PubMed. Retrieved March 8, 2024, from [Link]

• CN1300857A - Stachyose and its preparing process. (n.d.). Google Patents.

• Effectiveness of Lyoprotectants in Protein Stabilization During Lyophilization. (2024, October 21). PubMed Central. Retrieved March 8, 2024, from [Link]

• Stachyose – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 8, 2024, from [Link]

• The Role of Stachyose Tetrahydrate as a Pharmaceutical Intermediate: Purity and Precision. (n.d.). Retrieved March 8, 2024, from [Link]

• Trehalose/amino acid combinations as reconstitution time reducing and stability improving formulations. (2020, August 31). PubMed. Retrieved March 8, 2024, from [Link]

• Recent Advances in Amorphous Solid Dispersions: Preformulation, Formulation Strategies, Technological Advancements and Characterization. (n.d.). PubMed Central. Retrieved March 8, 2024, from [Link]

• The protective effect of trehalose and monosodium glutamate on yeast viability and antagonistic properties during freeze-drying. (n.d.). Retrieved March 8, 2024, from [Link]

• Application of Saccharide Cryoprotectants in the Freezing or Lyophilization Process of Lipid Nanoparticles Encapsulating Gene Drugs for Regenerative Medicine. (2024, December 15). ResearchGate. Retrieved March 8, 2024, from [Link]

• Application of Saccharide Cryoprotectants in the Freezing or Lyophilization Process of Lipid Nanoparticles Encapsulating Gene Drugs for Regenerative Medicine. (2024, December 20). Scilight Press. Retrieved March 8, 2024, from [Link]

• Spray drying of pharmaceuticals and biopharmaceuticals. (2018, November 11). Kinam Park. Retrieved March 8, 2024, from [Link]

• The Stability of Monoclonal Antibodies. (n.d.). University of Glasgow. Retrieved March 8, 2024, from [Link]

• Spray Dried Biologics: Formulation and Process Considerations. (2017, June 13). YouTube. Retrieved March 8, 2024, from [Link]

• Amorphous Solid Dispersions for Bioavailability Enhancement. (2023, March 10). Contract Pharma. Retrieved March 8, 2024, from [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). Retrieved March 8, 2024, from [Link]

• Amorphous Solid Dispersion. (n.d.). Veranova. Retrieved March 8, 2024, from [Link]

• Development and Production Application Cases of Amorphous Solid Dispersion Formulations (II) - Spray Drying. (2026, January 28). Crystal Pharmatech Co., Ltd. Retrieved March 8, 2024, from [Link]

• A Novel Protocol Using Small-Scale Spray-Drying for the Efficient Screening of Solid Dispersions in Early Drug Development and Formulation, as a Straight Pathway from Screening to Manufacturing Stages. (2018, August 27). MDPI. Retrieved March 8, 2024, from [Link]

• List of some recent studies of poorly water-soluble drugs employed by the ASD system. (n.d.). Retrieved March 8, 2024, from [Link]

• Evaluation of Suitable Polymeric Matrix/Carriers during Loading of Poorly Water Soluble Drugs onto Mesoporous Silica: Physical Stability and In Vitro Supersaturation. (2024, March 13). PubMed Central. Retrieved March 8, 2024, from [Link]

• Amorphous Solid Dispersion Formation via Solvent Granulation. (2019, November 12). Purdue e-Pubs. Retrieved March 8, 2024, from [Link]

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Enzymatic Hydrolysis of Saponins: Protocols for Analysis and Production of Bioactive Aglycones

An Application Guide for Researchers

Abstract

Saponins are a diverse group of naturally occurring glycosides with significant pharmacological potential. However, their large molecular size and complex sugar moieties often limit their bioavailability and activity. Enzymatic hydrolysis offers a precise and gentle method to selectively cleave these sugar chains, yielding smaller, often more potent, minor saponins and their aglycones. This guide provides a comprehensive overview of the principles, key parameters, and detailed protocols for the enzymatic hydrolysis of saponins, using the well-characterized ginsenoside Rb1 as a primary example. The protocols are designed for researchers, scientists, and drug development professionals to facilitate the analysis and production of these valuable bioactive compounds.

Introduction: The Rationale for Enzymatic Hydrolysis of Saponins

Saponins are a class of amphipathic glycosides found in a wide variety of plants. Their structures consist of a lipid-soluble aglycone (triterpenoid or steroid) linked to one or more water-soluble sugar chains. While major saponins are abundant in raw plant extracts, their therapeutic efficacy can be limited. The human gut microbiota plays a crucial role in metabolizing these large molecules into more readily absorbed and pharmacologically active minor saponins.[1][2] Mimicking this natural process in a controlled laboratory setting through enzymatic hydrolysis allows for the targeted production of these more potent compounds.[1][3]

Biocatalytic approaches, such as enzymatic hydrolysis, are often preferred over chemical methods like acid or alkaline hydrolysis. This is because enzymatic reactions are highly selective, occur under mild conditions, and are environmentally friendly, avoiding the harsh reagents and potential for side-product formation associated with chemical hydrolysis.[4][5][6][7]

While the provided molecular formula C24H42O21.4H2O corresponds to the oligosaccharide Stachyose[8], the context of enzymatic hydrolysis for drug development strongly points towards an interest in saponins. Therefore, this guide will focus on the principles and protocols for saponin hydrolysis, using the extensively studied ginsenoside Rb1 as a model substrate.

The Principle of Enzymatic Hydrolysis

The core of enzymatic hydrolysis of saponins lies in the catalytic action of glycoside hydrolases (GHs). These enzymes break the β-glycosidic bonds that link the sugar moieties to each other and to the aglycone.

dot

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Application Note: In Vitro Fermentation Assay using Stachyose Tetrahydrate

Introduction & Scientific Rationale

Stachyose Tetrahydrate (

) is a functional tetrasaccharide belonging to the Raffinose Family Oligosaccharides (RFOs).[1] Unlike simple sugars, stachyose contains -1,6-galactosidic linkages that resist hydrolysis by human gastric enzymes.[1] Consequently, it reaches the colon intact, where it serves as a premium substrate for saccharolytic fermentation.

This application note details a standardized static batch culture protocol to evaluate the prebiotic potential of Stachyose Tetrahydrate.

Why Stachyose Tetrahydrate?

While generic "stachyose" is often discussed in literature, the tetrahydrate form is the stable crystalline reagent used in the lab.

• Critical Formulation Note: The four water molecules account for approximately 7.3% of the total mass (MW ~738.64 g/mol vs. 666.58 g/mol for anhydrous). Failure to correct for this hydration shell results in under-dosing of the carbon substrate by nearly 10%, skewing C:N ratios and SCFA yield calculations.

Mechanism of Action

The fermentation of stachyose is driven by the enzyme

-galactosidase (EC 3.2.1.22), predominantly expressed by Bifidobacterium and Lactobacillus species. This assay quantifies this metabolic activity via three primary readouts:

• SCFA Production: Acetate, Propionate, and Butyrate (via GC-FID).[1]

• Acidification: pH drop as a proxy for fermentation rate.

• Gas Production:

  and evolution.

Experimental Design & Workflow

Visual Workflow (DOT Diagram)

Figure 1: End-to-end workflow for static batch fermentation of Stachyose Tetrahydrate. The critical path involves precise substrate correction and anaerobic handling.

Materials & Reagents

Substrate Preparation

• Reagent: Stachyose Tetrahydrate (Purity

  98%).[1][2]

• Stock Solution: Prepare a 10% (w/v) stock in anaerobic water. Filter sterilize (0.22

  m).[1]

  • Calculation: To achieve 10 g/L of active stachyose, weigh 11.08 g of Stachyose Tetrahydrate per 100 mL.

Basal Nutrient Medium (Modified YCFA)

The Yeast Casitone Fatty Acid (YCFA) medium is the gold standard for gut microbiota as it provides essential vitamins and volatile fatty acids required by auxotrophs, without adding fermentable carbohydrates that would mask the stachyose signal.

Component	Concentration (g/L)	Function
Casitone (Peptone)	10.0	Nitrogen source
Yeast Extract	2.5	Growth factors/Vitamins
NaHCO3	4.0	pH buffer (add after autoclaving)
L-Cysteine HCl	1.0	Reducing agent (Anaerobiosis)
Hemin (0.1% soln)	10 mL	Porphyrin source for Bacteroides
Vitamin K1	10 L	Electron transport cofactor
Resazurin	1 mg	Redox indicator (Pink = Oxygenated)
Stachyose Tetrahydrate	11.08	Test Substrate (1% w/v final)

Detailed Protocol

Phase 1: Inoculum Preparation (The "Self-Validating" Step)

Variability in fecal donors is the largest source of error. To ensure trustworthiness, use a pooled inoculum or a standardized donor with known high diversity.

• Collection: Collect fresh feces in an anaerobic jar (GasPak system) or directly into RNAlater if only sequencing. For fermentation, fresh is mandatory . Process within 2 hours.

• Slurry Generation:

  • Transfer feces to an anaerobic chamber (

    : 80/10/10).

  • Mix feces with pre-reduced Phosphate Buffered Saline (PBS, pH 7.2) supplemented with 0.05% L-cysteine HCl to a final concentration of 10% (w/v) .

  • Homogenize: Stomacher for 2 mins (low speed) to break particulate matter without lysing cells.

  • Filter: Pass through 4 layers of sterile cheesecloth to remove large fibers. This is your 10% Fecal Slurry .

Phase 2: Fermentation Set-Up[1]

• Vessel: Use 20 mL anaerobic serum bottles or Hungate tubes.

• Filling:

  • Add 9 mL of reduced YCFA medium (containing Stachyose).

  • Controls:

    • Negative Control:[1] YCFA with NO carbohydrate (Blank).[1]

    • Positive Control:[1] YCFA with Inulin or FOS (Reference prebiotic).[1]

• Inoculation: Inject 1 mL of 10% Fecal Slurry into the 9 mL media (Final volume 10 mL; Final fecal conc 1%).

• Incubation: Incubate at 37°C with shaking (120 rpm) to prevent sedimentation.

Phase 3: Sampling & Readouts

• Timepoints: 0h, 6h, 12h, 24h, 48h. (Stachyose ferments rapidly; 6h and 12h are critical for capturing the exponential phase).

• Procedure:

  • Measure gas pressure (manometer) before piercing septum.

  • Withdraw 1.5 mL liquid.

  • Aliquot A (0.5 mL): Immediate pH measurement.

  • Aliquot B (1.0 mL): Centrifuge (13,000 x g, 5 min).

    • Supernatant: Transfer to GC vial, acidify with 50

      L 50% or Formic Acid (stops fermentation, protonates acids).[1] Store -20°C.

    • Pellet: Flash freeze for DNA extraction (16S rRNA).[1]

Analytical Method: SCFA Quantification via GC-FID[1][4][5]

Principle: Short-Chain Fatty Acids are volatile in their acidic form. Acidification drives them into the organic phase or allows direct aqueous injection on polar columns.

• Column: High-polarity capillary column (e.g., DB-FFAP or HP-INNOWax), 30m x 0.25mm x 0.25

  m.

• Carrier Gas: Helium (1 mL/min).

• Temperature Program:

  • Initial: 100°C (hold 1 min).

  • Ramp: 10°C/min to 180°C.

  • Final: 240°C (burn out).[1]

• Internal Standard: 2-Ethylbutyric acid (10 mM).[1]

Data Interpretation: Calculate the Prebiotic Index (PI) :

Where Bif = Bifidobacteria, Lac = Lactobacilli, Bac = Bacteroides, Clost = Clostridia (histolyticum group).[1]

Metabolic Pathway Visualization[1]

Understanding the specific hydrolysis of Stachyose is vital for interpreting lag phases in growth curves.

Figure 2: Metabolic pathway of Stachyose.[1] Note that Bifidobacteria (primary degraders) produce Acetate/Lactate, which are then cross-fed to butyrate-producers like Eubacterium rectale.[1]

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Media turns pink	Oxygen contamination	Discard.[1] Check anaerobic chamber catalyst or add more Cysteine-HCl.
No pH drop (<0.2 units)	Inactive inoculum or substrate error	Verify cell viability on agar plates. Ensure Stachyose was not autoclaved at low pH (hydrolysis risk).
High variability between triplicates	Poor homogenization of feces	Increase stomaching time. Use wide-bore tips for pipetting slurry.[1]
Low Butyrate, High Lactate	Lack of cross-feeding species	The donor may be "low-diversity." Pool 3 donors to ensure functional redundancy.

References

• Stachyose Tetrahydrate Properties & Structure PubChem Compound Summary for CID 24981346, Stachyose tetrahydrate. National Center for Biotechnology Information (2025).[1] [Link][1]

• Basal Media (YCFA) Formulation Duncan, S. H., et al. (2002).[1] Growth requirements and fermentation products of Fusobacterium prausnitzii, and a proposal to reclassify it as Faecalibacterium prausnitzii gen. nov., comb. nov. International Journal of Systematic and Evolutionary Microbiology. [Link]

• SCFA Analysis Protocol (GC-FID) Schwiertz, A., et al. (2010).[1] Microbiota and SCFA in lean and overweight healthy subjects.[3] Obesity. [Link][1]

• Stachyose Fermentation by Bifidobacteria Li, M., et al. (2022). In Vitro Fermentability of Soybean Oligosaccharides from Wastewater of Tofu Production. Molecules.[2][4][5][6][7][8][9][10][11][12] [Link]

• Standardized In Vitro Fermentation Protocol Williams, B. A., et al. (2005). A cumulative gas production technique using a computerized system to measure the fermentation of fermentable fibers. Journal of Animal Science. [Link]

Sources

• 1. Stachyose - Wikipedia [en.wikipedia.org]
• 2. biocrick.com [biocrick.com]
• 3. researchgate.net [researchgate.net]
• 4. Stachyose tetrahydrate | C24H44O22 | CID 24981346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mpbio.com [mpbio.com]
• 8. Production of α- and β-galactosidases from Bifidobacterium longum subsp. longum RD47 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Short Chain Fatty Acids Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 10. Frontiers | In vitro modeling of feline gut fermentation: a comprehensive analysis of fecal microbiota and metabolic activity [frontiersin.org]
• 11. biorxiv.org [biorxiv.org]
• 12. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Improving solubility of Stachyose tetrahydrate in ethanol mixtures

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Fig 1: Thermodynamic pathway of Stachyose precipitation and stabilization in ethanol.

Frequently Asked Questions (FAQs)

Q: Why does my stachyose precipitate when the ethanol concentration exceeds 30% v/v? A: Stachyose relies entirely on high-polarity environments to remain in solution. Research indicates that while low concentrations of ethanol (up to 30%) can be tolerated in botanical extraction processes, higher ethanol fractions significantly reduce the solubility and extraction yield of oligosaccharides like raffinose and stachyose[1]. The sharp decrease in the solvent mixture's dielectric constant triggers anti-solvent crystallization.

Q: Can temperature modulation prevent precipitation in a 50/50 Ethanol/Water mixture? A: Heating the mixture (e.g., to 50°C) increases kinetic energy and temporarily widens the metastable zone, allowing stachyose to dissolve. However, this is a kinetic illusion; upon cooling to room temperature, the solution becomes supersaturated and will eventually nucleate and precipitate. Temperature must be paired with co-solvents for long-term thermodynamic stability.

Q: Are there specific co-solvents that can bridge the polarity gap between water and ethanol? A: Yes. Using amphiphilic co-solvents and surfactants can stabilize the tetrasaccharide in mixed systems. For instance, a validated in vivo formulation strategy utilizes a mixture of 10% DMSO, 40% PEG 300, 5% Tween 80, and 45% Saline to achieve a stable 2 mg/mL solution[2]. PEG 300 acts as a polarity bridge, while Tween 80 prevents crystal nucleation.

Quantitative Data: Solubility Profiles

The table below summarizes the solubility limits of Stachyose tetrahydrate across various solvent systems to guide your formulation baselines.

Solvent System	Solubility Limit	Temperature	Reference / Source
100% Water	~100 mg/mL	25°C	Selleckchem[3]
100% DMSO	~100 mg/mL (Requires sonication)	25°C	Selleckchem[3]
100% Ethanol	Insoluble (<1 mg/mL)	25°C	Alfa Chemistry[4]
30% Ethanol / 70% Water	~15 - 20 mg/mL (Estimated)	25°C	Extrapolated from[1]
10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline	2.0 mg/mL	25°C	TargetMol[2]

Troubleshooting Guide

Issue 1: Unexpected Cloudiness (Turbidity) During Ethanol Addition

Root Cause: Localized supersaturation. If ethanol is poured rapidly into the aqueous stachyose solution, the local concentration of ethanol at the interface spikes, causing immediate, irreversible nucleation. Solution: Implement dropwise addition of ethanol under high-shear stirring. Pre-heating both the aqueous phase and the ethanol to 40°C prior to mixing reduces the localized polarity shock.

Issue 2: Poor Recovery in Hydroalcoholic Botanical Extractions

Root Cause: Using an excessively high ethanol ratio during the primary maceration or autohydrolysis step. Solution: Cap the ethanol concentration at 30% v/v during the extraction phase. Studies show that exceeding this threshold hinders the hydrolysis and release of stachyose from plant matrices[1].

Experimental Methodology: Self-Validating Co-Solvent Protocol

To successfully formulate stachyose in a high-ethanol mixture (>30%), follow this step-by-step methodology. This protocol is designed as a self-validating system , meaning it contains built-in analytical checkpoints to guarantee success before proceeding to the next step.

Step 1: Primary Aqueous Solubilization

• Action: Dissolve 50 mg of Stachyose tetrahydrate in 5 mL of highly purified water (10 mg/mL stock).

• Validation Checkpoint 1 (Visual): Inspect the solution against a stark black-and-white background under strong light. The solution must be 100% optically clear with zero visible particulates.

Step 2: Surfactant & Co-Solvent Bridging

• Action: Add 2 mL of PEG 300 and 0.5 mL of Tween 80 to the aqueous stock. Stir at 300 RPM for 15 minutes at 35°C.

• Validation Checkpoint 2 (Turbidimetric): Measure the solution using a nephelometer. The turbidity must remain below 5 NTU (Nephelometric Turbidity Units).

Step 3: Controlled Ethanol Titration

• Action: Using a syringe pump, titrate 2.5 mL of absolute ethanol into the mixture at a rate of 0.5 mL/min under continuous stirring.

• Validation Checkpoint 3 (Metastable Zone Test): Seal the vial and subject it to a 24-hour thermal stress test at 4°C. If the solution remains clear after 24 hours without microscopic crystal growth, the metastable zone is stable.

Step 4: Analytical Verification

• Action: Quantify the final recovery. Because stachyose lacks a strong UV chromophore, standard UV-Vis detectors are ineffective.

• Validation Checkpoint 4 (Chromatographic): Analyze the formulation using HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI) detector. Compare the Area Under the Curve (AUC) to an aqueous standard to confirm 100% solute recovery without degradation.

Fig 2: Self-validating experimental workflow for hydroalcoholic stachyose formulation.

References

• National Center for Biotechnology Information (PMC). "Autohydrolysis Application on Vine Shoots and Grape Stalks to Obtain Extracts Enriched in Xylo-Oligosaccharides and Phenolic Compounds". Retrieved from: [Link]

Sources

• 1. Autohydrolysis Application on Vine Shoots and Grape Stalks to Obtain Extracts Enriched in Xylo-Oligosaccharides and Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stachyose tetrahydrate | Apoptosis | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. dietarysupplements.alfa-chemistry.com [dietarysupplements.alfa-chemistry.com]

Troubleshooting C24H42O21.4H2O peak tailing in HPLC analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges of analyzing Stachyose tetrahydrate (C24H42O21·4H2O) .

Stachyose is a highly polar, non-reducing tetrasaccharide. Because it lacks a UV chromophore and possesses 14 hydroxyl groups, it requires specialized chromatographic modes—typically Hydrophilic Interaction Liquid Chromatography (HILIC), Amino (NH2) normal-phase, or Ligand-Exchange (Ion-Exclusion) chromatography—coupled with Refractive Index Detection (RID) or Evaporative Light Scattering Detection (ELSD)[1].

The extreme hydrophilicity of this molecule makes it highly susceptible to peak tailing. Below is the authoritative diagnostic workflow and troubleshooting guide to restore peak symmetry and ensure quantitative integrity.

Diagnostic Workflow for Peak Tailing

Diagnostic workflow for resolving Stachyose peak tailing across different HPLC column chemistries.

Troubleshooting Guide & FAQs

Q1: My stachyose peak is tailing severely on a HILIC column, even though the retention time is stable. How do I fix this? The Causality: In HILIC, retention is driven by the partitioning of the analyte into a water-enriched liquid layer immobilized on the polar stationary phase[2]. If your stachyose sample is dissolved in 100% water, injecting it into a high-organic mobile phase (e.g., 75% Acetonitrile) locally destroys this hydration layer. The stachyose molecules are swept forward irregularly until the water layer reforms, causing a phenomenon known as "viscous fingering" and severe peak tailing. The Solution: Always match your sample diluent to the initial mobile phase conditions. Dilute your aqueous stachyose extracts with Acetonitrile (ACN) so the final injection solvent is at least 50% ACN.

Q2: I am using a Ligand-Exchange (Ion-Exclusion) column loaded with Pb2+ ions. The peak is broad and tails into the baseline. What is the mechanism behind this? The Causality: Ligand-exchange chromatography separates carbohydrates based on the transient coordination complexes formed between the sugar's hydroxyl groups and the metal ions (e.g., Pb2+ or Ca2+) embedded in the polymer resin. At room temperature, the kinetics of this association/dissociation are slow. This poor mass transfer results in broad, asymmetrical peaks. The Solution: You must provide thermal energy to accelerate the mass transfer kinetics. Elevate the column compartment temperature to 80–85 °C [3]. This will dramatically sharpen the stachyose peak and eliminate the tailing.

Q3: Does stachyose undergo anomerization (mutarotation) like glucose, causing split or tailing peaks? The Causality: No. Reducing sugars (like glucose or maltose) exist in equilibrium between their α and β anomers in solution, which can separate on a column and cause peak splitting or tailing[4]. However, stachyose is a non-reducing tetrasaccharide (terminated by a fructose unit, similar to sucrose). Therefore, if you observe peak splitting or tailing with stachyose, it is strictly a chromatographic artifact (e.g., column voiding, secondary silanol interactions, or extra-column volume) rather than a chemical mutarotation issue.

Q4: How do detector choices (RID vs. ELSD) impact the perceived peak tailing of stachyose? The Causality: Refractive Index Detectors (RID) are highly sensitive to pressure and temperature fluctuations and generally have larger flow cells, which can contribute to extra-column band broadening and artificial tailing. Furthermore, RID strictly requires isocratic elution. Evaporative Light Scattering Detectors (ELSD) offer superior sensitivity and, crucially, are compatible with gradient elution[1]. Gradient elution allows for "peak focusing," where increasing the solvent strength during the run sharpens late-eluting peaks like stachyose and inherently reduces tailing.

Quantitative Comparison of Column Technologies

To select the optimal setup for your matrix, compare the operational parameters and expected peak symmetries across the three primary column chemistries used for Stachyose tetrahydrate.

Column Chemistry	Typical Mobile Phase	Optimal Temperature	Primary Cause of Tailing	Typical Symmetry Factor (As)
HILIC (Amide/Silica)	70:30 ACN:Water	25–35 °C	Sample solvent mismatch (too aqueous); lack of buffer.	1.0 – 1.2
Amino (NH2)	75:25 ACN:Water	30–40 °C	Schiff base formation with impurities; silica degradation.	1.2 – 1.5
Ligand-Exchange (Pb2+)	100% HPLC-grade Water	80–85 °C	Low temperature causing slow mass transfer kinetics.	1.0 – 1.1

Self-Validating Experimental Protocol: HPLC-ELSD Analysis

This step-by-step methodology utilizes an Amide-HILIC column coupled with ELSD to ensure sharp, symmetrical stachyose peaks without the need for toxic metal-ion columns or derivatization.

Phase 1: Sample Preparation (Critical for HILIC)

• Weigh accurately 10.0 mg of Stachyose tetrahydrate reference standard.

• Dissolve in 5.0 mL of HPLC-grade water to ensure complete solubilization of the tetrahydrate crystal lattice.

• Crucial Step: Dilute the aqueous stock 1:1 with pure Acetonitrile (ACN) to yield a final diluent of 50:50 ACN:Water. Self-Validation Check: If the solution turns cloudy, reduce ACN slightly; otherwise, peak tailing will occur due to precipitation in the injector.

• Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Phase 2: Chromatographic Conditions

• Column: Amide-bonded HILIC column (e.g., XBridge Amide, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase: Isocratic 70% Acetonitrile / 30% Water containing 0.1% Ammonium Hydroxide (pH ~9.0). Note: The slight basicity prevents secondary interactions with residual silanols.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 5 µL.

Phase 3: ELSD Parameters

• Drift Tube Temperature: 40–50 °C (Optimize based on ambient humidity).

• Nebulizer Gas (N2) Flow: 1.5 - 2.0 L/min.

• Gain: Set to intermediate level to prevent signal saturation, as ELSD response is exponential.

Phase 4: System Suitability & Validation

• Inject the standard preparation in triplicate.

• Calculate the USP Tailing Factor (

  ).

• Self-Validation Gate: The analysis may only proceed if

  and the Relative Standard Deviation (RSD) of the peak area is . If , purge the column with 50:50 ACN:Water for 30 minutes to rebuild the hydration layer.

References

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. National Institutes of Health (NIH).[Link]

• Determination of Single Sugars, Including Inulin, in Plants and Feed Materials by High-Performance Liquid Chromatography and Refraction Index Detection. MDPI.[Link]

• Highly efficient analysis of underivatized carbohydrates using monolithic-silica-based capillary hydrophilic interaction (HILIC) HPLC. ResearchGate.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Stachyose Tetrahydrate (C24H42O21.4H2O) Extracts

Welcome to the technical support center for the purification of C24H42O21.4H2O, commonly known as stachyose tetrahydrate. This guide is designed for researchers, scientists, and drug development professionals who are working with stachyose extracts and need to remove monosaccharide impurities, specifically glucose. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the successful purification of your compound of interest.

Frequently Asked Questions (FAQs)

Q1: What is C24H42O21.4H2O?

C24H42O21 is the chemical formula for stachyose, a tetrasaccharide consisting of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit sequentially linked. The ".4H2O" indicates that it is in a tetrahydrate form, meaning four water molecules are associated with each molecule of stachyose in its crystalline structure. Stachyose is a functional oligosaccharide found naturally in various plants.[1]

Q2: Why is it crucial to remove glucose from my stachyose extracts?

The presence of glucose impurities can significantly impact experimental outcomes for several reasons:

• Pharmacological and Biological Assays: Glucose, as a primary cellular energy source, can interfere with metabolic assays and mask the true biological activity of stachyose.[2]

• Structural and Functional Studies: For accurate characterization of the physicochemical properties of stachyose, a high-purity sample is essential.

• Drug Formulation: In drug development, impurities can affect the stability, bioavailability, and safety profile of the final product.

Q3: What are the primary principles for separating glucose from stachyose?

The separation of glucose from stachyose is primarily based on their significant difference in molecular size and weight. Glucose is a monosaccharide (C6H12O6), while stachyose is a much larger tetrasaccharide (C24H42O21).[1][3] This size disparity allows for effective separation using techniques like dialysis and size-exclusion chromatography. Differences in solubility in various solvent systems can also be exploited through recrystallization.[4][5]

Q4: How can I detect and quantify glucose contamination in my stachyose sample?

Several analytical techniques can be employed for the detection and quantification of glucose:

• High-Performance Liquid Chromatography (HPLC): HPLC with a Refractive Index (RI) detector is a common and reliable method for quantifying sugars that lack a UV chromophore.[6] Specialized columns, such as those for hydrophilic interaction liquid chromatography (HILIC), are effective for separating sugars.[7]

• Enzymatic Assays: Glucose-specific enzyme-based biosensors, often utilizing glucose oxidase, provide a highly sensitive and specific method for detecting even trace amounts of glucose.[8][9][10][11]

• Paper Chromatography: This is a simpler, qualitative technique that can be used to visualize the separation of different sugars in a mixture.[12][13]

Purification Workflow Overview

The general workflow for removing glucose impurities from stachyose extracts involves a primary purification step, followed by analytical validation to confirm purity.

Caption: Workflow for Glucose Impurity Removal.

Key Physicochemical Properties

Property	Glucose (C6H12O6)	Stachyose (C24H42O21)	Rationale for Separation
Molecular Weight	180.16 g/mol	666.58 g/mol	Significant size difference is ideal for dialysis and size-exclusion chromatography.
Solubility in Water	Highly soluble (909 g/L at 25°C)[3]	Soluble	Both are water-soluble, making aqueous-based separation techniques feasible.
Solubility in Ethanol	Poorly soluble[3][14]	Sparingly soluble	Differential solubility in ethanol-water mixtures can be exploited for recrystallization.[15]

Troubleshooting Guides

Method 1: Dialysis

Dialysis is a highly effective method for separating molecules based on size by using a semipermeable membrane.[16][17][18]

• Q: How do I select the appropriate molecular weight cut-off (MWCO) for my dialysis membrane? A: The MWCO of the dialysis membrane should be at least 10 times smaller than the molecular weight of the molecule you want to retain (stachyose, ~667 Da) and significantly larger than the molecule you want to remove (glucose, ~180 Da). A membrane with an MWCO of 100-500 Da is ideal for this application. This ensures that glucose can freely diffuse out while stachyose is retained.[19]

• Q: My dialysis process is very slow. How can I improve its efficiency? A: The rate of dialysis is dependent on the concentration gradient across the membrane.[20] To maximize this gradient and speed up the process:

  • Increase the Dialysate Volume: Use a large volume of dialysis buffer (dialysate), ideally 100-1000 times the volume of your sample.

  • Change the Dialysate Frequently: Change the dialysate every few hours to maintain a high concentration gradient. A typical schedule is two changes at 2-hour intervals, followed by an overnight dialysis.[20]

  • Stir the Dialysate: Gently stir the dialysate to prevent the build-up of a localized concentration of glucose at the membrane surface.[20]

  • Increase Surface Area: Use dialysis tubing with a larger diameter-to-length ratio to maximize the surface area for diffusion.[20]

• Q: I seem to be losing my stachyose sample during dialysis. What could be the cause? A: Sample loss during dialysis is unusual if the correct MWCO is used. Potential causes include:

  • Incorrect MWCO: Double-check that you are not using a membrane with an MWCO close to or greater than the molecular weight of stachyose.

  • Membrane Damage: Inspect the dialysis tubing for any tears or holes before use.

  • Enzymatic Degradation: If your extract is crude, it may contain enzymes that could degrade the stachyose. Performing the dialysis at a lower temperature (4°C) can help to minimize enzymatic activity.

Method 2: Recrystallization

Recrystallization purifies compounds based on differences in their solubility in a particular solvent or solvent mixture at different temperatures.[4][5]

• Q: What is a suitable solvent system for recrystallizing stachyose to remove glucose? A: A mixture of ethanol and water is a good starting point. Both stachyose and glucose are highly soluble in hot water.[15][21] As an ethanol/water solution cools, the solubility of the larger stachyose molecule will decrease more significantly than that of glucose, allowing it to crystallize out while glucose remains in the mother liquor. You will need to empirically determine the optimal ratio of ethanol to water.

• Q: My stachyose is not crystallizing out of the solution upon cooling. What should I do? A: Crystal formation can sometimes be challenging. Here are a few techniques to induce crystallization:

  • Seed Crystals: If you have a small amount of pure stachyose, add a tiny crystal to the solution to act as a nucleation site.

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic scratches on the glass can provide a surface for crystals to begin forming.

  • Slow Evaporation: Allow the solvent to evaporate slowly over several days. This will gradually increase the concentration of the solute, promoting crystallization.

  • Reduce Solvent Volume: If the solution is too dilute, carefully evaporate some of the solvent and attempt to cool it again.

• Q: After one round of recrystallization, my sample is still contaminated with glucose. What are my options? A: It is common for some impurities to become trapped in the crystal lattice.[5] You can perform a second recrystallization by dissolving the obtained crystals in a minimal amount of hot solvent and repeating the cooling process. Each successive recrystallization will result in a purer product, although you will lose some of your desired compound with each step.

Comparison of Purification Methods

Method	Principle	Pros	Cons
Dialysis	Size-based separation across a semipermeable membrane[16]	Simple, inexpensive, and effective for large size differences.	Can be slow; potential for sample dilution.[17]
Size-Exclusion Chromatography (SEC)	Separation based on hydrodynamic volume as molecules pass through a porous resin.	High resolution; can be automated; also provides analytical data.	Requires specialized equipment (HPLC system); more expensive.
Recrystallization	Differential solubility at varying temperatures.[4]	Can yield very high purity product; scalable.	Can be technically challenging; potential for significant product loss.

Detailed Experimental Protocols

Protocol 1: Dialysis for Glucose Removal

This protocol is designed for the removal of glucose from an aqueous extract of stachyose.

Materials:

• Stachyose extract containing glucose impurity

• Dialysis tubing (100-500 Da MWCO)

• Dialysis clips

• Large beaker (e.g., 4 L)

• Stir plate and stir bar

• Deionized water (4°C)

Procedure:

• Prepare the Dialysis Membrane: Cut the dialysis tubing to the desired length, leaving enough room for the sample and headspace. Prepare the membrane according to the manufacturer's instructions, which typically involves boiling in a sodium bicarbonate solution followed by rinsing with deionized water.[20]

• Load the Sample: Secure one end of the dialysis tubing with a clip. Pipette your stachyose extract into the tubing, leaving some air space at the top. Secure the other end with a second clip.

• First Dialysis Step: Place the sealed dialysis bag into a large beaker containing deionized water (at a volume at least 100 times that of your sample) at 4°C. Place a stir bar in the beaker and stir gently on a stir plate.[20]

• Dialysate Changes:

  • After 2 hours, discard the deionized water (dialysate) and replace it with fresh, cold deionized water.

  • After another 2 hours, repeat the process.

  • Allow the sample to dialyze overnight at 4°C in a fresh volume of deionized water.[20]

• Sample Recovery: Carefully remove the dialysis bag from the buffer. Gently dry the outside of the bag and unclip one end. Pipette the purified stachyose solution into a clean container.

• Purity Analysis: Analyze a small aliquot of the purified sample using HPLC-RI or an enzymatic glucose assay to confirm the absence of glucose.

Protocol 2: Analytical HPLC for Purity Assessment

This protocol provides a general method for analyzing the purity of your stachyose sample.

Instrumentation and Columns:

• HPLC system with a Refractive Index (RI) detector.

• A carbohydrate analysis column or an amino-propyl column suitable for HILIC separation.

Mobile Phase:

• Acetonitrile:Water gradient (e.g., starting at 80:20 and decreasing the acetonitrile concentration over time). The exact gradient will depend on your specific column and should be optimized.

Procedure:

• Standard Preparation: Prepare a standard solution containing known concentrations of pure stachyose and glucose. This will be used to determine the retention times of each compound.

• Sample Preparation: Dilute your purified stachyose sample in the mobile phase. Filter the sample through a 0.22 µm syringe filter before injection.

• Chromatographic Run:

  • Equilibrate the column with the initial mobile phase conditions.

  • Inject the standard solution and record the chromatogram. Identify the retention times for glucose and stachyose.

  • Inject your purified sample and record the chromatogram.

• Data Analysis: Compare the chromatogram of your sample to the standard. The absence of a peak at the retention time of glucose indicates successful purification. The peak area of any remaining glucose can be used to quantify the level of impurity.

References

• Wikipedia. (n.d.). Glucose. Retrieved from [Link]

• Wikipedia. (n.d.). Dialysis (chemistry). Retrieved from [Link]

• Vedantu. (n.d.). Glucose: Structure, Properties & Importance in Chemistry. Retrieved from [Link]

• CK-12 Foundation. (n.d.). Describe the properties of glucose. Retrieved from [Link]

• Waters Corporation. (n.d.). Sugar Analysis | Food & Beverage Testing via HPLC & UPLC. Retrieved from [Link]

• GL Sciences. (n.d.). Highly Sensitive and Simple Method for Sugar Analysis Using HPLC-ECD. Retrieved from [Link]

• BrainKart. (2017, December 15). Chemical properties of glucose. Retrieved from [Link]

• Medallion Labs. (n.d.). Sugar Profile | HPLC-RI. Retrieved from [Link]

• Aakash. (n.d.). Glucose - Structure, Preparation, Uses & Properties. Retrieved from [Link]

• Vedantu. (n.d.). Dialysis in Chemistry: Process, Importance & Types Explained. Retrieved from [Link]

• Scribd. (n.d.). Sugar Separation via Paper Chromatography. Retrieved from [Link]

• Bionity. (n.d.). Dialysis (biochemistry). Retrieved from [Link]

• Oreate AI Blog. (2026, January 22). Understanding Glucose Solubility in Water: A Sweet Science. Retrieved from [Link]

• Quora. (2016, October 31). What is the glucose solubility in organic solvents? Retrieved from [Link]

• Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. Retrieved from [Link]

• TransMIT. (n.d.). Sugar Analysis by HPLC | SugarSep Column for Chromatography. Retrieved from [Link]

• Elmhurst College. (n.d.). Glucose solubility. Retrieved from [Link]

• Pharmacognosy Dr. Sufiyan. (2021, March 3). To study Separation of sugar by Paper chromatography. Retrieved from [Link]

• ACS Publications. (2007, September 22). Solubility of d-Glucose in Water and Ethanol/Water Mixtures. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Britannica. (2026, February 28). Kidney, Hemodialysis, Peritoneal Dialysis. Retrieved from [Link]

• G-Biosciences. (2015, January 21). How to Improve Dialysis Efficiency. Retrieved from [Link]

• Juniper Publishers. (2017, May 4). Recent Advances in Enzyme Based Glucose Biosensors for Biomedical Applications. Retrieved from [Link]

• PMC. (n.d.). Glucose Biosensors: An Overview of Use in Clinical Practice. Retrieved from [Link]

• PubMed. (n.d.). The separation of enantiomeric sugars by chromatographic methods. Retrieved from [Link]

• ChemFYI. (n.d.). Sugar Refining — Industrial Sucrose Purification and Crystallization. Retrieved from [Link]

• Shimadzu. (n.d.). Methods for Separating Sugars. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Keller & Bohacek GmbH & Co. KG. (n.d.). Crystallization. Retrieved from [Link]

• ACS Publications. (2024, November 15). Simultaneous and Rapid Detection of Glucose and Insulin: Coupling Enzymatic and Aptamer-Based Assays. Analytical Chemistry. Retrieved from [Link]

• MDPI. (2022, August 19). Paper-Based Enzymatic Electrochemical Sensors for Glucose Determination. Retrieved from [Link]

• PubMed. (2015, December 1). Glucose: Detection and analysis. Retrieved from [Link]

• ResearchGate. (2025, October 7). Enzyme-Based Glucose Sensor: From Invasive to Wearable Device. Retrieved from [Link]

• ResearchGate. (2016, March 3). How to purify sugar crystals in laboratories? Retrieved from [Link]

• Pressbooks. (n.d.). Recrystallization of Sugar – Virtual Chemistry Experiments. Retrieved from [Link]

• MDPI. (2020, October 21). Separation of Fructose and Glucose via Nanofiltration in Presence of Fructooligosaccharides. Retrieved from [Link]

• ResearchGate. (2015, April 23). Glucose: Detection and analysis. Retrieved from [Link]

• ACS Publications. (n.d.). Simultaneous determination of glucose, fructose, and sucrose in mixtures by amperometric flow injection analysis with immobilized enzyme reactors. Analytical Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN106282422B - A method of the separation and Extraction glucose from starch saccharificating liquid.
• Google Patents. (n.d.). US6376663B1 - Desalting and purification of oligosaccharides and their derivatives.

• ResearchGate. (2019, August 6). What are the best and possible methods fro separation of glucose molecules ( monomere & dimer) from a polysaccharide mixture? Retrieved from [Link]

• Theseus. (n.d.). BLOOD GLUCOSE AND ENZYME ANALYSIS METHODS OF BLOOD GLUCOSE. Retrieved from [Link]

• MDPI. (2025, February 26). Advancements in Glucose Monitoring: From Traditional Methods to Wearable Sensors. Retrieved from [Link]

• Wikipedia. (n.d.). Manganese(II) chloride. Retrieved from [Link]

• PubChem. (n.d.). Ferrous chloride tetrahydrate. Retrieved from [Link]

• SciSpace. (2020, November 16). On the Crystal Structures of the Polymorphs of Manganese(II) Chloride Tetrahydrate. Retrieved from [Link]

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• 20. info.gbiosciences.com [info.gbiosciences.com]
• 21. Understanding Glucose Solubility in Water: A Sweet Science - Oreate AI Blog [oreateai.com]

Technical Support Center: Stachyose Tetrahydrate Stability &amp; Storage

Core Storage Directives (The "Why" and "How")

Stachyose tetrahydrate (

) is a non-reducing tetrasaccharide.[1] Its stability relies heavily on maintaining the integrity of its crystal lattice, which includes four water molecules. Deviations in storage conditions can lead to two primary failure modes: hygroscopic deliquescence (absorbing excess moisture) or lattice collapse (efflorescence/dehydration), both of which accelerate chemical degradation (hydrolysis).

Optimal Storage Matrix

Form	Temperature	Humidity / Atmosphere	Container Type	Shelf Life
Solid Powder	-20°C (Long-term)+4°C (Active use)	< 30% RHDesiccated	Amber glass or HDPE with teflon-lined cap	3 Years (-20°C)
Aqueous Stock	-80°C	N/A	Aliquoted into polypropylene (PP) tubes	6 Months
Solvent Stock (DMSO)	-20°C	Inert gas (Argon/Nitrogen)	Glass vial with septum	1 Month

Critical Warning: Do not store Stachyose Tetrahydrate in "frost-free" freezers. The freeze-thaw cycles inherent to these units will cause moisture migration into the vial, leading to hydrolysis.

Scientific Deep Dive: Degradation Pathways

Understanding how Stachyose degrades is essential for troubleshooting. The molecule contains

-1,6-glycosidic linkages which are susceptible to acid hydrolysis and enzymatic cleavage (by -galactosidase).[2]

Degradation Mechanism

Upon exposure to moisture and heat, or acidic pH, Stachyose sequentially loses galactose units. This is not just a purity issue; the presence of reducing sugars (Galactose, Fructose) can interfere with downstream assays.

Visualization: Hydrolysis Pathway

The following diagram illustrates the stepwise breakdown of Stachyose.

Figure 1: Stepwise hydrolysis pathway of Stachyose. Note that the release of Galactose turns a non-reducing system into a reducing one.

Troubleshooting & FAQs

Q1: My Stachyose powder has formed hard clumps (caking). Is it still usable?

Status: Proceed with Caution. Caking indicates moisture excursion. Stachyose tetrahydrate is hygroscopic. When it absorbs water beyond its crystal capacity, it partially dissolves and recrystallizes, forming bridges between particles.

• Risk: While caking itself is physical, the presence of "mobile water" allows slow hydrolysis to occur.

• Action: Perform a solubility test. If the solution is clear, it may be salvageable for non-critical work. For analytical standards or cell culture, discard the material.

Q2: Can I heat the solution to dissolve the powder faster?

Status: Yes, but strictly limited. Stachyose has high solubility in water (~100 mg/mL), but dissolution is endothermic and can be slow at 4°C.

• Protocol: You may warm the solution to 37°C (water bath) for maximum 10 minutes with sonication.

• Avoid: Do not boil or autoclave stachyose solutions. The high heat (121°C) will rapidly cleave the glycosidic bonds [1]. Sterilize via 0.22 µm filtration only.

Q3: I need to use DMSO as a solvent. What are the risks?

Status: High Risk of Degradation. DMSO is hygroscopic and often contains trace water.

• The Issue: Stachyose is soluble in DMSO (~250 mg/mL) [2], but if the DMSO contains water, the stachyose will degrade faster than in pure water due to the aprotic environment enhancing nucleophilic attacks.

• Solution: Use only anhydrous, fresh DMSO from a sealed ampoule. Store DMSO stocks at -20°C and use within 1 month.[3][4]

Experimental Workflow: Stability Validation

If you suspect your material has degraded, do not rely on visual inspection alone. Use this decision matrix to validate the reagent.

Figure 2: Quality Control Decision Tree for verifying Stachyose Tetrahydrate integrity.

Validation Protocol (HPLC)

To confirm purity, use the following conditions adapted from carbohydrate analysis standards [3]:

• Column: Amino-bonded silica (e.g., Zorbax NH2) or Ligand-exchange (calcium form).

• Mobile Phase: Acetonitrile:Water (70:30 v/v).

• Detector: Refractive Index (RI) or ELSD.

• Pass Criteria: Absence of peaks at retention times corresponding to Raffinose or Galactose.

References

• Chemsrc. (2025).[1] Stachyose Tetrahydrate MSDS and Stability Data. Retrieved from [Link]

Sources

• 1. STACHYOSE TETRAHYDRATE | CAS#:10094-58-3 | Chemsrc [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Resolving Baseline Noise in C24H42O21·4H2O (Stachyose) MS Analysis

[1][2][3]

Current Status: Online Operator: Senior Application Scientist Ticket Subject: High Baseline / Low S/N Ratio for C24H42O21 (Stachyose Tetrahydrate)[1][2][3]

Executive Summary: The Molecule & The Challenge

The target molecule, C24H42O21·4H2O , is Stachyose tetrahydrate , a tetrasaccharide consisting of two galactose units, one glucose, and one fructose.[1]

Why this analysis fails: As a neutral, highly polar oligosaccharide, Stachyose does not ionize easily.[2] It lacks basic nitrogen atoms (unlike peptides) or acidic groups (unlike organic acids) that facilitate protonation or deprotonation.[1][2][3] Consequently, "baseline noise" in this context is rarely electronic noise; it is usually Chemical Noise caused by:

• Adduct Distribution: Signal splitting between [M+H]⁺, [M+Na]⁺, and [M+K]⁺, which lowers the Signal-to-Noise (S/N) ratio.[1][2][3]

• Mobile Phase Contamination: Sugars are ubiquitous; low-quality solvents introduce high background.[1][2][3]

• HILIC Bleed: The amide or amino columns required for retention often bleed, creating a rising baseline.[2]

Module 1: Diagnostic Workflow

Before modifying methods, isolate the source of the noise.

Figure 1: Isolation logic to distinguish between electronic instrument noise and chemical background noise.

Module 2: The "Sodium Curse" (Adduct Management)

Symptom: The baseline looks "messy," and sensitivity is poor. You see peaks at m/z 689 ([M+Na]⁺) and m/z 705 ([M+K]⁺) dominating the intended m/z 667 ([M+H]⁺).[1][2][3]

Mechanism: Stachyose has a high affinity for alkali metals.[2] If your mobile phase does not contain a buffering agent, the molecule will scavenge trace Sodium (Na⁺) and Potassium (K⁺) from the glassware and solvents. This splits your signal across multiple channels, effectively burying your peak in the baseline.

Protocol: Consolidating the Signal You must force the ionization into a single state.

Mode	Strategy	Additive Recommendation
Negative ESI (Preferred)	Form [M-H]⁻ or [M+Cl]⁻	0.1% Ammonium Hydroxide (NH₄OH) or 10mM Ammonium Acetate .[1][2][3] High pH promotes deprotonation [1].[2]
Positive ESI	Force [M+NH₄]⁺ or [M+Na]⁺	10mM Ammonium Acetate .[1][2][3][4] This overwhelms trace Na⁺ and forces the [M+NH₄]⁺ adduct (m/z 684).[2]

Critical Warning: Do not use Phosphate buffers. They are non-volatile and will crust the MS source, causing permanent high baseline noise [2].

Module 3: HILIC Chromatography Optimization

Symptom: Drifting baseline or "sawtooth" noise pattern. Context: Stachyose requires Hydrophilic Interaction Liquid Chromatography (HILIC) for retention.[1][2] Reverse Phase (C18) will elute it in the void volume (dead time), where salt suppression is highest.[2]

Troubleshooting Steps:

• Equilibration Time: HILIC columns require significantly longer equilibration than C18.

  • Standard: 20 column volumes.

  • If noise persists: The water layer on the silica surface is unstable. Run a "dummy" gradient 3 times before injecting samples.[2]

• Column Bleed: Amino-based HILIC columns (often used for sugars) can shed ligands, creating high background.[1][2][3]

  • Solution: Switch to an Amide-HILIC column, which is chemically more stable and provides better peak shape for oligosaccharides like Stachyose [3].[1][2][3]

Module 4: Solvent Purity & System Hygiene

Symptom: Constant high background intensity (>1e5 counts) even with no injection.[1][2]

The "Sugar Ghost" Effect: Oligosaccharides are sticky. If a previous user ran high-concentration standards, carryover is likely.[1][2][3][5]

Cleaning Protocol:

• The Flush: Run 50:50 Isopropanol:Water (with 0.1% Formic Acid) through the line (bypass the column) to strip sodium deposits from the capillaries.

• Glassware: Do not use glass bottles for your aqueous mobile phase if you are sensitive to Sodium adducts.[2] Sodium leaches from borosilicate glass.[2] Use LC-MS grade plastic containers [4].

• Water Source: Ensure your Milli-Q water has a resistivity of 18.2 MΩ[1][2][3]·cm and a TOC < 5 ppb.

Frequently Asked Questions (FAQ)

Q: Why do I see a peak at m/z 689 even when I add Ammonium Acetate? A: Sodium affinity is incredibly strong.[2] Even with Ammonium Acetate, some [M+Na]⁺ will form.[1][2] To fix this, increase the Ammonium Acetate concentration to 10mM or 20mM to "outcompete" the Sodium, or switch to Negative Mode to avoid cation adducts entirely.

Q: Can I use a C18 column to reduce noise? A: No. Stachyose (C24H42O21) is too polar.[1][2][3] It will elute immediately with the solvent front (unretained), where all the salts and contaminants elute. This "ion suppression zone" will destroy your sensitivity.[2] You must use HILIC or a Porous Graphitic Carbon (PGC) column.[1][2]

Q: My baseline pulses rhythmically. Is this the Stachyose? A: No, this is a pump issue.

• Diagnosis: Calculate the period of the pulse. If it matches your pump stroke volume, you have a trapped air bubble or a failing check valve.[2]

• Fix: Purge the pump with 100% Methanol or Isopropanol to remove the bubble.

References

• Waters Corporation. (2025).[1][2] Strategies for Oligosaccharide Analysis by LC-MS. Waters Application Notes. [Link]

• Agilent Technologies. (2022).[1][2] Eliminating Baseline Problems in LC-MS. Agilent Technical Support. [Link]

• Shimadzu. (2025).[1][2] Reducing Sodium Adducts in LC-MS. Shimadzu Excellence in Science.[2] [Link]

• PubChem. (2025).[1][2] Stachyose Tetrahydrate Compound Summary. National Library of Medicine.[2] [Link]

Sources

• 1. Maltotetraose | C24H42O21 | CID 123966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stachyose | C24H42O21 | CID 439531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Amylotetraose; Fujioligo 450; alpha-1,4-Tetraglucose | C24H42O21 | CID 870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. MASONACO - Mono-, di- & oligosaccharides in plants [masonaco.org]
• 5. zefsci.com [zefsci.com]

Technical Support Center: Stachyose Tetrahydrate Handling &amp; Formulation

Introduction: The "Tetrahydrate" Paradox

Welcome to the technical support center. If you are reading this, you are likely staring at a clumped, sticky mass inside a drum that was a free-flowing powder only hours ago, or you are seeing inconsistent TGA data.

Stachyose Tetrahydrate (

) is a non-reducing tetrasaccharide.[1] It is a powerful cryoprotectant and prebiotic, but it demands respect. The "Tetrahydrate" designation is not just a label; it is the key to its stability. The four water molecules are locked in the crystal lattice.

The Core Challenge: Stachyose exists in a delicate equilibrium.

• Too Wet: Above its Critical Relative Humidity (CRH), it deliquesces (dissolves in its own absorbed water).

• Too Dry: If you aggressively dry it (removing the lattice water), you collapse the crystal into an amorphous state . Amorphous stachyose is a "moisture magnet" with a significantly lower glass transition temperature (

  ), causing it to rubberize instantly upon exposure to air.

This guide provides the protocols to navigate this narrow stability window.

Part 1: The Physics of Hygroscopicity

Q: Why does my Stachyose turn into a syrup so quickly?

A: You have exceeded the Critical Relative Humidity (CRH). Stachyose tetrahydrate has a CRH of approximately 45-55% at room temperature (varying slightly by purity). Above this threshold, the vapor pressure of water in the air is higher than that of the saturated solution of stachyose. The crystal surface adsorbs water, forms a saturated solution layer, and the entire particle dissolves.

Q: I dried the powder at 105°C to "fix" it, but it became stickier. Why?

A: You stripped the crystal lattice. By heating above 100°C, you likely removed the 4 moles of water of crystallization. You converted a stable crystalline hydrate into an unstable amorphous anhydrous sugar. Amorphous sugars have high free volume and aggressively absorb water to lower their chemical potential, often leading to "caking" or "rubberizing" as the

drops below room temperature.

Visualizing the Mechanism

The following diagram illustrates the "Hygroscopic Cycle of Doom" that occurs during improper handling.

Caption: The phase transitions of Stachyose. Note that both high humidity and over-drying lead to instability.

Part 2: Storage & Handling Protocols[1][3]

Q: How do I weigh Stachyose without it sticking to the spatula?

A: Use the "15-Second Rule" and static control. Amorphous regions on the particle surface generate static charge, which attracts moisture.

Protocol: The Precision Weighing Workflow

• Environment: Relative Humidity must be <40% . If your lab is 60%+, use a glove box or a localized dry nitrogen purge.

• Tools: Use anti-static weigh boats (or metal). Plastic boats generate static.

• The Ionizer: Use a handheld anti-static gun (ZeroStat) on the powder before scooping.

• The 15-Second Rule: Once the container is open, you have 15 seconds to transfer the powder to the weigh boat and re-seal the stock container. Do not leave the lid off while waiting for the balance to stabilize.

Q: The powder in the drum has hard lumps. Can I mill it?

A: Proceed with extreme caution. Milling generates heat and exposes new high-energy amorphous surfaces.

• Do not ball mill. The impact heat will cause local melting/rubberizing.

• Do use a conical sieve mill (Comil) at low RPM.

• Critical Step: Chill the mill head and the powder to 4°C before milling to keep the material well below its glass transition temperature (

  ).

Part 3: Formulation & Processing[1][3][4][5]

Q: Can I use Wet Granulation with Stachyose?

A: Yes, but you must control the "End Point" via torque, not time. Stachyose is highly soluble. In wet granulation, it acts as a binder. If you add water too fast, you will create a "taffy" consistency that ruins the batch.

Comparative Processing Guide:

Feature	Wet Granulation	Dry Granulation (Roller Compaction)	Direct Compression
Suitability	Moderate	High	Low (Flow issues)
Risk	Over-wetting (Syrup formation)	Frictional heat (Melting)	Segregation / Caking
Key Control	Use Ethanol/Water (90:10) mix	Water-cooled rollers	Low humidity suite (<30% RH)
Advantage	Uniform granule density	Preserves hydrate structure	Cheapest / Fastest

Q: I'm using Stachyose as a Lyophilization Cryoprotectant. What is the cycle?

A: Stachyose is superior to sucrose/trehalose for certain proteins because its higher molecular weight (Tetrasaccharide) offers a higher

(Glass transition of the freeze-concentrated solution).

The "Annealing" Protocol:

• Freezing: Ramp to -45°C.

• Annealing (Optional but Recommended): Hold at -20°C for 2 hours to crystallize ice and maximize the concentration of the stachyose glass.

• Primary Drying: Keep product temperature below -30°C (Safety margin below collapse temp).

• Secondary Drying: This is critical. Do not over-dry. Target a residual moisture of 1-3%. If you go <0.5%, you risk creating a highly unstable amorphous solid that will pull moisture through the vial stopper over time.

Part 4: Analytical Troubleshooting

Q: My TGA shows a 10% weight loss at 100°C. Is my product wet?

A: Not necessarily. You are likely measuring the Water of Hydration . Stachyose Tetrahydrate (

g/mol ) contains 4 water molecules.

• Molecular Weight of Anhydrous Stachyose: ~666.6 g/mol .

• Molecular Weight of 4

  : 72 g/mol .

• Theoretical Water Content:

  .

Interpretation Rule:

• Loss < 9.7%: You have a mix of anhydrous and hydrate (likely over-dried).

• Loss ~ 9.8%: Perfect Tetrahydrate.

• Loss > 10.5%: You have surface moisture (wet powder).

Analytical Decision Tree

Use this flow to determine the quality of your raw material.

Caption: TGA interpretation guide. Distinguishing between surface moisture and lattice water is critical for stability prediction.

References

• National Institutes of Health (PMC). (2018). Effect of water content on the glass transition temperature of mixtures of sugars. Retrieved from [Link]

• Taylor & Francis Online. (2016). Stachyose: Knowledge and References regarding Critical Relative Humidity. Retrieved from [Link]

Sources

• 1. STACHYOSE TETRAHYDRATE | CAS#:10094-58-3 | Chemsrc [chemsrc.com]

Technical Support Center: Troubleshooting Low Recovery of Stachyose Tetrahydrate (C24H42O21·4H2O) in Filtration

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals encountering challenges with the filtration of Stachyose Tetrahydrate. This document is structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols designed to diagnose and resolve issues of low analyte recovery. Our approach is rooted in first-principles, explaining the causality behind each experimental step to ensure robust and reproducible results.

Part 1: Initial Diagnosis & Quick Checks

Before delving into complex method development, it's crucial to rule out common procedural errors. Low recovery can often be traced back to simple, overlooked factors.

Q1: My Stachyose recovery is unexpectedly low after a simple filtration step. What are the very first things I should check?

A1: Start with the most straightforward potential issues. Before questioning the filtration chemistry, verify your process integrity and calculations.

• System Integrity Check: Ensure all connections in your filtration setup (e.g., syringe to filter, tubing to pump) are secure. Leaks can cause significant sample loss, leading to an apparent low recovery.

• Analyte Quantification Method: Double-check your calculations for recovery. Re-run your standards and controls for the analytical method used (e.g., HPLC-ELSD, GC-MS after derivatization) to ensure the calibration curve is accurate and the issue isn't analytical.

• Sample Volume Measurement: Confirm that the pre- and post-filtration volumes are measured accurately. Small errors in volume measurement can lead to large errors in calculated recovery.

• Filter Housing and Assembly: Disassemble and reassemble the filter holder. An improperly seated membrane can cause sample bypass, where the solution flows around the membrane instead of through it, leading to unfiltered solution in your permeate and inaccurate recovery calculations.

Part 2: The Filtration Membrane - The Heart of the Problem

The interaction between your analyte, the solvent, and the membrane surface is the most common source of low recovery for large, hydrophilic molecules like Stachyose.

Q2: I'm using a Polyethersulfone (PES) membrane and getting poor recovery. I thought PES was low-binding. What's happening?

A2: While PES is a popular choice for its low protein binding, "low binding" is relative and highly dependent on the specific molecule and solution conditions. Stachyose (C24H42O21) is a large tetrasaccharide with numerous hydroxyl (-OH) groups, making it very hydrophilic.

The mechanism of loss on the membrane is likely non-specific binding or adsorption . Even on a hydrophilic membrane surface, the high density of hydroxyl groups on Stachyose can lead to hydrogen bonding with functional groups on the membrane polymer. This causes molecules to adhere to the membrane surface and internal pore structure instead of passing through into the filtrate.

Furthermore, membrane fouling can occur when molecules block the filter pores or form a gel layer on the surface, which can trap additional molecules.[1]

Q3: How do I select the right membrane material for Stachyose? What should I test?

A3: The key is to minimize the interaction between Stachyose and the membrane. This requires selecting a membrane that is both chemically compatible with your solvent and exhibits minimal binding affinity for your molecule.

• Recommended Membrane Materials: For highly hydrophilic molecules like Stachyose, consider membranes that are known for ultra-low binding and high chemical compatibility.

  • Regenerated Cellulose (RC): Often considered the gold standard for applications requiring minimal binding of sugars and carbohydrates. It is naturally hydrophilic.

  • Hydrophilic Polytetrafluoroethylene (PTFE): PTFE is naturally very hydrophobic, but hydrophilic versions are surface-treated to allow water and aqueous solutions to pass. They can offer very low binding and broad chemical compatibility.[2]

  • Nylon: Naturally hydrophilic and can be a good choice, though it may have higher binding characteristics than RC for some molecules.[3]

A systematic evaluation is the most reliable approach.

Table 1: Comparison of Common Membrane Filter Materials

Membrane Material	Typical Binding Profile	Recommended For Stachyose?	Key Considerations
Polyethersulfone (PES)	Low protein binding	Use with caution	May still bind hydrophilic, multi-hydroxyl compounds. Good for initial clarification.[3]
Polyvinylidene Fluoride (PVDF)	Very low protein binding	Use with caution	Can be found in both hydrophilic and hydrophobic forms. Hydrophilic PVDF is a good candidate for testing.
Nylon	Moderate binding, hydrophilic	Worth testing	Good for aqueous solutions, but binding should be empirically tested.[2]
Regenerated Cellulose (RC)	Ultra-low binding, hydrophilic	Highly Recommended	Excellent for saccharides and aqueous solutions where recovery is critical.[3]
Hydrophilic PTFE	Ultra-low binding, high compatibility	Highly Recommended	Excellent chemical resistance and very low binding make it a strong candidate.[2]
Cellulose Acetate (CA)	Low protein binding	Worth testing	Good flow rates but may have higher binding than RC.

Below is a workflow to guide your membrane selection process.

Caption: Workflow for selecting a suitable membrane to improve recovery.

Part 3: Solvent, Sample Preparation, and Process Parameters

If changing the membrane doesn't fully resolve the issue, the problem may lie in the solution's chemistry or the physical parameters of the filtration process.

Q4: Can the solvent system I'm using cause low recovery, even if Stachyose is soluble?

A4: Absolutely. Solubility is not the only factor. The properties of your solution can directly influence recovery by promoting precipitation or aggregation during the filtration process.

• Temperature Effects: Stachyose solubility is temperature-dependent. If your solution is prepared at a higher temperature and cools during a slow filtration process, it can become supersaturated, causing the Stachyose to precipitate out of the solution and clog the filter.[4] Filtering at a controlled, slightly elevated temperature (if analyte stability permits) can prevent this.

• pH and Ionic Strength: The pH and ionic strength of your solution can affect the conformation of the Stachyose molecule and its interaction with the membrane.[5] For saccharides, these effects are generally less pronounced than for proteins, but if your solution contains buffers or salts, their impact should not be dismissed. It is best to keep the solution as simple as possible.

• Co-solvents: If you are using a mixed solvent system (e.g., water/acetonitrile), ensure the components are fully miscible and that Stachyose remains soluble throughout the entire filtration process.[6] A change in solvent ratio during processing (e.g., evaporation of a volatile component) can induce precipitation.

Q5: I'm seeing a rapid drop in flow rate and high back pressure. What does this indicate?

A5: This classic symptom points to filter fouling , which is a primary cause of low recovery. Fouling occurs when the membrane gets blocked.[7] For Stachyose, the likely mechanisms are:

• Pore Blockage: Aggregates of Stachyose molecules, or the molecules themselves, may be close in size to the membrane pores, causing them to become lodged within the pore structure.[1]

• Cake Formation: Adsorbed molecules build up on the membrane surface, creating a "cake" layer. This layer acts as a secondary, and often inefficient, filter that can trap more molecules and severely restrict flow.[8]

• Precipitation: As discussed, if the analyte precipitates due to temperature or solvent changes, the solid particles will quickly block the filter.[9]

To resolve this, consider the following:

• Use a Larger Pore Size (if applicable): If the goal is clarification and not sterilization, a larger pore size (e.g., 0.45 µm instead of 0.22 µm) can reduce clogging while still removing particulate matter.[3]

• Implement Pre-filtration: Use a pre-filter (such as a glass fiber filter) to remove any larger, insoluble particles before the final membrane filtration step. This protects the final filter from premature clogging.[4][10]

• Optimize Operating Pressure: Excessively high pressure can force molecules into the membrane pores and accelerate cake formation. Operate at the lowest pressure that provides an acceptable flow rate.

The diagram below illustrates the potential causes of product loss during filtration.

Caption: Key mechanisms leading to low recovery of Stachyose during filtration.

Part 4: Experimental Protocols for Troubleshooting

Here are detailed, step-by-step protocols to systematically diagnose the root cause of low recovery. A proper filter validation process involves documented evidence that the filter performs as required under actual use conditions.[11]

Protocol 1: Evaluating Filter Membrane Compatibility

Objective: To quantify the recovery of Stachyose using different membrane materials and identify the membrane with the lowest product binding.

Materials:

• Stachyose Tetrahydrate stock solution of known concentration (e.g., 10 mg/mL in deionized water).

• Syringe filters (25 mm diameter, 0.22 µm pore size) of various materials:

  • Regenerated Cellulose (RC)

  • Hydrophilic PTFE

  • Nylon

  • Polyethersulfone (PES) - (as a baseline)

• Syringes, collection vials, analytical balance.

• Analytical instrument for quantification (e.g., HPLC system).

Procedure:

• Prepare a working solution of Stachyose at a concentration relevant to your application (e.g., 1 mg/mL).

• Unfiltered Control: Transfer 1 mL of the working solution directly into a collection vial. This is your 100% recovery reference ("Control").

• For each membrane type, perform the following in triplicate: a. Take a new syringe and draw up 2 mL of the Stachyose working solution. b. Attach the syringe filter securely. c. Discard the first 0.5 mL of filtrate. This "pre-wetting" step is crucial to saturate any non-specific binding sites on the membrane. d. Filter the next 1 mL of solution directly into a clean, labeled collection vial ("Filtrate").

• Analyze all "Control" and "Filtrate" samples using your validated analytical method.

• Calculate Recovery:

  • Recovery (%) = (Concentration of Filtrate / Concentration of Control) * 100

Interpretation: The membrane material yielding the highest percentage recovery (ideally >98%) is the most suitable for your application. This process provides documented evidence to guide your filter selection.[12][13]

Protocol 2: Assessing the Impact of Temperature on Recovery

Objective: To determine if temperature-dependent solubility is causing precipitation and product loss during filtration.

Materials:

• Stachyose solution prepared in the application-specific solvent.

• The best-performing filter membrane identified in Protocol 1.

• Water bath, hot plate, or other temperature control device.

• Thermometer or temperature probe.

Procedure:

• Prepare the Stachyose solution at the normal processing temperature.

• Divide the solution into three aliquots.

• Condition the aliquots and filtration equipment (syringes, filters) at three different temperatures for 30 minutes:

  • Condition A: Refrigerated (4°C)

  • Condition B: Room Temperature (e.g., 22°C)

  • Condition C: Elevated Temperature (e.g., 40°C - ensure this is well below any degradation temperature for Stachyose).

• Filter a known volume of each aliquot at its respective temperature.

• Quantify the Stachyose concentration in the pre-filtered solution and each of the three filtered samples.

• Calculate the recovery for each temperature condition.

Interpretation:

• If recovery is significantly lower at 4°C compared to 22°C or 40°C, this strongly suggests that your product is precipitating out of solution at lower temperatures.

• If recovery is consistent across all temperatures, precipitation is likely not the primary issue.

Conclusion

Troubleshooting low recovery of Stachyose Tetrahydrate requires a systematic approach that begins with simple process checks and moves toward a detailed evaluation of membrane, solvent, and process parameters. Given its large, hydrophilic, and multi-hydroxyl nature, the primary culprits are often non-specific binding to the filter membrane and precipitation due to changes in solubility. By empirically testing membrane compatibility and optimizing solution conditions, researchers can achieve high, reproducible recovery rates essential for successful drug development and scientific research.

References

• Synder Filtration. (2014, July 22). Methods to Reduce Membrane Fouling. [Link]

• Hawach Scientific Co., Ltd. (2023, July 28). Guide for Selecting Filter Membranes. [Link]

• Corning Incorporated. Corning® Filtration Guide. [Link]

• PCI Membranes. (2025, July 3). Choosing the Right Membrane. [Link]

• Sanitek. Critical Filter Validation Steps in Pharmaceutical Product Development. [Link]

• Sterlitech Corporation. How to Choose a Membrane Filter. [Link]

• ResearchGate. (2014, October 18). How do you protect proteins from precipitation and degradation?[Link]

• Consensus. What are the common methods for minimizing membrane fouling in reverse osmosis systems?[Link]

• Eurofins Italia. Filter validation for sterile drug manufacturing. [Link]

• Filtros Anoia. (2023, December 22). 10 tips to obtain the maximum performance from your filter paper filtration processes. [Link]

• Technoscient. (2026, February 15). Filter Elements Validation. [Link]

• BioSafe Tech by QUALIA. (2024, May 22). 9 Common Mistakes in In Situ Filtration (And How to Avoid Them). [Link]

• Microscience. Filter Membrane Selection Chart. [Link]

• GWSI. (2024, September 11). Solvent Recovery Explained: A Comprehensive Guide. [Link]

• Cytiva. (2025, June 17). When should filter validation be performed. [Link]

• WelchLab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. [Link]

• Frontiers. (2023, August 21). Solvent recovery from solvent-fine coal slurries by filtration and steam stripping. [Link]

• Genesis Water Technologies. (2024, December 20). Silica Precipitation Control in Water Systems. [Link]

• Micronics, Inc. (2024, November 26). Troubleshooting Common Issues with Filter Presses: A Comprehensive Guide. [Link]

• PMC. (2021, July 31). Fouling and Chemical Cleaning of Microfiltration Membranes: A Mini-Review. [Link]

• SterliTECH. (2023, November 15). Preconditioning of Solvent Resistant Membranes for Organic Solvent Nanofiltration. [Link]

• Cytiva. (2019, May 29). Paper Filtration 101 – Precipitate. [Link]

• PMC. (2013, September 4). Pretreatment and Membrane Hydrophilic Modification to Reduce Membrane Fouling. [Link]

• Brother Filtration. (2025, August 29). How to troubleshoot filteration equipment?[Link]

• ScienceDirect. Using adsorbent mixtures to mitigate membrane fouling and remove NOM with microgranular adsorptive filtration. [Link]

• ACS Publications. (2024, March 22). Organic Solvent Nanofiltration in Pharmaceutical Applications. [Link]

• MDPI. (2025, February 7). Purification of Produced Water by Solvents to Enhance Oil Recovery and Reuse Separated Droplets. [Link]

• Mott Corporation. (2024, September 26). Troubleshooting Common Filtration Issues: The Dreaded Pressure Spike. [Link]

• ResearchGate. (2025, November 11). A critical review of membrane modification techniques for fouling and biofouling control in pressure-driven membrane processes. [Link]

• PoreFiltration. (2024, July 25). What issues cause you to consider changing filtration systems?[Link]

• Wikipedia. Manganese(II) chloride. [Link]

• NIH. Ferrous chloride tetrahydrate. [Link]

• Genesis Water Technologies. (2019, October 3). Common Problems of UF Filter System Operations. [Link]

• MDPI. (2013, September 4). Pretreatment and Membrane Hydrophilic Modification to Reduce Membrane Fouling. [Link]

• BioPharm International. (2020, November 12). Filter Clogging Issues in Sterile Filtration. [Link]

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• 4. 10 tips to obtain the maximum performance from your filter paper filtration processes - Scharlab Internacional [scharlab.com]
• 5. synderfiltration.com [synderfiltration.com]
• 6. Lösungsmittel-Mischbarkeitstabelle [sigmaaldrich.com]
• 7. Common Problems of UF Filter System Operations - Genesis Water Technologies [genesiswatertech.com]
• 8. Pretreatment and Membrane Hydrophilic Modification to Reduce Membrane Fouling | MDPI [mdpi.com]
• 9. qualia-bio.com [qualia-bio.com]
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• 11. Critical Filter Validation Steps in Pharmaceutical Product Development - Sanitek [sanitekfilter.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Filter Elements Validation – Technoscient [technoscient.org]

Technical Guide: Minimizing Hydrolysis of Stachyose Tetrahydrate in Aqueous Buffers

Topic: Minimizing hydrolysis of Stachyose tetrahydrate in aqueous buffers Content type: Technical Support Center Guide (Q&A / Troubleshooting) Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary & Stability Profile

Stachyose tetrahydrate (

-D-Gal-(1 6)- -D-Gal-(1 6)- -D-Glc-(1 2)- -D-Fru) is a non-reducing tetrasaccharide belonging to the raffinose family of oligosaccharides (RFOs).[1] While chemically robust compared to reducing sugars, it possesses specific vulnerabilities in aqueous solution:[1]

• The Furanosidic Linkage (Chemical Instability): The

  -1,2 linkage between Glucose and Fructose (the sucrose moiety) is a fructofuranoside bond. Furanosidic linkages are significantly more susceptible to acid-catalyzed hydrolysis than pyranosidic linkages (up to 1000x faster than maltose hydrolysis).[1]

• The

  -Galactosidic Linkages (Enzymatic Instability): The -1,6 linkages are prime targets for microbial -galactosidases, making sterile handling critical.[1]

This guide provides an evidence-based framework to minimize these degradation pathways.

Module 1: Buffer Selection & Preparation (The "Prevention" Phase)[1]

Q1: What is the optimal pH range for Stachyose stability?

Recommendation: pH 6.5 – 7.5

Scientific Rationale: The rate of acid-catalyzed hydrolysis of the glycosidic oxygen is directly proportional to the concentration of hydronium ions (

).

• At pH < 5.0: Protonation of the glycosidic oxygen in the sucrose moiety accelerates, leading to the release of Fructose and Mannotriose (Gal-Gal-Glc).

• At pH > 8.0: While less sensitive to base, high pH can induce epimerization or degradation (though stachyose is non-reducing, the released products are not).[1]

• Target: A neutral pH (near 7.0) minimizes the protonation probability of the ether oxygen, effectively "locking" the furanosidic bond.

Q2: Which buffer system should I use?

Recommendation: Sodium Phosphate (PBS) or Tris-HCl.

Buffer System	Recommended?	Technical Notes
Phosphate (PBS)	YES	Excellent buffering capacity at pH 7.[1]0. Chemically inert toward glycosidic bonds. Caution: Avoid if freezing is required (see Q4).
Tris-HCl	YES	Good stability at pH 7.0-8.[1]0. Compatible with most biological assays.
Citrate / Acetate	NO	These are acidic buffers (pKa ~4.76).[1] Even if adjusted to pH 6, they risk "pH drift" or local acidic environments that catalyze hydrolysis.
Water (unbuffered)	NO	Dissolved CO can lower water pH to ~5.5, sufficient to initiate slow hydrolysis over long storage periods.[1]

Q3: Does buffer concentration matter?

Recommendation: Maintain 10 mM – 50 mM . Excessive ionic strength can alter the activity coefficients of ions in solution, potentially impacting the reaction kinetics of hydrolysis, though this effect is secondary to pH. 10-20 mM is usually sufficient to maintain pH stability without causing solubility issues for downstream applications.

Module 2: Handling & Storage (The "Maintenance" Phase)[1]

Q4: How should I store Stachyose solutions to prevent degradation?

Protocol:

• Temperature: Store at -20°C or -80°C . Hydrolysis is a temperature-dependent reaction following the Arrhenius equation; lowering T drastically reduces the rate constant (

  ).

• Aliquot: Do not freeze-thaw.

  • Mechanism:[2][3][4][5] During freezing, water crystallizes as pure ice, concentrating the solutes (buffer salts and stachyose) in the remaining liquid phase. In Phosphate buffers, this causes a precipitous pH drop (sodium phosphate can drop from pH 7.0 to pH 3.5 during freezing due to the selective precipitation of disodium phosphate). This "acid spike" can hydrolyze stachyose during the freezing process.

  • Solution: If freezing in phosphate, flash-freeze in liquid nitrogen to minimize the time spent in the eutectic phase, or use Tris/HEPES which have better freeze-pH stability.

Q5: Is sterile filtration necessary?

Critical Requirement: YES (0.22

m PVDF or PES filter). Why: Stachyose is a "prebiotic," meaning it is a preferred food source for bacteria.[1]

• Contamination leads to the secretion of

  -galactosidase (to cleave Galactose) or Invertase (to cleave Fructose).[1]

• Warning:Never autoclave stachyose solutions. The combination of High Heat (121°C) + Water guarantees significant thermal hydrolysis.

Module 3: Troubleshooting Degradation (The "Correction" Phase)

Diagnostic Workflow

Use this logic to identify the source of your instability.

Figure 1: Diagnostic decision tree for identifying the root cause of Stachyose degradation based on hydrolysis products.

Q6: How do I detect hydrolysis products?

Method: High-Performance Liquid Chromatography (HPLC) coupled with Refractive Index (RID) or Evaporative Light Scattering Detector (ELSD).[1]

Recommended Protocol:

• Column: Amino-bonded silica (e.g., Zorbax NH2) or Carbohydrate-cation exchange (e.g., Hi-Plex Ca).[1]

• Mobile Phase: Acetonitrile : Water (70:30 v/v) is standard for amino columns.[1]

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: RID (Stachyose is not UV active).[1]

Data Interpretation Table:

Retention Order (Typical Amino Column)	Analyte	Significance
1 (Fastest)	Fructose	Marker for Acid Hydrolysis (Sucrose bond breakage).[1]
2	Glucose	Secondary marker.
3	Galactose	Marker for Enzymatic Activity ( -Galactosidase contamination).[1]
4	Sucrose	Intermediate of enzymatic degradation.
5	Raffinose	First product of enzymatic degradation.
6 (Slowest)	Stachyose	Target molecule.

References

• Structure and Chemistry: French, D. (1954).[1] The Raffinose Family of Oligosaccharides.[6][7] Advances in Carbohydrate Chemistry, 9, 149-184.[1]

• Hydrolysis Mechanisms: BeMiller, J. N. (1967).[1] Acid-Catalyzed Hydrolysis of Glycosides. Advances in Carbohydrate Chemistry, 22, 25-108.[1] (Establishes furanoside instability).

• Enzymatic Degradation: Leblanc, J. G., et al. (2004). Bacteria as sources of

  -galactosidases.[4][6][8][9][10][11] Journal of Applied Microbiology.

• Buffer Effects on Freezing: Gomez, G., et al. (2001).[1] Phase behavior of sodium phosphate buffer components during freezing. Pharmaceutical Research. (Explains the pH drop in phosphate buffers).

• Analytical Methods: Churms, S. C. (1990).[1] Liquid Chromatography of Carbohydrates. Journal of Chromatography Library.

Sources

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• 2. youtube.com [youtube.com]
• 3. Stability of N-glycosidic bond of (5′S)-8,5′-cyclo-2′-deoxyguanosine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Degradation of stachyose, raffinose, melibiose and sucrose by different tempe-producing Rhizopus fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymic hydrolysis of raffinose and stachyose in soymilk by alpha-galactosidase from Gibberella fujikuroi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. STACHYOSE TETRAHYDRATE | CAS#:10094-58-3 | Chemsrc [chemsrc.com]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]

Technical Support Center: Purification of Synthetic Stachyose (C24H42O21.4H2O)

Welcome to the technical support center for the purification of synthetic stachyose (C24H42O21.4H2O). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven strategies for obtaining high-purity stachyose from synthetic batches. We will explore the causality behind experimental choices, offer robust troubleshooting advice, and provide detailed protocols to ensure the integrity and success of your purification workflows.

I. Understanding the Challenge: The Nature of Synthetic Stachyose Batches

Synthetic stachyose, a tetrasaccharide of significant interest for its prebiotic properties, presents unique purification challenges.[1][2][3] Unlike stachyose extracted from natural sources, synthetic batches can contain a distinct profile of impurities related to the specific synthetic route employed. Common impurities may include:

• Unreacted starting materials: Sucrose, galactose, myo-inositol.[3]

• Intermediates and by-products: Raffinose, galactinol, and other oligosaccharides.[4][5]

• Reagents and solvents: Catalysts, salts, and organic solvents used during synthesis.

• Degradation products: Resulting from harsh reaction conditions.

The goal of any purification strategy is to effectively remove these impurities while maximizing the recovery of high-purity stachyose.

II. Frequently Asked Questions (FAQs)

Q1: My primary impurity is sucrose. What is the most effective way to remove it?

A1: Sucrose's smaller size and different polarity compared to stachyose make it a relatively straightforward impurity to remove. For large-scale initial purification, nanofiltration can be highly effective at separating monosaccharides and disaccharides from larger oligosaccharides.[6][7] For higher resolution and smaller scales, size-exclusion chromatography (SEC) or hydrophilic interaction liquid chromatography (HILIC) are excellent choices. In some cases, selective enzymatic hydrolysis using an enzyme that targets sucrose but not stachyose can be employed.[8][9]

Q2: I am seeing a co-eluting peak with my stachyose peak during HPLC analysis. How can I resolve this?

A2: Co-elution is a common issue, often caused by an impurity with very similar physicochemical properties to stachyose, such as another oligosaccharide isomer. To address this:

• Optimize your HPLC method: Adjust the mobile phase composition (e.g., the ratio of acetonitrile to water in HILIC), change the column temperature, or try a different column chemistry (e.g., a different HILIC stationary phase).[8][10]

• Consider a different purification technique: If chromatographic co-elution persists, an orthogonal separation method like preparative chromatography with a different stationary phase or a multi-step purification strategy may be necessary.

Q3: My stachyose yield is very low after purification. What are the likely causes?

A3: Low yield can be attributed to several factors:

• Inappropriate purification technique: The chosen method may not be suitable for the scale or nature of your sample, leading to product loss.

• Compound degradation: Stachyose can be susceptible to degradation under harsh conditions (e.g., strong acids/bases, high temperatures).

• Irreversible binding to the stationary phase: In chromatography, strong interactions between stachyose and the column material can lead to poor recovery.

• Multiple purification steps: Each step in a multi-step process will have an associated loss.

Careful optimization of each step and minimizing the number of steps are crucial for maximizing yield.

III. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the purification of synthetic stachyose.

Problem	Potential Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks in HPLC	Column overload; Inappropriate mobile phase; Secondary interactions with the stationary phase.	Reduce sample concentration/injection volume; Optimize mobile phase composition; Use a mobile phase additive to minimize secondary interactions.[8]
Inconsistent Retention Times	Inadequate column equilibration; Fluctuations in mobile phase composition or temperature.	Ensure sufficient column equilibration between runs; Prepare fresh mobile phase daily; Use a column oven for stable temperature control.[8]
Low Purity After a Single Purification Step	The chosen technique lacks the necessary resolution; The impurity profile is too complex.	Implement a multi-step purification strategy (e.g., nanofiltration followed by preparative HPLC); Optimize the existing method for better separation.
Presence of Salts in the Final Product	Incomplete removal during purification.	Incorporate a desalting step such as dialysis, size-exclusion chromatography with a low molecular weight cut-off, or electrodialysis.[11]

IV. Experimental Protocols & Workflows

A. General Purification Workflow

A multi-step approach is often necessary to achieve high-purity stachyose. The following workflow provides a logical sequence for purifying synthetic batches.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Purification and characterization of stachyose synthase from lentil (Lens culinaris) seeds: galactopinitol and stachyose synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]
• 6. thaiscience.info [thaiscience.info]
• 7. academic.oup.com [academic.oup.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Identification of a Strain for the Biological Purification of Soy Molasses to Produce Functional Soy Oligosaccharides and Optimize Purification Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. WO2020233958A1 - Purification of oligosaccharides from a fermentation broth by using filtration - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Stachyose Tetrahydrate and Inulin: Prebiotic Efficiency for Research and Development

Prepared by a Senior Application Scientist

This guide provides a detailed, objective comparison of the prebiotic efficiency of Stachyose Tetrahydrate and Inulin. Designed for researchers, scientists, and drug development professionals, this document delves into the structural differences, fermentation characteristics, and downstream physiological effects of these two prominent prebiotics. The content is grounded in experimental data to support formulation and development decisions in the fields of functional foods, nutraceuticals, and therapeutics.

Introduction to Prebiotics: Stachyose and Inulin

Prebiotics are non-digestible food ingredients that confer a health benefit on the host by selectively stimulating the growth and/or activity of beneficial bacteria in the colon.[1] Stachyose tetrahydrate and inulin are two of the most extensively studied prebiotics, each with unique structural and functional properties that dictate their interaction with the gut microbiota and subsequent impact on host health.

• Stachyose , a tetrasaccharide from the raffinose family of oligosaccharides (RFOs), is composed of two galactose units, one glucose unit, and one fructose unit.[2][3] It is naturally found in plants like beans, lentils, and peas.[2]

• Inulin is a polysaccharide belonging to the fructan group.[4] It consists of linear chains of fructose units, typically with a terminal glucose molecule.[5] The primary commercial sources for inulin are chicory root and Jerusalem artichoke.[4][5][6]

This guide will compare their performance based on their ability to modulate gut microbiota, produce short-chain fatty acids (SCFAs), and influence gut barrier integrity.

Molecular Profile and Physicochemical Properties

The distinct chemical structures of stachyose and inulin are fundamental to their differential fermentation by gut microbes.

Property	Stachyose Tetrahydrate	Inulin
Chemical Class	Raffinose Family Oligosaccharide (RFO)	Fructan Polysaccharide
Composition	Two α-D-galactose, one α-D-glucose, and one β-D-fructose unit[3]	Linear polymer of fructose units, often with a terminal glucose[5]
Key Glycosidic Bond	α-(1→6) linkage[2][3]	β-(2→1) linkage
Molecular Formula	C₂₄H₄₂O₂₁·4H₂O[7]	C₆ₙH₁₀ₙ₊₂O₅ₙ₊₁[4][5]
Molecular Weight	738.6 g/mol [7][8]	Variable (Polymer, typically ≈5000 g/mol )[4][9]
Common Sources	Soybeans, green beans, lentils, peas[2][3]	Chicory root, Jerusalem artichoke, agave, dahlia tubers[4][5][6]
Solubility	Soluble in water[2][3]	Water-soluble dietary fiber[5]

Stachyose's α-galactosidic bonds require α-galactosidase for hydrolysis, an enzyme common in beneficial bacteria like Bifidobacteria.[2][10] Inulin's β-fructosidic bonds are fermented by a different set of bacterial enzymes. This enzymatic specificity is the primary driver of their selective stimulation of different microbial populations.

Comparative Analysis of Prebiotic Efficiency

The effectiveness of a prebiotic is measured by its ability to modulate the gut microbiome in favor of a healthier composition and to produce beneficial metabolites.

Impact on Gut Microbiota Composition

Both stachyose and inulin are well-documented to increase populations of beneficial bacteria, particularly Bifidobacterium and Lactobacillus. However, studies suggest differences in the breadth and specificity of their effects.

• Stachyose: In vitro fermentation studies have shown that stachyose significantly promotes the relative abundance of Bifidobacterium, Faecalibacterium, Lactobacillus, and Prevotella.[11] Concurrently, it has been observed to reduce the relative abundance of potentially pathogenic genera like Bacteroides and Escherichia-Shigella.[11][12] This demonstrates a targeted modulatory effect, encouraging the proliferation of probiotics while suppressing certain harmful bacteria.[12]

• Inulin: Inulin is renowned for its strong bifidogenic effect, with numerous studies confirming its ability to increase Bifidobacterium populations.[1][13][14] It also supports the growth of other beneficial microbes like Faecalibacterium prausnitzii. Some studies have shown that inulin can inhibit the growth of harmful bacteria such as Escherichia coli and Clostridium perfringens.

Comparative Summary: Microbiota Modulation

Feature	Stachyose Tetrahydrate	Inulin
Primary Target Genera	Bifidobacterium, Lactobacillus[11][12][15]	Bifidobacterium[1][13][14]
Other Promoted Genera	Faecalibacterium, Prevotella[11]	Faecalibacterium

| Inhibited Genera | Bacteroides, Escherichia-Shigella[11][12] | E. coli, C. perfringens, Salmonella |

Caption: Workflow for in vitro prebiotic efficacy testing.

Protocol: Quantification of Short-Chain Fatty Acids by Gas Chromatography (GC)

This protocol details the extraction and analysis of SCFAs from fermentation samples.

Objective: To accurately quantify the concentrations of acetate, propionate, and butyrate.

Methodology: Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS). [16][17][18] Step-by-Step Procedure:

• Sample Preparation: Centrifuge the fermentation samples to pellet bacterial cells and debris. Collect the supernatant.

• Acidification: Acidify the supernatant with a strong acid (e.g., hydrochloric acid) to a pH of 2-3.

  • Causality Explanation: SCFAs are weak acids. Lowering the pH ensures they are in their undissociated, volatile form, which is necessary for efficient extraction into an organic solvent and for analysis by GC. [18]3. Liquid-Liquid Extraction: Add an organic solvent (e.g., diethyl ether or methyl tert-butyl ether) to the acidified sample, vortex thoroughly, and centrifuge to separate the phases. [18]The SCFAs will partition into the organic layer.

• Analysis: Inject a small volume (e.g., 1 µL) of the organic extract into the GC system. [19]5. Quantification: Identify and quantify the SCFAs by comparing their retention times and peak areas to those of a known standard mixture run under the same conditions. [16][19] * Self-Validation: The use of an internal standard (e.g., 2-ethylbutyric acid) added at the beginning of the extraction process can correct for variations in extraction efficiency and injection volume, ensuring high accuracy and precision.

Conclusion and Future Directions

Both stachyose tetrahydrate and inulin are highly effective prebiotics, demonstrating robust capabilities in modulating the gut microbiota towards a healthier composition and increasing the production of beneficial SCFAs.

• Inulin is a classic, highly effective bifidogenic prebiotic that reliably increases overall SCFA production. Its benefits for metabolic health are well-documented. [13]* Stachyose also shows strong bifidogenic and lactogenic effects but may offer a more targeted modulation, including the reduction of specific undesirable bacteria like Escherichia-Shigella. [11][12]Its potent stimulation of both acetate and butyrate production makes it particularly interesting for applications focused on enhancing gut barrier integrity and providing energy to the colonic epithelium. [11] The choice between stachyose and inulin for research or product development should be guided by the specific desired outcome. If the primary goal is a general and potent increase in Bifidobacteria and overall SCFAs, inulin is an excellent choice. If a more nuanced modulation of the microbiome, including the suppression of specific genera and a strong induction of butyrate, is desired, stachyose presents a compelling alternative. Future research should focus on synergistic effects of combining these prebiotics and their impact on specific disease models in well-controlled human clinical trials.

References

• Inulin - American Society of Baking. (n.d.). asbe.org. Retrieved March 7, 2026, from [Link]

• Short Chain Fatty Acid Analysis - Microbiome Insights. (n.d.). microbiomeinsights.com. Retrieved March 7, 2026, from [Link]

• Prebiotic Type Spotlight: Inulin. (2024, February 15). Global Prebiotic Association. Retrieved March 7, 2026, from [Link]

• Stachyose Tetrahydrate - MP Biomedicals. (n.d.). mpbio.com. Retrieved March 7, 2026, from [Link]

• Inulin - Wikipedia. (n.d.). en.wikipedia.org. Retrieved March 7, 2026, from [Link]

• An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC. (2022, June 7). nih.gov. Retrieved March 7, 2026, from [Link]

• Stachyose (tetrahydrate) | C24H50O25 | CID 2724335 - PubChem - NIH. (n.d.). nih.gov. Retrieved March 7, 2026, from [Link]

• Gut microbiota and short chain fatty acids partially mediate the beneficial effects of inulin on metabolic disorders in obese ob/ob mice - PubMed. (2022, February 7). nih.gov. Retrieved March 7, 2026, from [Link]

• HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. (n.d.). frontiersin.org. Retrieved March 7, 2026, from [Link]

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• Soluble Fiber Inulin Consumption Limits Alterations of the Gut Microbiota and Hepatic Fatty Acid Metabolism Caused by High-Fat Diet - MDPI. (2021, March 23). mdpi.com. Retrieved March 7, 2026, from [Link]

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• Rapid Purification and Quantification of Intestinal and Fecal Short-Chain Fatty Acids by Solid-Phase Extraction Using Bond Elut Plexa - MDPI. (2024, September 16). mdpi.com. Retrieved March 7, 2026, from [Link]

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A Comparative NMR Analysis: Elucidating the Structural Nuances of C24H42O21.4H2O and Raffinose Pentahydrate

In the realm of carbohydrate chemistry, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for detailed structural elucidation in solution.[1][2][3] This guide provides a comprehensive comparative analysis of two oligosaccharides, the trisaccharide Raffinose pentahydrate and the tetrasaccharide C24H42O21.4H2O, through the lens of ¹H and ¹³C NMR spectroscopy. For researchers, scientists, and drug development professionals, understanding the subtle yet significant differences in their spectral signatures is paramount for identification, purity assessment, and functional studies.

Introduction: The Power of NMR in Carbohydrate Structural Analysis

Carbohydrates present a unique challenge for structural analysis due to their complex stereochemistry and the subtle variations in glycosidic linkages. NMR spectroscopy, with its sensitivity to the local chemical environment of each nucleus, provides a powerful method to unravel these complexities without derivatization or crystallization.[4][5] This guide will delve into a comparative analysis of Raffinose pentahydrate, a well-characterized trisaccharide, and C24H42O21.4H2O, a tetrasaccharide, highlighting how NMR can differentiate these closely related structures.

Molecular Architecture: A Tale of a Trisaccharide vs. a Tetrasaccharide

A fundamental understanding of the molecular structure is crucial for interpreting NMR spectra.

Raffinose Pentahydrate (C18H42O21)

Raffinose is a trisaccharide composed of D-galactose, D-glucose, and D-fructose.[6][7][8] The galactose and glucose units are linked by an α-(1→6) glycosidic bond, while the glucose and fructose units are linked via a sucrose-like α-(1→2)-β linkage. The pentahydrate form indicates the presence of five water molecules per molecule of raffinose in its crystalline state.[6][9]

C24H42O21.4H2O

The molecular formula C24H42O21 corresponds to a tetrasaccharide, a carbohydrate with four monosaccharide units. The specific compound C24H42O21.4H2O, as identified in PubChem, is (2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6R)-6-[(2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol, existing as a tetrahydrate.[10] This structure is significantly different from raffinose, containing an additional monosaccharide unit. It is important to note that other isomers with the same molecular formula exist, such as alpha-maltotetraose and amylotetraose.[11][12]

Experimental Protocol: A Guide to Carbohydrate NMR

A standardized protocol is essential for obtaining high-quality, reproducible NMR data for comparative analysis.

3.1. Sample Preparation

• Dissolution: Accurately weigh 5-10 mg of the carbohydrate sample.

• Solvent: Dissolve the sample in 0.5-0.7 mL of high-purity deuterium oxide (D₂O, 99.9%). D₂O is the solvent of choice for carbohydrate NMR as it does not produce a large solvent signal in the region of interest and allows for the exchange of hydroxyl protons, simplifying the spectrum.

• Internal Standard: Add a small amount of a suitable internal standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS), for accurate chemical shift referencing (δ = 0.00 ppm).

• pH Adjustment: Ensure the pH of the solution is neutral (around 7) to avoid acid- or base-catalyzed degradation of the sample.

• Filtration: Transfer the solution to a 5 mm NMR tube, filtering if necessary to remove any particulate matter.

3.2. NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (500 MHz or higher is recommended for better signal dispersion).[1]

• ¹H NMR:

  • Pulse Sequence: A standard single-pulse experiment with solvent suppression (e.g., presaturation).

  • Acquisition Parameters:

    • Spectral Width: ~12 ppm

    • Number of Scans: 16-64 (depending on sample concentration)

    • Relaxation Delay: 5 seconds (to allow for full relaxation of protons)

    • Acquisition Time: ~3-4 seconds

• ¹³C NMR:

  • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Acquisition Parameters:

    • Spectral Width: ~200 ppm

    • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

    • Relaxation Delay: 2 seconds

• 2D NMR (for detailed structural assignment):

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within the same monosaccharide unit.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, crucial for determining glycosidic linkages.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system (i.e., within a single monosaccharide residue).[2]

Spectral Comparison and Interpretation

The following sections detail the expected and observed NMR spectral features of Raffinose pentahydrate and a predictive analysis for C24H42O21.4H2O.

Raffinose Pentahydrate: An Experimental Snapshot

The ¹H and ¹³C NMR spectra of raffinose are complex due to the presence of three distinct monosaccharide units.

¹H NMR Spectrum:

The proton NMR spectrum of raffinose in D₂O typically shows a cluster of signals between 3.2 and 5.5 ppm.[1] The anomeric protons are the most downfield-shifted and are key diagnostic signals.

• Anomeric Protons: Three anomeric proton signals are expected, one for each monosaccharide unit.

  • The anomeric proton of the α-galactose residue appears around 4.98 ppm.

  • The anomeric proton of the α-glucose residue is observed at approximately 5.42 ppm.

  • The fructose unit does not have a traditional anomeric proton but has characteristic signals for its CH₂OH groups.

¹³C NMR Spectrum:

The carbon NMR spectrum provides a clearer view of the carbon skeleton, with better signal dispersion than the proton spectrum.[2]

• Anomeric Carbons: The anomeric carbons are typically found in the 90-110 ppm region.

  • The anomeric carbon of the α-galactose is around 94.8 ppm.

  • The anomeric carbon of the α-glucose is at approximately 101.2 ppm.

  • The quaternary anomeric carbon of the fructose unit is observed further downfield at about 106.5 ppm.

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts (ppm) for Raffinose in D₂O

Residue	Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
α-Galactose	1	~4.98	~94.8
2	~3.74	~68.6
3	~3.77	~70.4
4	~4.03	~71.2
5	~4.03	~72.9
6	~3.55, ~3.74	~63.8
α-Glucose	1	~5.42	~101.2
2	~3.55	~73.9
3	~3.77	~75.4
4	~3.77	~72.9
5	~4.03	~74.7
6	~3.74	~65.2
β-Fructose	1	~3.74	~64.1
2	-	~106.5
3	~4.03	~79.2
4	~4.03	~77.1
5	~4.03	~83.9
6	~3.74	~65.2

Note: Chemical shifts are approximate and can vary slightly depending on experimental conditions. Data compiled from various sources including the Biological Magnetic Resonance Bank (BMRB).[13]

C24H42O21.4H2O: A Predictive NMR Analysis

Expected ¹H NMR Features:

• Increased Signal Overlap: With an additional monosaccharide unit, the proton NMR spectrum will have more signals crowded into the 3-6 ppm region, leading to greater overlap.[1][4]

• Four Anomeric Protons: The presence of four monosaccharide units should give rise to four distinct anomeric proton signals in the downfield region of the spectrum (typically 4.5-5.5 ppm), assuming they are all magnetically non-equivalent.

• Complex Coupling Patterns: The increased number of coupled protons will result in more intricate splitting patterns, making manual assignment challenging without 2D NMR techniques.

Expected ¹³C NMR Features:

• More Carbon Signals: The ¹³C NMR spectrum will display approximately 24 signals, one for each carbon in the molecule (some may overlap).

• Four Anomeric Carbon Signals: Four signals are expected in the anomeric region (90-110 ppm), corresponding to the four C1 atoms of the monosaccharide units. The chemical shifts of these anomeric carbons will be indicative of the nature of the monosaccharide and the configuration of the glycosidic linkage (α or β).

Comparative Summary:

Feature	Raffinose Pentahydrate (Trisaccharide)	C24H42O21.4H2O (Tetrasaccharide) - Predicted
Number of Monosaccharide Units	3	4
Expected ¹H Anomeric Signals	3	4
Expected ¹³C Anomeric Signals	3	4
Spectral Complexity	High	Very High
Signal Overlap in ¹H Spectrum	Significant	More pronounced

Visualizing the Workflow and Structures

To aid in understanding the experimental process and the molecular structures, the following diagrams are provided.

Caption: Experimental workflow for NMR analysis of carbohydrates.

Caption: Monosaccharide connectivity in Raffinose.

Conclusion

This guide demonstrates the utility of NMR spectroscopy in distinguishing between closely related oligosaccharides. The experimental data for Raffinose pentahydrate reveals a distinct spectral fingerprint characterized by three anomeric signals, consistent with its trisaccharide structure. In contrast, the predictive analysis for the tetrasaccharide C24H42O21.4H2O anticipates a more complex spectrum with four anomeric signals. This comparative approach, grounded in the principles of NMR and structural chemistry, provides a robust framework for the identification and characterization of complex carbohydrates, a critical step in drug development and other biochemical research. The detailed experimental protocol and data interpretation serve as a valuable resource for scientists working in this field.

References

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• Almond, A. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. Journal of the American Chemical Society, 140(50), 17624–17634.
• Arda, A., & Jiménez-Barbero, J. (2020).
• D'Accolti, L., & Monaco, H. L. (2021). Liquid-state NMR spectroscopy for complex carbohydrate structural analysis. Rendiconti Lincei.

• National Center for Biotechnology Information. (n.d.). Raffinose, pentahydrate. PubChem Compound Summary for CID 2724100. Retrieved from [Link].

• National Center for Biotechnology Information. (n.d.). D(+)-Raffinose pentahydrate. PubChem Compound Summary for CID 46223008. Retrieved from [Link].

• HiMedia. (n.d.). D-(+) Raffinose pentahydrate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). C24H42O21.4H2O. PubChem Compound Summary for CID 46942236. Retrieved from [Link].

• ResearchGate. (n.d.). 13 C NMR spectra of (a) fructose, (b) glucose, (c) sucrose, (d) raffinose, (e) stachyose, and (f) SFS. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000221 Raffinose. Retrieved from [Link]

• NIST. (n.d.). Information from the InChI. Retrieved from [https://webbook.nist.gov/cgi/cbook.cgi?InChI=1S/C24H42O21.4H2O/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24;;;;/h6-23,25-38H,1-5H2;41H2/t6-,7-,8-,9-,10 ,11 ,12-,13-,14 ,15 ,16 ,17-,18-,19-,20 ,21 ,22 ,23-,24 ;;;;/m1..../s1&AllowExtra=on]([Link] ,11 ,12-,13-,14 ,15 ,16 ,17-,18-,19-,20 ,21 ,22 ,23-,24 ;;;;/m1..../s1&AllowExtra=on)

• National Center for Biotechnology Information. (n.d.). Alpha-maltotetraose. PubChem Compound Summary for CID 446495. Retrieved from [Link].

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• PubChemLite. (n.d.). Alpha-1,4-tetraglucose (C24H42O21). Retrieved from [Link]

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• SpectraBase. (n.d.). D-(+)-raffinose, hydrate. Retrieved from [Link]

• Carl ROTH. (n.d.). D(+)-Raffinose pentahydrate. Retrieved from [Link]

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• Al-Momani, E., & Al-Zoubi, M. (2024). Borylated Monosaccharide 3-Boronic-3-deoxy-d-galactose: Detailed NMR Spectroscopic Characterisation, and Method for Spectroscopic Analysis of Anomeric and Boron Equilibria. Molecules, 29(23), 5221.

• Sassaki, G. L. (2021, September 8). Structural Analyses of Carbohydrates by NMR From Glycobiology to New Applications [Video]. YouTube. [Link]

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Validation of HPLC-ELSD method for Stachyose tetrahydrate quantification

Comprehensive Validation Guide: HPLC-ELSD for Stachyose Tetrahydrate Quantification vs. Alternative Chromatographic Modalities

Stachyose tetrahydrate is a non-reducing tetrasaccharide (galactose-galactose-glucose-fructose) widely recognized for its prebiotic properties and its role as a Raffinose Family Oligosaccharide (RFO) in legumes and soy products[1]. For analytical chemists and drug development professionals, quantifying stachyose presents a fundamental chromatographic challenge: it lacks a UV-absorbing chromophore, rendering standard UV-Vis detectors virtually useless without complex, artifact-prone pre-column derivatization[2].

As a Senior Application Scientist, I have evaluated multiple detection modalities for oligosaccharide quantification. This guide objectively compares High-Performance Liquid Chromatography coupled with Evaporative Light Scattering Detection (HPLC-ELSD) against Refractive Index Detection (HPLC-RID) and High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD), providing a self-validating experimental protocol and comprehensive validation data.

Methodological Comparison: The Causality of Detector Selection

Choosing the right detector for stachyose is an exercise in balancing sensitivity, gradient compatibility, and operational robustness.

• HPLC-RID (Refractive Index Detection): RID is the traditional "universal" detector for sugars. It measures the difference in refractive index between the pure mobile phase and the analyte-containing effluent. The Causality: Because RID measures bulk fluid properties, any change in mobile phase composition causes severe baseline drift. Consequently, RID is strictly limited to isocratic elution[3]. For complex matrices containing mono-, di-, and tetrasaccharides, isocratic methods often fail to resolve closely eluting peaks or result in excessive run times[1]. Furthermore, RID is highly susceptible to ambient temperature and flow rate fluctuations.

• HPAEC-PAD (Pulsed Amperometric Detection): The Causality: Carbohydrates are very weak acids (pKa 12–14). By using highly alkaline mobile phases (e.g., 100 mM NaOH), stachyose is ionized into an anion, allowing retention on specialized anion-exchange columns[4]. The PAD detects the oxidation of these carbohydrate anions on a gold working electrode. While HPAEC-PAD offers unparalleled sensitivity (LODs in the µg/L range), it requires expensive, specialized hardware, corrosive mobile phases, and frequent electrode polishing due to surface fouling[3].

• HPLC-ELSD (Evaporative Light Scattering Detection): ELSD provides the optimal balance. The Causality: The column effluent is nebulized into an aerosol, the volatile mobile phase is evaporated in a heated drift tube, and the remaining non-volatile stachyose particles scatter a light beam (laser or LED)[5]. Because the solvent is completely removed prior to detection, ELSD is entirely insensitive to mobile phase composition changes, making it fully compatible with gradient elution [6]. This allows for the use of Hydrophilic Interaction Liquid Chromatography (HILIC) or Amino-bonded columns with steep Acetonitrile/Water gradients to sharply resolve complex oligosaccharide mixtures[7].

Decision matrix for selecting oligosaccharide HPLC detectors based on analytical constraints.

Quantitative Performance Comparison

The following table synthesizes validation parameters across the three primary modalities for oligosaccharide analysis, grounded in established chromatographic literature[8],[5].

Parameter	HPLC-RID (Refractive Index)	HPLC-ELSD (Light Scattering)	HPAEC-PAD (Amperometric)
Detection Mechanism	Bulk property (Refractive Index)	Mass property (Light Scattering)	Electrochemical (Oxidation)
Gradient Compatibility	No (Isocratic only)	Yes (HILIC/Amino gradients)	Yes (Alkaline gradients)
Typical LOD (Stachyose)	40 - 100 mg/L	2.0 - 5.0 mg/L	0.01 - 0.1 mg/L
Linearity Response	Linear ( )	Non-linear ( )	Linear ( )
Matrix Interference	High (Detects all RI changes)	Low (Volatile matrix evaporates)	Moderate (Electroactive species)
Routine Maintenance	Low	Moderate (Nebulizer cleaning)	High (Electrode polishing)

Note on ELSD Linearity: Unlike UV or RID, ELSD response is inherently non-linear due to the physics of light scattering transitioning from Rayleigh to Mie scattering as particle size increases. Quantification requires a log-log transformation:

[5].

Self-Validating Experimental Protocol: HPLC-ELSD Workflow

To ensure scientific integrity, a method must be self-validating. This protocol embeds a System Suitability Test (SST) to verify column performance and detector nebulization efficiency prior to sample analysis.

A. Reagents and Standard Preparation

• Mobile Phase: Prepare Mobile Phase A (Water, HPLC Grade) and Mobile Phase B (Acetonitrile, HPLC Grade). Do not pre-mix if using a gradient pump, but ensure solvents are degassed.

• Standard Stock Solution: Accurately weigh 10.0 mg of Stachyose tetrahydrate reference standard. Dissolve in 10 mL of 50:50 (v/v) Acetonitrile:Water to yield a 1.0 mg/mL stock. Causality: Matching the standard diluent to the initial mobile phase conditions prevents solvent-induced peak broadening (the "solvent effect").

• SST Resolution Mixture: Prepare a mixed standard containing 0.2 mg/mL each of Sucrose, Raffinose, and Stachyose tetrahydrate[7].

B. Chromatographic Conditions

• Column: XBridge Amide (4.6 mm × 250 mm, 5 µm) or equivalent HILIC/Amino column[7].

• Column Temperature: 35°C (Maintains reproducible mass transfer kinetics).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0–5 min: 75% B (Isocratic hold to retain stachyose)

  • 5–20 min: 75% B to 55% B (Gradient to elute higher-order oligosaccharides)

  • 20–25 min: 55% B to 75% B (Column re-equilibration)

C. ELSD Parameters

• Drift Tube Temperature: 80°C. Causality: High enough to evaporate the aqueous portion of the mobile phase, but low enough to prevent thermal degradation or volatilization of the stachyose particles.

• Nebulizer Gas: High-purity Nitrogen (

  ) at 40 psi (or ~1.5 L/min depending on instrument make).

• Gain/Attenuation: Set to 10 (optimize based on expected sample concentration to prevent signal saturation).

Step-by-step mechanistic workflow of Evaporative Light Scattering Detection (ELSD).

D. System Suitability and Validation Execution (ICH Q2(R2) Aligned)

• System Suitability: Inject the SST Resolution Mixture. The resolution (

  ) between Raffinose and Stachyose must be . The Relative Standard Deviation (RSD) of the stachyose peak area over 5 replicate injections must be .

• Linearity: Inject calibration standards ranging from 0.05 mg/mL to 1.0 mg/mL. Plot

  versus . The coefficient of determination ( ) must be [5].

• Accuracy (Recovery): Spike a known blank matrix (e.g., purified soy extract) with stachyose at 50%, 100%, and 150% of the target concentration. Calculate recovery:

  . Acceptable range: 95.0% – 105.0%.

Conclusion & Best Practices

While HPLC-RID remains a staple for simple, high-concentration sugar syrups, it is fundamentally inadequate for the rigorous, gradient-driven separation required for complex oligosaccharide profiling. HPAEC-PAD offers extreme sensitivity but at a high operational cost.

HPLC-ELSD stands out as the most pragmatic and robust choice for Stachyose tetrahydrate quantification[1]. By leveraging HILIC gradient elution and understanding the non-linear physics of light scattering, analytical scientists can achieve highly reproducible, baseline-stable separations without the need for derivatization. When validating this method, always ensure that standard diluents match the initial mobile phase and that log-log transformations are correctly applied to your calibration models.

References

• Semantic Scholar. "Optimization of extraction methods with alkali and determination of stachyose, sucrose, and raffinose in fresh rehmannia." Semantic Scholar. Available at:[Link]

• National Center for Biotechnology Information (NCBI). "Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil." PMC. Available at:[Link]

• ResearchGate. "RID vs ELSD vs PAD vs CAD for carbohydrate detection. Which one is the most suitable?" ResearchGate Discussions. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "Comparison of three HPLC analytical methods: ELSD, RID, and UVD for the analysis of xylitol in foods." PMC. Available at:[Link]

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A Comparative Guide to Purity Assessment of Stachyose Tetrahydrate (C24H42O21·4H2O) Reference Standards

For researchers, scientists, and drug development professionals, the integrity of a reference standard is the bedrock of analytical accuracy. A reference standard with a poorly characterized purity profile introduces uncertainty that propagates through every subsequent measurement, compromising data reliability and potentially impacting project outcomes. This guide provides an in-depth comparison of the critical protocols for assessing the purity of Stachyose Tetrahydrate (C24H42O21·4H2O), a tetrasaccharide of interest in the food and pharmaceutical industries.[1]

The chemical formula C24H42O21 corresponds to Stachyose, a tetrasaccharide composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit.[2] As a reference standard, it is often supplied as a tetrahydrate. The qualification of this material demands a multi-faceted, or orthogonal, testing strategy. No single technique can provide a complete picture of purity; instead, a combination of methods is required to account for organic impurities, water content, residual solvents, and inorganic contaminants. This approach is in line with principles outlined by international regulatory bodies like the ICH.[3][4]

The Orthogonal Approach to Purity Assessment

An orthogonal approach uses multiple analytical techniques that measure the same attribute (purity) through different chemical or physical principles. This strategy minimizes the risk of overlooking impurities that may not be detectable by a single method. For a complex, non-chromophoric carbohydrate like Stachyose, this is not just best practice—it is a necessity.

Caption: Orthogonal testing workflow for reference standard certification.

Part I: Primary Assay Methods for Organic Purity

The primary assay determines the mass fraction of the main component. For oligosaccharides, two methods stand out: quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC) with a universal detector.

Quantitative ¹H-NMR (qNMR) Spectroscopy: The Absolute Method

Expertise & Experience: qNMR is a primary ratio method of analysis recognized by pharmacopeias and metrology institutes for its ability to determine purity without needing a specific reference standard of the analyte itself.[5] The quantification relies on the direct relationship between the integrated signal intensity of a proton and the number of nuclei it represents.[6] For a molecule like Stachyose, which lacks a UV chromophore, qNMR is an exceptionally powerful tool.[5][7]

Trustworthiness (Self-Validation):

• Certified Internal Standard (IS): A high-purity, stable internal standard with known stoichiometry (e.g., maleic acid, dimethyl sulfone) is weighed with the sample. The IS must have signals that are fully resolved from the analyte peaks.

• System Suitability: Key acquisition parameters are optimized, such as the relaxation delay (D1), which should be at least 5-7 times the longest spin-lattice relaxation time (T₁) of both the analyte and the IS to ensure full signal recovery.[5]

• Signal Selection: Protons that are unique to the Stachyose molecule and are in clear, baseline-resolved regions of the spectrum are chosen for integration.

Experimental Protocol: qNMR Purity Assay

• Preparation: Accurately weigh ~15 mg of the Stachyose tetrahydrate and ~5 mg of a certified internal standard (e.g., maleic acid) into a vial.

• Dissolution: Dissolve the mixture in a known volume (e.g., 0.75 mL) of Deuterium Oxide (D₂O).

• Acquisition: Transfer the solution to a high-quality NMR tube. Acquire the ¹H-NMR spectrum on a >400 MHz spectrometer.

  • Key Parameters: Set relaxation delay (D1) to >30 seconds, use a 90° pulse, and acquire at least 16 scans for a good signal-to-noise ratio.

• Processing: Apply Fourier transform and phase correction. Carefully integrate the selected analyte signal and the internal standard signal.

• Calculation: The purity (P) is calculated using the following formula: P_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, and P_IS = Purity of the internal standard.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Expertise & Experience: Since Stachyose lacks a UV chromophore, universal detectors are required. Charged Aerosol Detection (CAD) and Evaporative Light Scattering Detection (ELSD) are common choices. CAD generally offers better sensitivity and a more consistent response across a range of non-volatile analytes compared to ELSD or Refractive Index (RI) detectors.[8] The separation is typically achieved using Hydrophilic Interaction Liquid Chromatography (HILIC), which is ideal for retaining and separating polar compounds like sugars.[8][9]

Trustworthiness (Self-Validation):

• System Suitability: An oligosaccharide system suitability mixture may be used to verify column performance, resolution, and detector response before analysis.

• Method Validation: The method must be validated for specificity, linearity, accuracy, and precision according to ICH Q2(R1) guidelines.

• Peak Purity: Purity by "area percent" assumes that all impurities have the same detector response as the main peak. While CAD response is more uniform than UV, it is not perfectly equivalent. Therefore, this method is best for assessing levels of related organic impurities (e.g., other sugars like sucrose or raffinose) rather than for an absolute purity value.[10][11]

Experimental Protocol: HPLC-CAD for Impurity Profiling

• Mobile Phase: Prepare an isocratic mobile phase, typically a mixture of acetonitrile and water (e.g., 70:30 v/v), sometimes with a small amount of buffer.[10][12]

• Column: Use an amino-propyl or other HILIC-type column (e.g., 250 mm x 4.6 mm, 5 µm).[12] Maintain column temperature at ~25-30°C.

• Standard & Sample Preparation: Prepare a stock solution of the Stachyose reference standard in deionized water (~10 mg/mL).[9] Prepare sample solutions at a similar concentration.

• Chromatography: Set a flow rate of ~1.0 mL/min.[12] Inject 10-20 µL of the sample.

• Detection: Use a CAD or ELSD detector.

• Quantification: Integrate all peaks in the chromatogram. Calculate the purity by area percent: Purity (%) = (Area_Stachyose / Area_Total) * 100

Part II: Assessment of Water, Solvents, and Inorganic Impurities

A comprehensive purity value requires quantifying non-organic components. The mass balance approach subtracts the mass fractions of all impurities from 100%.[13]

Water Content: Karl Fischer (KF) Titration

Expertise & Experience: For a hydrated compound, accurately determining the water content is critical. The Karl Fischer titration is the gold standard, offering high accuracy and precision for water determination.[14][15][16] It is a titrimetric method based on the quantitative reaction of water with sulfur dioxide and iodine.[14] Unlike a simple "Loss on Drying" (LOD) method, KF is specific to water and is not affected by the loss of other volatile compounds.[17]

Trustworthiness (Self-Validation):

• Titrant Standardization: The KF reagent must be standardized regularly using a certified water standard or a stable hydrate with a known stoichiometric water content, such as sodium tartrate dihydrate.[16][18]

• Method Selection: The volumetric method is suitable for samples with water content >0.1%, while the coulometric method is preferred for trace amounts (<1%).[19] For Stachyose tetrahydrate (theoretical water content ~9.75%), the volumetric method is appropriate.[19]

Experimental Protocol: Volumetric Karl Fischer Titration

• Apparatus: Use a dedicated Karl Fischer titrator.

• Conditioning: Titrate the solvent (e.g., anhydrous methanol) in the titration vessel to a stable, anhydrous endpoint.

• Sample Analysis: Accurately weigh and add a quantity of Stachyose tetrahydrate estimated to contain 5-30 mg of water directly into the vessel.[20]

• Titration: Titrate the sample with the standardized KF reagent to the electrometric endpoint. The instrument will automatically calculate the water content based on the titrant consumed.

Residual Volatiles: Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA measures the change in mass of a sample as a function of temperature.[21] It is highly effective for determining the total volatile content, including water and residual organic solvents.[22][23][24] By analyzing the mass loss in different temperature ranges, one can often distinguish between surface moisture, water of hydration, and solvent loss.[22][25]

Experimental Protocol: TGA

• Apparatus: Use a calibrated thermogravimetric analyzer.

• Sample: Place 5-10 mg of the Stachyose sample into a tared TGA pan.

• Heating Program: Heat the sample under a controlled nitrogen atmosphere from ambient temperature to ~300°C at a rate of 10°C/min.

• Analysis: Analyze the resulting thermogram. A mass loss step below ~120°C typically corresponds to moisture and loosely bound solvents. The loss corresponding to the waters of hydration will occur at a specific, higher temperature. Degradation begins at much higher temperatures. The percentage mass loss is reported.

Part III: Comparative Analysis & Data Synthesis

Comparison of Primary Purity Assessment Techniques

Feature	Quantitative ¹H-NMR (qNMR)	HPLC with CAD/ELSD
Principle	Absolute quantification based on molar ratios to an internal standard.[5][6]	Relative quantification based on detector response and peak area normalization.[11]
Selectivity	High. Can distinguish structurally similar isomers if unique proton signals exist.	High. Excellent for separating related sugars (e.g., sucrose, raffinose).[10]
Accuracy	Very High. Considered a primary method by metrological institutes.[13]	Moderate to High. Dependent on the assumption of uniform detector response.
Reference Material	Requires a certified internal standard of a different chemical structure.	Requires a well-characterized standard of the same analyte for response factor confirmation.
Information	Provides purity value and confirms chemical structure simultaneously.	Provides purity relative to other detected components and impurity profile.
Throughput	Lower. Sample preparation is simple, but acquisition can be slow.	Higher. Well-suited for routine QC and screening multiple samples.

Synthesizing the Final Purity Value

The final certified purity is best determined using the mass balance approach, which integrates the data from all orthogonal tests.

Caption: Logic for calculating purity via the mass balance method.

Example Purity Calculation:

Analysis	Result
Water Content (Karl Fischer)	9.8%
Related Organic Impurities (HPLC)	0.2%
Residual Solvents (TGA/GC)	<0.1%
Non-Volatile/Inorganic Ash	<0.1%
Total Impurities	~10.2%
Calculated Purity	100% - 10.2% = 89.8% (as is)
Purity (Anhydrous Basis)	89.8% / (1 - 0.098) = 99.56%

This final value, often cross-validated with the absolute purity value from qNMR, provides the highest confidence in the quality of the Stachyose Tetrahydrate reference standard. This rigorous, multi-faceted approach ensures that the standard can be used reliably in critical research, development, and quality control applications.

References

• MDPI. (2021, January 18). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Available from: [Link]

• Pharmacopeia. usp31nf26s1_c921, General Chapters: <921> WATER DETERMINATION. Available from: [Link]

• ResolveMass Laboratories Inc. (2026, January 2). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines). Available from: [Link]

• Auriga Research. (2022, February 8). Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. Available from: [Link]

• USP-NF. (2025, July 25). <921> Water Determination. Available from: [Link]

• USP-NF. 〈921〉 Water Determination - ABSTRACT. Available from: [Link]

• Bentham Science. qNMR as a Tool for Determination of Six Common Sugars in Foods. Available from: [Link]

• Covalent Metrology. (2021, May 6). Thermogravimetric Analysis (TGA). Available from: [Link]

• USP-NF. (2011, December 2). <921> WATER DETERMINATION. Available from: [Link]

• Improved Pharma. (2022, January 7). Thermogravimetric Analysis. Available from: [Link]

• PLS Analytical. Water analysis by Coulometric titration W/O Oven. Available from: [Link]

• University of Twente. Thermogravimetric Analysis. Available from: [Link]

• PubMed. (2014, June 15). Establishment of the purity values of carbohydrate certified reference materials using quantitative nuclear magnetic resonance and mass balance approach. Available from: [Link]

• ResearchGate. Establishment of the purity values of carbohydrate certified reference materials using quantitative nuclear magnetic resonance and mass balance approach | Request PDF. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, September 29). TGA Analysis for Moisture Content. Available from: [Link]

• Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Available from: [Link]

• PubChem - NIH. Stachyose | C24H42O21 | CID 439531. Available from: [Link]

• PubChem - NIH. Maltotetraose | C24H42O21 | CID 123966. Available from: [Link]

• PMC. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Available from: [Link]

• PubChem - NIH. Sesamose | C24H42O21 | CID 441430. Available from: [Link]

• European Medicines Agency (EMA). ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products - Scientific guideline. Available from: [Link]

• ICH. Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. Available from: [Link]

• BioCrick. Stachyose tetrahydrate-COA. Available from: [Link]

• PMC. Optimization of extracting stachyose from Stachys floridana Schuttl. ex Benth by response surface methodology. Available from: [Link]

• ECA Academy. ICH Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. Available from: [Link]

• Hanna Instruments. (2020, August 7). Need Accurate Karl Fischer Titrations? Start With Standardizing Your Titrant. Available from: [Link]

• Scharlab. Karl Fischer water content titration. Available from: [Link]

• PubMed. (2006, August 15). Purification and determination of stachyose in Chinese artichoke (Stachys Sieboldii Miq.) by high-performance liquid chromatography with evaporative light scattering detection. Available from: [Link]

• SpringerLink. KARL FISCHER TITRATION, A SELECTIVE METHOD FOR DETERMINING WATER IN FOOD. Available from: [Link]

• LIBIOS. Oligosaccharides purity at Megazyme. Available from: [Link]

• Chemsrc. (2025, August 24). STACHYOSE TETRAHYDRATE | CAS#:10094-58-3. Available from: [Link]

• JP-NET. Water Determination (Karl Fischer Method). Available from: [Link]

• MP Biomedicals. Stachyose Tetrahydrate. Available from: [Link]

• MASONACO. HPLC-CAD, Quantification of carbohydrates. Available from: [Link]

• ScienceDirect. (2021, January 5). Polysaccharide identification through oligosaccharide fingerprinting. Available from: [Link]

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A Comparative Benchmarking Guide to Stachyose Tetrahydrate and Fructooligosaccharide (FOS) Fermentation Rates

Introduction: The Scientific Imperative for Prebiotic Differentiation

In the landscape of microbiome modulation, the selection of a prebiotic substrate is a critical determinant of therapeutic and research outcomes. While both Stachyose tetrahydrate, a member of the Raffinose Family Oligosaccharides (RFOs), and Fructooligosaccharides (FOS) are established prebiotics, their efficacy is not uniform.[1] Their distinct chemical structures dictate their selective utilization by gut commensals, leading to differential fermentation kinetics and metabolite production.[1] This guide provides an in-depth, objective comparison of the fermentation performance of Stachyose tetrahydrate against the widely-used FOS, supported by synthesized experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Stachyose is a tetrasaccharide composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit. Fructooligosaccharides are composed of linear chains of fructose units linked by β-(2-1) glycosidic bonds, typically with a terminal glucose molecule. This structural variance is central to their differential metabolic fate in the colon.

Comparative Fermentation Kinetics: A Data-Driven Analysis

To provide a clear benchmark, this guide synthesizes data from multiple in vitro fermentation studies. While direct comparative studies are limited, analysis of experiments conducted under similar conditions allows for a robust comparison of fermentation rates, Short-Chain Fatty Acid (SCFA) production, and impact on microbial populations.

Rate of Fermentation

The rate at which a prebiotic is fermented is a key indicator of its site of action in the colon and its potential for rapid modulation of the gut microbiota. Shorter-chain oligosaccharides are often fermented more rapidly in the proximal colon, while longer-chain fibers may reach the distal colon.

Studies have shown that FOS, being composed of shorter fructose chains, is rapidly fermented by gut microbiota, with significant degradation observed within the first few hours of in vitro fermentation.[2][3][4] In contrast, Stachyose fermentation appears to be more sustained. One study noted that while Stachyose and Raffinose fermentation led to the highest total SCFA production at 8 and 12 hours, their initial production at 2 hours was moderate compared to other oligosaccharides. This suggests a potentially more prolonged fermentation profile for Stachyose.

Short-Chain Fatty Acid (SCFA) Production

The production of SCFAs, primarily acetate, propionate, and butyrate, is a hallmark of prebiotic fermentation and a key mechanism of their health benefits.[1]

Table 1: Comparative SCFA Production from in vitro Fermentation

Prebiotic	Predominant SCFA(s)	Key Findings
Stachyose Tetrahydrate	Acetate and Butyrate	Stachyose fermentation has been shown to significantly increase the production of acetate and butyrate in in vitro fecal fermentation models.[5] Some studies also indicate a significant increase in propionate. The sustained fermentation may contribute to prolonged SCFA production.
Fructooligosaccharides (FOS)	Acetate and Lactate	FOS fermentation consistently leads to high levels of acetate.[4] Butyrate production can be variable and is often lower compared to other prebiotics.[3] Lactate is also a significant end-product of FOS metabolism by many bifidobacteria.[4]

This table is a synthesis of findings from multiple sources and absolute values can vary based on experimental conditions.

Impact on Gut Microbiota Composition

A crucial aspect of prebiotic function is the selective stimulation of beneficial microorganisms. Both Stachyose and FOS are known to be bifidogenic, promoting the growth of Bifidobacterium species.[6][7]

Table 2: Differential Impact on Key Bacterial Genera

Prebiotic	Primary Beneficiaries	Other Notable Effects
Stachyose Tetrahydrate	Bifidobacterium, Faecalibacterium, Lactobacillus	Studies have demonstrated that Stachyose significantly increases the relative abundance of these beneficial genera.[6] It has also been shown to reduce the abundance of potentially pathogenic bacteria such as Escherichia-Shigella.[6]
Fructooligosaccharides (FOS)	Bifidobacterium, Lactobacillus	FOS is well-established for its ability to stimulate the growth of Bifidobacterium and Lactobacillus species.[2][7]

Experimental Protocols: A Guide to Benchmarking

To ensure scientific integrity and reproducibility, the following detailed protocols for in vitro fermentation, SCFA analysis, and microbial community analysis are provided.

Protocol 1: In Vitro Batch Fecal Fermentation

This protocol is designed to simulate the conditions of the human colon to assess the fermentability of prebiotic substrates.

Rationale: Batch fermentation with a fecal inoculum provides a physiologically relevant model of the complex microbial community of the human gut.

Step-by-Step Methodology:

• Fecal Sample Collection and Preparation:

  • Collect fresh fecal samples from healthy human donors who have not taken antibiotics for at least three months.

  • Immediately place samples in an anaerobic chamber.

  • Prepare a 10% (w/v) fecal slurry by homogenizing the feces in an anaerobic phosphate-buffered saline (PBS) solution.

• Fermentation Medium Preparation:

  • Prepare a basal medium containing peptone water, yeast extract, and other essential nutrients for bacterial growth.

  • Sterilize the medium by autoclaving.

  • Add the prebiotic substrates (Stachyose tetrahydrate and FOS) to individual sterile fermentation vessels at a final concentration of 1% (w/v). A control vessel with no added carbohydrate should also be prepared.

• Inoculation and Fermentation:

  • In an anaerobic chamber, inoculate each fermentation vessel with the 10% fecal slurry to a final concentration of 1% (v/v).

  • Incubate the vessels at 37°C under anaerobic conditions for 48 hours.

  • Collect samples at various time points (e.g., 0, 6, 12, 24, and 48 hours) for SCFA and microbial analysis. Immediately store samples at -80°C.

Protocol 2: Quantification of Short-Chain Fatty Acids by Gas Chromatography (GC)

This protocol outlines the extraction and analysis of SCFAs from fermentation samples.

Rationale: Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used method for the accurate quantification of volatile SCFAs.[8]

Step-by-Step Methodology:

• Sample Preparation and Extraction:

  • Thaw the fermentation samples on ice.

  • Acidify the samples to a pH of 2-3 with hydrochloric acid to protonate the SCFAs.

  • Add an internal standard (e.g., 2-ethylbutyric acid) to each sample for accurate quantification.

  • Extract the SCFAs with diethyl ether.

  • Centrifuge to separate the ether layer containing the SCFAs.

• GC Analysis:

  • Inject the ether extract into a gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column for SCFA separation.

  • Use a temperature gradient program to separate the different SCFAs.

• Quantification:

  • Identify and quantify the SCFAs by comparing their retention times and peak areas to those of a standard mixture of known SCFA concentrations.

  • Calculate the concentration of each SCFA in the original sample based on the internal standard.

Protocol 3: Microbial Community Analysis by 16S rRNA Gene Sequencing

This protocol details the analysis of changes in the microbial community composition in response to prebiotic fermentation.

Rationale: 16S rRNA gene sequencing is a culture-independent method that allows for the comprehensive profiling of the bacterial composition of a sample.[9][10][11]

Step-by-Step Methodology:

• DNA Extraction:

  • Extract total bacterial DNA from the fermentation samples using a commercially available fecal DNA extraction kit.

• PCR Amplification:

  • Amplify the V3-V4 hypervariable region of the 16S rRNA gene using universal primers.

• Library Preparation and Sequencing:

  • Prepare the sequencing library from the PCR amplicons.

  • Sequence the library on a high-throughput sequencing platform.

• Bioinformatic Analysis:

  • Process the raw sequencing data to remove low-quality reads and chimeras.

  • Cluster the sequences into Operational Taxonomic Units (OTUs) at a 97% similarity threshold.

  • Assign taxonomy to the OTUs by comparing their sequences to a reference database (e.g., Greengenes, SILVA).

  • Analyze the relative abundance of different bacterial taxa at various taxonomic levels (phylum, class, order, family, genus).

Visualizing the Process: Workflows and Pathways

To further elucidate the experimental and metabolic processes, the following diagrams are provided.

Caption: Experimental workflow for comparative in vitro fermentation.

Caption: Simplified metabolic pathways of Stachyose and FOS.

Conclusion and Future Directions

The evidence presented in this guide indicates that while both Stachyose tetrahydrate and FOS are effective prebiotics, they exhibit distinct fermentation profiles. FOS is characterized by rapid fermentation, leading to a pronounced increase in acetate and lactate. Stachyose, in contrast, appears to be fermented more steadily, resulting in significant production of butyrate in addition to acetate, and a broader stimulation of beneficial bacteria including Faecalibacterium.

The choice between Stachyose and FOS should therefore be guided by the specific research or therapeutic goal. For applications requiring rapid modulation of the proximal colon microbiota and high acetate production, FOS may be advantageous. For a more sustained, pan-colon fermentation with enhanced butyrate production, Stachyose presents a compelling alternative.

Further direct, head-to-head comparative studies under standardized in vitro and in vivo conditions are warranted to fully elucidate the nuanced differences in their fermentation kinetics and physiological effects. Such research will enable a more precise and targeted application of these valuable prebiotics in promoting human health.

References

• Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing. JoVE. Available at: [Link]

• Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing. JoVE. Available at: [Link]

• Fermentation Kinetics of Selected Dietary Fibers by Human Small Intestinal Microbiota Depend on the Type of Fiber and Subject. Nutrients. Available at: [Link]

• Metabolism of Fructooligosaccharides by Lactobacillus paracasei 1195. Applied and Environmental Microbiology. Available at: [Link]

• Microbiota DNA isolation, 16S rRNA amplicon sequencing, and bioinformatic analysis for bacterial microbiome profiling of rodent fecal samples. STAR Protocols. Available at: [Link]

• Metabolism of Four α-Glycosidic Linkage-Containing Oligosaccharides by Bifidobacterium breve UCC2003. Applied and Environmental Microbiology. Available at: [Link]

• A simple quantitative method to determine short chain fatty acid levels in biological fluids. Clinica Chimica Acta. Available at: [Link]

• Microbiota Analysis Using Two-step PCR and Next-generation 16S rRNA Gene Sequencing. Protocol Exchange. Available at: [Link]

• Gas Chromatography Detection Protocol of Short-chain Fatty Acids in Mice Feces. Bio-protocol. Available at: [Link]

• 16S rRNA Gene Sequencing for Deciphering the Colorectal Cancer Gut Microbiome: Current Protocols and Workflows. Frontiers in Microbiology. Available at: [Link]

• Quantitative Determination of Short Chain Fatty Acids in Synthetic Feces Using Gas Chromatography with Flame Ionization Detection or Mass Spectrometry. Journal of Chemical Education. Available at: [Link]

• Fructooligosaccharides Exhibit More Rapid Fermentation Than Long-Chain Inulin in an In Vitro Fermentation System. Journal of Medicinal Food. Available at: [Link]

• The Carbohydrate Metabolism of Lactiplantibacillus plantarum. International Journal of Molecular Sciences. Available at: [Link]

• Plant Glycan Metabolism by Bifidobacteria. Frontiers in Microbiology. Available at: [Link]

• Metabolism of Raffinose and Stachyose in Reconstituted Skim Milk and of n-Hexanal and Pentanal in Soymilk by Bifidobacteria. International Dairy Journal. Available at: [Link]

• An in vitro batch fermentation protocol for studying the contribution of food to gut microbiota composition and functionality. Don Whitley Scientific. Available at: [Link]

• Stachyose alleviates coronary heart disease by modulating the metabolic pathways influenced by gut microbiota and short-chain fatty acids. Journal of Agriculture and Food Research. Available at: [Link]

• An in vitro batch fermentation protocol for studying the contribution of food to gut microbiota composition and functionality. Nature Protocols. Available at: [Link]

• Characteristics of stachyose-induced effects on gut microbiota and microbial metabolites in vitro associated with obesity in children. Frontiers in Microbiology. Available at: [Link]

• Comparative Analysis of Lactulose and Fructooligosaccharide on Growth Kinetics, Fermentation, and Antioxidant Activity of Common Probiotics. Food and Nutrition Sciences. Available at: [Link]

• In Vitro Effects of Stachyose on the Human Gut Microbiota. Starch - Stärke. Available at: [Link]

• In vitro fermentation profiles of different soybean oligosaccharides and their effects on skatole production and cecal microbiota of broilers. Animal Bioscience. Available at: [Link]

• Fermentation of Fructooligosaccharides and Inulin by Bifidobacteria: a Comparative Study of Pure and Fecal Cultures. Applied and Environmental Microbiology. Available at: [Link]

• Fermentation of stachyose and raffinose by hind-gut bacteria of the weanling pig. Journal of Animal Science. Available at: [Link]

• In vitro fermentation of oligosaccharides by fecal microflora from pigs. Journal of Animal Science. Available at: [Link]

• Fructooligosaccharides: A Comprehensive Review on Their Microbial Source, Functional Benefits, Production Technology, and Market Prospects. Foods. Available at: [Link]

• Metagenomic Analysis of the Effects of Lactiplantibacillus plantarum and Fructooligosaccharides (FOS) on the Fecal Microbiota Structure in Mice. Foods. Available at: [Link]

• Kinetics of saccharose fermentation by Kombucha. Chemical Industry and Chemical Engineering Quarterly. Available at: [Link]

• Metabolism and physiology of Lactobacilli: a review. Food Science and Technology. Available at: [Link]

• Chemical composition and in vitro fermentation characteristics of legumes using canine fecal inoculum. Journal of Animal Science. Available at: [Link]

• Prebiotics enhance persistence of fermented-food associated bacteria in in vitro cultivated fecal microbial communities. Frontiers in Microbiology. Available at: [Link]

• Lactobacillus Genomics and Metabolic Engineering. Caister Academic Press. Available at: [Link]

• Kinetics of saccharose fermentation by Kombucha. Chemical Industry and Chemical Engineering Quarterly. Available at: [Link]

• Evaluation of Prebiotics through an In Vitro Gastrointestinal Digestion and Fecal Fermentation Experiment: Further Idea on the Improvement of the Prebiotic Index. Foods. Available at: [Link]

• In Vitro Fermentation of Selected Prebiotics and Their Effects on the Composition and Activity of the Adult Gut Microbiota. TNO Publications. Available at: [Link]

• Comparison of fermentation of selected fructooligosaccharides and other fiber substrates by canine colonic microflora. American Journal of Veterinary Research. Available at: [Link]

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• 3. researchgate.net [researchgate.net]
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• 7. Metagenomic Analysis of the Effects of Lactiplantibacillus plantarum and Fructooligosaccharides (FOS) on the Fecal Microbiota Structure in Mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Video: Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing [jove.com]
• 11. cell.com [cell.com]

Reproducibility of C24H42O21.4H2O extraction from soy sources

Title: Reproducibility of Stachyose Tetrahydrate (C₂₄H₄₂O₂₁·4H₂O) Extraction from Soy Sources: A Comparative Guide

Introduction

Stachyose tetrahydrate (C₂₄H₄₂O₂₁·4H₂O) is a naturally occurring tetrasaccharide belonging to the Raffinose Family of Oligosaccharides (RFOs). Composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit sequentially linked[1], it is highly valued in drug development and functional nutrition for its potent prebiotic properties. Specifically, it acts as a bifidogenic factor that stimulates the proliferation of beneficial gut microbiota[2].

However, extracting stachyose reproducibly from its primary source—defatted soybean meal (DSM)—presents significant physicochemical challenges. The matrix is heavily confounded by high-molecular-weight proteins and competing soluble sugars (such as sucrose and raffinose)[3]. This guide provides a critical comparison of current extraction modalities and establishes a self-validating, highly reproducible protocol for isolating research-grade stachyose tetrahydrate.

Mechanistic Insights: The Causality of Extraction Dynamics

As researchers, we must control the thermodynamic and kinetic variables that dictate oligosaccharide solubility and degradation to achieve true reproducibility:

• Solvent Polarity and Temperature Thermodynamics : Stachyose is highly water-soluble due to its extensive hydroxyl group availability. Research demonstrates that a 5:1 water-to-DSM ratio at 50°C optimizes the hydration rate constant, breaking hydrogen bonds in the plant matrix without inducing thermal degradation[4]. Temperatures exceeding 65°C are detrimental, as they trigger sucrose degradation (up to 43% loss) and initiate Maillard reactions with residual amino acids, irreversibly contaminating the yield[5]. Furthermore, introducing a 10% ethanol-water gradient disrupts hydrophobic protein-carbohydrate interactions more effectively than pure distilled water[4].

• pH Modulation : Maintaining a neutral to slightly alkaline environment is critical. For instance, adjusting the slurry to pH 9.0 is highly recommended for microwave-assisted extractions[2]. Acidic conditions catalyze the hydrolysis of the delicate Gal(α1→6)Gal linkages, prematurely cleaving stachyose into lower-order saccharides.

• Orthogonal Purification (Size Exclusion & Enzymatic) : Extraction alone yields a crude mixture. Ultrafiltration is a mandatory mechanistic step, exploiting size exclusion to deplete >90% of co-extracted proteins at a volume concentration ratio (VCR) of 5[4]. Subsequent yeast fermentation selectively metabolizes competing sucrose and fructose, exploiting the inability of standard Saccharomyces cerevisiae to cleave α-galactosidic bonds, thereby enriching the stachyose fraction[2].

Comparison of Extraction Modalities

The following table synthesizes quantitative performance metrics across standard extraction methodologies to guide protocol selection.

Extraction Modality	Key Parameters	Stachyose Recovery / Yield	Reproducibility & Mechanistic Pros/Cons
Hot Water Extraction (HWE)	5:1 Water:DSM, 50°C, 4h stirring	~52.6% recovery (post-ultrafiltration)	Moderate: Simple and scalable. Prone to high protein co-extraction. Requires lengthy extraction times[2],[4].
Ethanol-Water Extraction (EWE)	10% Ethanol in Water, 50°C, 2h	>54.0% recovery	High: Ethanol reduces protein solubility, minimizing downstream membrane fouling. Highly reproducible yield[4].
Microwave-Assisted Extraction (MAE)	15:1 Liquid:Solid, pH 9.0, 30 min	>60.0% recovery	Very High: Microwave radiation causes rapid cellular rupture. Drastically reduces time, but requires precise thermal control[2].

Self-Validating Experimental Protocol: Microwave-Assisted Extraction with Enzymatic Depletion

To ensure maximum reproducibility and purity, the following protocol integrates Microwave-Assisted Extraction (MAE) with orthogonal purification steps. Each phase includes a self-validating Quality Control (QC) checkpoint.

Phase 1: Matrix Preparation & MAE

• Preparation : Mill Defatted Soybean Meal (DSM) to a uniform particle size (e.g., 60 mesh) to standardize the surface-area-to-volume ratio.

• Solvation : Suspend 100 g of DSM in 1500 mL of a 10% ethanol-water solution (15:1 v/w ratio). Adjust to pH 9.0 using 0.1 M NaOH to suppress acid hydrolysis[2].

• Extraction : Subject the slurry to microwave irradiation for 30 minutes, maintaining the core temperature strictly at 50°C.

  • Mechanistic Rationale: Microwave energy induces dipole rotation and ionic conduction, rapidly bursting plant cell walls while the 50°C cap prevents Maillard browning.

• Clarification : Centrifuge the homogenate at 4,000 × g for 15 minutes. Collect the supernatant.

  • QC Checkpoint 1: Perform a rapid Brix reading. A stable reading confirms successful solubilization before proceeding.

Phase 2: Protein Depletion via Ultrafiltration

• Filtration : Pass the clarified supernatant through a tangential flow ultrafiltration system equipped with a 1–10 kDa Molecular Weight Cut-Off (MWCO) membrane[2].

• Concentration : Process until a Volume Concentration Ratio (VCR) of 5 is achieved. Collect the permeate[4].

  • Mechanistic Rationale: The membrane quantitatively retains large globulins (glycinin and β-conglycinin) while allowing the 738.64 Da stachyose tetrahydrate to pass freely.

  • QC Checkpoint 2: Bradford assay of the permeate. Protein concentration must be <0.1 mg/mL to validate the membrane's integrity.

Phase 3: Selective Sucrose Depletion & Crystallization

• Fermentation : Inoculate the permeate with an activated culture of Saccharomyces cerevisiae (1% w/v). Incubate at 30°C for 12 hours under gentle agitation.

  • Mechanistic Rationale: Yeast invertase rapidly hydrolyzes sucrose into glucose and fructose, which are then metabolized. The yeast lacks α-galactosidase, leaving stachyose untouched[2].

• Termination : Heat the broth to 80°C for 10 minutes to deactivate the yeast, then centrifuge at 4,000 r/min for 10 minutes to pellet the cells[2].

• Lyophilization : Concentrate the supernatant using a vacuum evaporator to obtain the final functional oligosaccharide product[2].

• Crystallization : Recrystallize from an aqueous ethanol gradient to precipitate Stachyose Tetrahydrate.

  • QC Checkpoint 3: HPLC-RID (Refractive Index Detector) analysis. Validate the presence of the stachyose peak and the absolute absence of the sucrose peak.

Workflow Visualization

Figure 1: Self-validating workflow for Stachyose Tetrahydrate extraction and purification.

References

• Kim, S. H., Kwon, T. W., & Moon, T. W. (2003). Optimization of the extraction and purification of oligosaccharides from defatted soybean meal. International Journal of Food Science and Technology, 38(3), 337-342.[Link]

• Wikipedia Contributors. (2024). Stachyose. Wikipedia, The Free Encyclopedia. [Link]

• Mengistu, A., Yin, H., Bellaloui, N., et al. (2023). Soybean Seed Sugars: A Role in the Mechanism of Resistance to Charcoal Rot and Potential Use as Biomarkers in Selection. Plants, 12(2), 392.[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Development of a Simple Enzymatic Method for Screening Sucrose Content in Legume Seeds [plantbreedbio.org]

Comparison of commercial Stachyose tetrahydrate reagent grades

An in-depth evaluation of commercial reagent grades is critical for researchers and formulation scientists working with Stachyose tetrahydrate (CAS: 10094-58-3). As a naturally occurring, non-reducing tetrasaccharide (galactose-galactose-glucose-fructose) belonging to the raffinose family of oligosaccharides (RFOs), stachyose is highly hydrophilic and lacks native chromophores. These intrinsic chemical properties dictate not only how the compound behaves in biological systems—such as its role as a prebiotic and hypoglycemic agent—but also how it must be analytically validated and formulated [1].

This guide objectively compares commercial stachyose tetrahydrate grades, explains the causality behind analytical methodologies, and provides self-validating protocols to ensure scientific integrity in your workflows.

Quantitative Comparison of Commercial Grades

Selecting the appropriate grade of stachyose tetrahydrate is a function of your experimental endpoint. Using a food-grade bulk powder for a pharmacokinetic LC-MS study will introduce massive ion suppression, whereas using an analytical standard for bulk fermentation is economically unviable.

Specification / Feature	Analytical Standard Grade	Pharmaceutical / GMP Grade	Food / Bulk Grade
Target Purity	≥ 98.0% – 99.9%	> 99.0%	60.0% – 80.0%
Primary Suppliers	[1], [2]	[3]	[4]
Moisture Content	Strictly controlled (~9.7% theoretical for tetrahydrate)	Strictly controlled	≤ 5.0% (Often variable hydration)
Endotoxin / Heavy Metals	Not typically certified (Research Use Only)	Strictly monitored (Pb ≤ 0.5 mg/kg)	Monitored for food safety
Primary Applications	HPLC/MS calibration, in vitro cellular assays (e.g., Caco-2)	API intermediate, excipient formulation, clinical in vivo	Probiotic fermentation, functional food additive
Cost Profile	$ (Sold in mg to g quantities)	(Sold in kg quantities)	$ (Sold in bulk metric tons)

Analytical Methodologies: The "Why" Behind the Protocol

Because stachyose tetrahydrate is highly polar and lacks chromophore or fluorophore groups, standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection is fundamentally inadequate. The molecule will not be retained on a standard C18 column and will elute in the void volume, invisible to UV detectors.

The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Triple Quadrupole Tandem Mass Spectrometry (TQ-MS/MS) or Evaporative Light Scattering Detection (ELSD) [5]. HILIC utilizes a polar stationary phase (like an amide column) and a highly organic mobile phase, allowing the retention of polar oligosaccharides.

HILIC-MS/MS analytical workflow justifying the circumvention of standard RP-HPLC-UV limitations.

Protocol 1: Self-Validating HILIC-UHPLC-MS/MS Purity Assessment

This protocol incorporates a System Suitability Test (SST) to ensure self-validation before sample analysis.

• Standard Preparation: Dissolve Analytical Standard Grade Stachyose tetrahydrate (≥98%) in Acetonitrile:Water (50:50, v/v) to create a 400 μg/mL stock solution. Causality: A 50% organic solvent ensures compatibility with the initial HILIC mobile phase conditions, preventing peak distortion (solvent effect).

• Internal Standard (IS): Spike samples with Mildronate (20 ng/mL). Causality: Mildronate acts as a self-validating control to correct for matrix effects and ionization suppression in the ESI source.

• Chromatography: Inject 1 μL onto an Accucore-150-Amide-HILIC column. Run a gradient of Acetonitrile and 10mM Ammonium Acetate at 0.5 mL/min.

• Detection: Operate the TQ-MS/MS in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

• System Suitability (Validation Step): Before running unknown reagent grades, inject a blank (solvent only) to confirm no carryover, followed by six replicate injections of the standard. The Relative Standard Deviation (RSD) of the stachyose peak area must be <2.0%.

Biological Application & Formulation Methodologies

In biological research, stachyose acts as a potent prebiotic. It resists enzymatic hydrolysis in the upper gastrointestinal tract and reaches the colon, where it selectively promotes the proliferation of lactic acid bacteria (LAB) such as Lactobacillus plantarum. These bacteria secrete α-galactosidase to hydrolyze stachyose, producing Short-Chain Fatty Acids (SCFAs) that lower luminal pH and can induce apoptosis in Caco-2 colon cancer cells via caspase-dependent pathways [1].

Mechanistic pathway of stachyose-induced probiotic proliferation and subsequent Caco-2 apoptosis.

Protocol 2: In Vivo Formulation for Complex Dosing

When researchers co-administer stachyose with hydrophobic drugs (e.g., Genistein, to improve its bioavailability by inhibiting intestinal degradation) [1], formulation becomes challenging. Stachyose is highly water-soluble (up to 50 mg/mL) [2], but hydrophobic co-drugs will crash out of an aqueous solution.

Use the following step-wise co-solvent protocol (adapted from MedChemExpress/Selleckchem guidelines) to maintain a clear solution:

• Master Stock: Dissolve the hydrophobic compound (e.g., Genistein) in 10% DMSO. Causality: DMSO disrupts the crystal lattice of hydrophobic molecules. Ensure the DMSO is anhydrous; moisture-contaminated DMSO drastically reduces solubility.

• Surfactant Addition: Add 40% PEG300, followed by 5% Tween-80. Mix and sonicate until completely clear. Causality: PEG300 and Tween-80 create micelles that encapsulate the hydrophobic drug, preventing precipitation when the aqueous phase is introduced.

• Aqueous Phase (Stachyose): Dissolve Stachyose tetrahydrate (Analytical or Pharma Grade) in Saline. Add this as the final 45% of the volume dropwise while vortexing.

• Validation: Visually inspect the formulation against a dark background. If phase separation or precipitation occurs, the micellar capacity has been exceeded, and the formulation must be discarded and re-optimized.

References

• Ningbo Inno Pharmchem Co., Ltd. "The Role of Stachyose Tetrahydrate as a Pharmaceutical Intermediate." Nbinno.com. Available at:[Link]

• Seebio Biotech (Shanghai) Co., Ltd. "Stachyose tetrahydrate | Oligosaccharide." Allinno.com. Available at:[Link]

• Phytochemical Analysis. "Optimisation for simultaneous determination of iridoid glycosides and oligosaccharides in Radix Rehmannia by microwave assisted extraction and HILIC‐UHPLC‐TQ‐MS/MS." Wiley Online Library. Available at:[Link]

Validating Molecular Structure of Stachyose Tetrahydrate (C24H42O21·4H2O) via FTIR

Executive Summary

In the validation of complex oligosaccharides like Stachyose Tetrahydrate (C24H42O21·4H2O) , the choice of spectroscopic sampling technique is not merely a matter of convenience—it is a determinant of structural integrity.

Stachyose is a tetrasaccharide (two

-D-galactose units, one -D-glucose, and one -D-fructose) widely used in drug development as a bioactive prebiotic and excipient. Its tetrahydrate form relies on specific lattice water molecules to maintain crystalline stability.

This guide compares the two dominant FTIR sampling methodologies: Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) Transmission .[1][2] While KBr remains a classical standard for resolution, this guide validates ATR as the superior methodology for Stachyose Tetrahydrate , primarily due to its non-destructive nature which preserves the critical hydration shell that KBr processing often destroys.

The Analyte: Stachyose Tetrahydrate[3]

Before validating, one must understand the target. Stachyose is a non-reducing sugar.[3] The "Tetrahydrate" designation implies four water molecules are integrated into the crystal lattice, distinct from surface moisture.

• Formula:

  [3]

• Molecular Weight: 666.6 g/mol (anhydrous) / ~738.6 g/mol (tetrahydrate)

• Critical Validation Point: The spectral distinction between lattice water (structural) and adsorbed water (environmental).

Comparative Methodology: ATR vs. KBr[1][2][4]

The KBr Pellet (Transmission Mode)

The Traditionalist’s Trap

Mechanism: The sample is ground with hygroscopic KBr powder and pressed under high pressure (8–10 tons) into a transparent disc.

• The Flaw for Hydrates: The mechanical energy of grinding and the vacuum pressure used to form the pellet can strip the weakly bound lattice water from Stachyose. Conversely, hygroscopic KBr can absorb atmospheric moisture, creating a false O-H signal that masks the true hydrate stoichiometry.

• Result: High risk of "Spectral Dehydration"—validating the wrong crystal form.

Diamond ATR (Reflectance Mode)

The Modern Standard

Mechanism: The neat sample is pressed against a high-refractive-index crystal (Diamond/ZnSe). An evanescent wave penetrates the sample surface (~0.5–2 µm).

• The Advantage: No grinding, no heating, no vacuum. The crystal lattice remains unperturbed.[1]

• Result: A spectrum that represents the true state of the raw material.[2]

Decision Logic Diagram

The following flowchart illustrates the decision pathway for selecting the correct modality for hydrate validation.

Caption: Decision matrix for FTIR sampling of Stachyose Tetrahydrate. Green path indicates the recommended workflow for preserving hydrate structure.

Experimental Protocol: The Self-Validating ATR System

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), this protocol includes "Self-Validation" steps—internal checks that confirm the system is working before data is accepted.

Equipment

• Spectrometer: FTIR with DTGS or MCT detector (e.g., Agilent Cary 630 or Thermo Nicolet iS50).

• Accessory: Single-bounce Diamond ATR.

Step-by-Step Workflow

• System Suitability Test (SST):

  • Action: Collect a background spectrum (air).

  • Validation: Scan a Polystyrene Reference Film.

  • Criteria: Verify the 1601 cm⁻¹ peak is within ±1 cm⁻¹ of the standard. If this fails, do not proceed.

• Crystal Cleaning & Blank:

  • Action: Clean diamond with isopropanol. Dry completely.

  • Validation: Run a "Blank" sample. The spectrum should be a flat line with <0.5% noise.

• Sample Application (The Critical Step):

  • Action: Place ~10 mg of Stachyose Tetrahydrate powder onto the crystal center.

  • Technique: Lower the pressure clamp until the "force gauge" (if available) reads optimal contact (typically 80–100 lbs force).

  • Causality: Too little pressure = weak signal (low S/N ratio). Too much pressure on a soft hydrate is generally safe with Diamond ATR but avoid crushing if analyzing morphology (though for FTIR, intimate contact is the goal).

• Acquisition:

  • Resolution: 4 cm⁻¹ (Standard for solids).

  • Scans: 32 or 64 scans (to average out noise).

  • Range: 4000–650 cm⁻¹.

• Data Processing:

  • Apply ATR Correction .

  • Why? ATR physics causes peak intensities to vary with wavelength (penetration depth increases at lower wavenumbers). Uncorrected spectra cannot be compared directly to library transmission spectra.

Data Interpretation: The Stachyose Fingerprint

A valid Stachyose Tetrahydrate spectrum must exhibit specific vibrational modes. The table below summarizes the "Pass/Fail" peak assignments.

Spectral Region (cm⁻¹)	Assignment	Diagnostic Feature for Stachyose · 4H₂O
3200 – 3550	O-H Stretching	Broad & Intense. Represents the complex H-bonding network of the 4 lattice water molecules + sugar hydroxyls.
2900 – 2950	C-H Stretching	Medium. Asymmetric/Symmetric stretch of CH/CH₂ groups in the pyranose/furanose rings.
1630 – 1650	(H-O-H) Bending	Critical Marker. This band confirms the presence of water of crystallization. Anhydrous Stachyose lacks this distinct bending mode.
900 – 1200	C-O / C-C Stretch	"The Fingerprint." Multiple overlapping peaks characteristic of the Gal-Gal-Glc-Fru backbone.
~1140	Glycosidic Linkage	C-O-C asymmetric stretching (specifically the -1,6 linkages).
~930	Anomeric Vibration	Characteristic of -glycosidic bonds (Galactose/Glucose units).

Visualizing the Molecular Connectivity

The following diagram maps the chemical structure to the spectral output, ensuring the user understands what they are measuring.

Caption: Correlation between Stachyose structural units and FTIR spectral regions. Note the specific contribution of lattice water to the 1640 cm⁻¹ band.

Performance Metrics: ATR vs. KBr

This table provides the supporting data to justify the shift to ATR for this specific application.

Metric	ATR (Recommended)	KBr Pellet (Alternative)
Sample Prep Time	< 1 Minute	15–20 Minutes
Sample Recovery	100% (Wipe clean)	0% (Destructive)
Hydrate Integrity	High (No thermal/mechanical stress)	Low (Pressure/Vacuum alters hydration)
Reproducibility	High (Pathlength fixed by crystal)	Variable (Dependent on pellet thickness)
Skill Requirement	Low	High (Requires "transparent" pellet)

Conclusion

For the validation of Stachyose Tetrahydrate , the ATR-FTIR method is not just faster; it is scientifically more rigorous. It eliminates the variables of hygroscopicity and lattice deformation associated with KBr pellets. When validating C24H42O21[4][5][6]·4H2O, the presence of the water bending mode at ~1640 cm⁻¹ in an ATR spectrum is the definitive confirmation of the tetrahydrate form.

References

• PubChem. (n.d.). Stachyose | C24H42O21. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Kacuráková, M., & Mathlouthi, M. (1996).[7] FTIR and laser-Raman spectra of oligosaccharides in water: characterization of the glycosidic bond. Carbohydrate Research, 284(2), 145-157.[7] [Link]

• Kintek Solution. (n.d.). What Is The Difference Between Kbr And Atr In Ftir?. Retrieved October 26, 2023, from [Link]

• Nandiyanto, A. B. D., et al. (2023).[8] How to Read and Interpret FTIR Spectra for Materials. Indonesian Journal of Science and Technology. [Link]

Sources

• 1. kindle-tech.com [kindle-tech.com]
• 2. kinteksolution.com [kinteksolution.com]
• 3. STACHYOSE TETRAHYDRATE | CAS#:10094-58-3 | Chemsrc [chemsrc.com]
• 4. Page loading... [guidechem.com]
• 5. Sesamose | C24H42O21 | CID 441430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Stachyose | C24H42O21 | CID 439531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. FTIR and laser-Raman spectra of oligosaccharides in water: characterization of the glycosidic bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ejournal.bumipublikasinusantara.id [ejournal.bumipublikasinusantara.id]

Comparative Bioavailability and Pharmacokinetics of Stachyose Tetrahydrate vs. D-Mannose: A Mechanistic Guide

For drug development professionals and application scientists, understanding the pharmacokinetic fate of therapeutic carbohydrates is critical. Despite both being heavily utilized in modern therapeutics and nutraceuticals, Stachyose Tetrahydrate and D-Mannose exhibit diametrically opposed bioavailability profiles.

This guide objectively compares their absorption, metabolism, and excretion pathways, providing self-validating experimental protocols to help researchers accurately quantify their pharmacokinetic behaviors.

Mechanistic Divergence: Systemic Absorption vs. Microbiome Modulation

The therapeutic utility of a carbohydrate is fundamentally dictated by its ability—or inability—to cross the intestinal epithelium.

Stachyose Tetrahydrate is a non-reducing tetrasaccharide. Due to its large molecular weight and the absence of specific active transporters in the human gut, it exhibits a remarkably low systemic bioavailability of approximately 3.82% following oral administration[1]. Instead of entering systemic circulation, the unabsorbed fraction (>90%) travels to the lower gut where it acts as a potent prebiotic, heavily metabolized by the intestinal microflora to promote the proliferation of lactic acid bacteria (LAB)[2]. Interestingly, while poorly absorbed itself, stachyose acts as a powerful bioavailability enhancer for co-administered drugs (such as genistein) by inhibiting intestinal degradation and first-pass metabolism[3].

D-Mannose , conversely, is a monosaccharide and a C-2 epimer of glucose. It demonstrates a systemic bioavailability exceeding 90%[4]. It utilizes host GLUT transporters for rapid uptake in the upper intestine[5]. However, despite this high absorption, D-Mannose is poorly metabolized by human cells. The majority of the absorbed dose is rapidly excreted unchanged in the urine within 30 to 60 minutes[6]. This rapid, unmetabolized urinary excretion is the exact mechanistic foundation for its primary clinical application: preventing urinary tract infections (UTIs) by saturating FimH adhesins on uropathogenic E. coli (UPEC) before they can bind to the urothelium[7].

Comparative Pharmacokinetics & Bioavailability Data

The following table synthesizes the quantitative pharmacokinetic parameters defining these two carbohydrates:

Pharmacokinetic Parameter	Stachyose Tetrahydrate	D-Mannose
Molecular Class	Tetrasaccharide (Non-reducing)	Monosaccharide (C-2 Glucose Epimer)
Oral Bioavailability	~3.82%[1]	>90%[4]
Primary Absorption Site	Upper small intestine (Duodenum/Jejunum)[1]	Upper intestine[4]
Transporter Mechanism	Paracellular / Passive (Highly Limited)	Facilitated diffusion (GLUT transporters)[5]
Human Metabolism	Negligible	Negligible (Trace conversion to M-6-P)[5]
Microbial Fermentation	High (Promotes Lactic Acid Bacteria)[2]	Minimal[7]
Primary Excretion Route	Feces (as microbial metabolites)	Urine (Unchanged, 30-60 mins)
Primary Therapeutic Role	Prebiotic, Bioavailability Enhancer[3]	UTI Prophylaxis, Neuroinflammation

Pathway Visualization

Fig 1: Pharmacokinetic divergence of Stachyose (local/microbiome) vs. D-Mannose (systemic/urinary).

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate these compounds in a preclinical setting, standard pharmacokinetic assays must be modified to account for microbial degradation and epimeric similarities.

Protocol A: Stachyose Intestinal Loop Absorption & Microbiome Metabolism Assay

Objective: Quantify regional intestinal absorption and validate that the "missing" unabsorbed fraction is degraded by gut flora, not sequestered in host tissue[1].

• Animal Preparation & Kanamycin Knockout: Divide murine subjects into two cohorts. Treat Cohort B with broad-spectrum oral kanamycin for 3 days prior to the assay.

  • Causality: Eradicating the gut flora in Cohort B isolates host epithelial absorption from microbial fermentation, creating a baseline for intact stachyose transit.

• In Situ Intestinal Loop Surgery: Under anesthesia, ligate the stomach, duodenum, jejunum, and ileum into isolated segments. Inject a standardized dose of stachyose tetrahydrate into each loop.

• HPLC-Fluorescence Quantification: After 2 hours, extract the contents of each loop and measure residual stachyose using HPLC with postcolumn fluorescence derivatization.

• Self-Validation Check: In normal mice (Cohort A), the residual rate of stachyose in the intestine should be low (e.g., ~8.6%). In kanamycin-treated mice (Cohort B), the residual rate must spike dramatically (e.g., ~93.4%)[1]. This internal control proves that the disappearance of stachyose in normal mice is driven by bacterial metabolism, validating its prebiotic classification.

Protocol B: D-Mannose Pharmacokinetic & Urinary Excretion Profiling

Objective: Verify systemic uptake and prove that the molecule is excreted in a biologically active, unmetabolized state[6].

• Oral Administration & Serial Sampling: Administer D-Mannose (2g/kg) orally to the murine model. Collect blood plasma at 15, 30, 60, and 120 minutes. Cannulate the bladder to collect urine continuously.

• LC-MS/MS Epimer Differentiation: Analyze plasma and urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Causality: Standard colorimetric sugar assays cannot reliably distinguish D-Mannose from its epimer, D-Glucose. LC-MS/MS is mandatory to prove that D-Mannose is not being isomerized into glucose for cellular glycolysis.

• Ex Vivo FimH Saturation Assay: Introduce the 60-minute urine fraction to a culture of uropathogenic E. coli (UPEC) and measure bacterial adhesion to human bladder epithelial cells in vitro.

• Self-Validation Check: The pharmacokinetic data must show >20-35% of the administered dose appearing in the 60-minute urine fraction[8]. Furthermore, the collected urine must successfully inhibit UPEC agglutination[7]. If the urine fails to inhibit bacterial binding, it indicates the mannose was metabolically degraded, invalidating the therapeutic premise.

References

1.[2] Title: T5809-25mg | Stachyose hydrate [54261-98-2]. Source: Clinisciences. URL: [Link] 2.[3] Title: STACHYOSE TETRAHYDRATE | CAS#:10094-58-3. Source: Chemsrc. URL: [Link] 3.[4] Title: d-mannose suppresses oxidative response and blocks phagocytosis in experimental neuroinflammation. Source: PNAS. URL: [Link] 4.[8] Title: Nature of the Interaction of Alpha-D-Mannose and Escherichia coli Bacteria, and Implications for Its Regulatory Classification. Source: Preprints.org. URL: [Link] 5.[1] Title: [Pharmacokinetic study on absorption of stachyose]. Source: PubMed (NIH). URL: [Link] 6.[5] Title: Mannose metabolism and immune regulation: Insights into its therapeutic potential in immunology-related diseases. Source: TechScience. URL: [Link] 7. Title: Considerations on D-mannose Mechanism of Action and Consequent Classification of Marketed Healthcare Products. Source: Frontiers in Pharmacology. URL: [Link] 8.[7] Title: d-Mannose Treatment neither Affects Uropathogenic Escherichia coli Properties nor Induces Stable FimH Modifications. Source: MDPI. URL: [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Comparisons of Raffinose Tetrahydrate (C24H42O21·4H2O) Detection Limits

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Raffinose Detection

Raffinose, a trisaccharide composed of galactose, glucose, and fructose, is a key compound in the plant kingdom, playing a vital role in seed viability and stress tolerance.[1][2] Its presence and concentration are of significant interest in the food and pharmaceutical industries. In food science, raffinose is considered a prebiotic, promoting the growth of beneficial gut bacteria.[2] However, as it is indigestible by humans, it can also cause flatulence, making its quantification crucial for product formulation and labeling.[1][2] In drug development, particularly in the formulation of biologics, raffinose can be used as a stabilizer. Accurate and precise measurement of raffinose is therefore paramount for quality control and regulatory compliance.

This guide focuses on the inter-laboratory performance of various analytical techniques used to determine the detection limits of raffinose. Understanding the nuances of each method is critical for ensuring data accuracy, comparability across different sites, and ultimately, the success of a research or development program.

Comparative Analysis of Analytical Methodologies

The detection and quantification of raffinose can be achieved through several analytical techniques, each with its own set of advantages and limitations. The choice of method is often dictated by the sample matrix, required sensitivity, and available instrumentation. Here, we compare the most prevalent techniques, with a focus on their reported limits of detection (LOD) and quantification (LOQ).

Analytical Technique	Principle	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Key Strengths & Considerations
HPLC with Refractive Index Detection (HPLC-RID)	Separates sugars based on their interaction with a stationary phase, with detection based on changes in the refractive index of the eluent.	0.05 - 0.082 g/L (50 - 82 ppm)[3]	~0.192 g/L (192 ppm)[3]	Robust and widely available; suitable for high concentrations; susceptible to temperature and pressure fluctuations.
High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)	Separates carbohydrates at high pH on an anion-exchange column, followed by electrochemical detection.	Pico- to femtomole levels; ~0.5 ppm[4][5]	Not explicitly stated, but significantly lower than HPLC-RID.	High sensitivity and specificity for carbohydrates without derivatization; requires careful eluent preparation.[4][6][7][8][9]
Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)	Combines the high-resolution separation of UPLC with the high sensitivity and specificity of tandem mass spectrometry.	Sub-ppm levels	~0.5 ppm[5]	Extremely sensitive and selective; provides structural confirmation; higher instrument and operational cost.
Enzymatic Assays	Utilizes specific enzymes (e.g., α-galactosidase) to hydrolyze raffinose, followed by spectrophotometric measurement of a reaction product.	~3-5 mg/L (3-5 ppm)[10]	Not explicitly stated, but in a similar range to LOD.	High specificity; can be cost-effective for a large number of samples; may require pre-incubation steps.[10][11]
HPLC with Evaporative Light Scattering Detector (HPLC-ELSD)	Separates sugars via HPLC, followed by nebulization of the eluent and detection of scattered light from the non-volatile analyte particles.	0.05 g/L (50 ppm)[3]	25-50 mg/L (25-50 ppm)[12]	More sensitive than RID for some applications; response is not directly proportional to concentration, requiring careful calibration.

Expert Insights: While direct inter-laboratory comparison studies for raffinose detection limits are not abundantly available in public literature, the data presented is synthesized from individual method validation studies. HPAEC-PAD has emerged as a powerhouse for carbohydrate analysis due to its superior sensitivity and the ability to directly detect underivatized sugars.[4][6][7][8] This is reflected in its adoption in official methods, such as those by AOAC International.[13][14] For routine analysis of samples with higher concentrations of raffinose, HPLC-RID remains a reliable and cost-effective workhorse.[3] When utmost sensitivity and structural confirmation are required, UPLC-MS/MS is the unparalleled choice.[5]

Detailed Experimental Protocols

To ensure the trustworthiness and reproducibility of results, this section provides detailed, step-by-step methodologies for two commonly employed techniques: HPLC-RID and HPAEC-PAD.

Protocol for Raffinose Quantification by HPLC-RID

This protocol is adapted from a validated method for the analysis of oligosaccharides in complex matrices.[3]

1. Standard and Sample Preparation:

• Prepare a stock solution of raffinose standard (e.g., 10 g/L) in ultrapure water.
• Create a series of calibration standards by serial dilution of the stock solution (e.g., 0.1, 0.5, 1, 2, 5 g/L).
• For solid samples, accurately weigh and dissolve in a known volume of ultrapure water. For liquid samples, dilute as necessary to fall within the calibration range.
• Filter all solutions through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Column: Synergi™ Hydro-RP C18 (150 x 4.6 mm, 4 µm) or equivalent.[3]
• Mobile Phase A: Ultrapure Water.
• Mobile Phase B: Acetonitrile.
• Gradient: 100% A for 0-8 min; ramp to 80% B from 8-9 min; hold at 80% B from 9-12 min; return to 100% A from 12-13 min; re-equilibrate at 100% A from 13-20 min.[3]
• Flow Rate: 0.7 mL/min.[3]
• Column Temperature: 35 °C.[3]
• RID Cell Temperature: 35 °C.[3]
• Injection Volume: 20 µL.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the raffinose standard against its concentration.
• Determine the concentration of raffinose in the samples by interpolating their peak areas from the calibration curve.

Protocol for Raffinose Quantification by HPAEC-PAD

This protocol is based on established methods for carbohydrate analysis in food and other matrices.[4][13]

1. Standard and Sample Preparation:

• Prepare a stock solution of raffinose standard (e.g., 100 mg/L) in ultrapure water.
• Create a series of calibration standards by serial dilution (e.g., 0.1, 0.5, 1, 5, 10 mg/L).
• Prepare samples as described in the HPLC-RID protocol, ensuring dilutions are made with ultrapure water.
• Filter all solutions through a 0.22 µm syringe filter.

2. Chromatographic Conditions:

• Column: A high-performance anion-exchange column suitable for carbohydrate analysis (e.g., CarboPac™ series).
• Eluents:
• A: Ultrapure Water
• B: 200 mM Sodium Hydroxide (NaOH)
• C: 1 M Sodium Acetate (NaOAc)
• Gradient: A gradient program should be developed to separate raffinose from other carbohydrates in the sample. A typical starting point is a low concentration of NaOH (e.g., 10-20 mM) with a shallow acetate gradient.
• Flow Rate: 0.5 - 1.0 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 10 µL.

3. PAD Settings:

• A 4-potential waveform should be used for detection, as recommended in official methods.[13] The specific potentials and durations should be optimized for the instrument and application.

4. Data Analysis:

• Follow the same procedure for calibration and quantification as described for HPLC-RID.

Mandatory Visualizations

To further elucidate the experimental workflows, the following diagrams have been generated using Graphviz.

Caption: Workflow for Raffinose Analysis by HPLC-RID.

Caption: Workflow for Raffinose Analysis by HPAEC-PAD.

Conclusion and Recommendations

The selection of an analytical method for raffinose detection is a critical decision that should be based on the specific requirements of the study. For routine quality control in the food industry where raffinose concentrations are relatively high, HPLC-RID offers a robust and economical solution. For research and development applications, particularly in pharmaceuticals and for trace-level analysis, the superior sensitivity and specificity of HPAEC-PAD make it the method of choice. UPLC-MS/MS should be reserved for applications demanding the highest sensitivity and unequivocal identification.

To ensure inter-laboratory consistency, it is imperative to have well-documented and validated standard operating procedures. Participation in proficiency testing programs, where available, can provide an external validation of a laboratory's performance. By understanding the principles and limitations of each technique, and by implementing rigorous quality control measures, researchers and scientists can be confident in the accuracy and reproducibility of their raffinose detection data.

References

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• Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil. PMC. (2019, July 12). [Link]

• High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC–PAD) and Chemometrics for Geographical and Floral Authentication of Honeys from Southern Italy (Calabria region). MDPI. (2020, November 7). [Link]

• High-performance anion-exchange chromatography with pulsed amperometric detection for carbohydrate and glycoconjugate analyses. ResearchGate. [Link]

• Technical Note: Introduction to HPAEC-PAD – Eluent Preparation. Antec Scientific. [Link]

• Carbohydrates in food according to AOAC. The Analytical Scientist. [Link]

• Separation of All Classes of Carbohydrates by HPAEC-PAD. LCGC International. (2024, February 1). [Link]

• Analysis of Raffinose Metabolism-Related Sugar Components in Seeds. PubMed. [Link]

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• ISO 26642:2010 Food products — Determination of the glycaemic index (GI) and recommendation for food classification. iTeh Standards. (2010, October 1). [Link]

• AOAC SMPR® 2018.001 Standard Method Performance Requirements (SMPRs®) for Sugars in Animal Feed, Pet Food, and Human Food. [Link]

• A Rapid HPLC Method for the Determination of Raffinose Family of Oligosaccharides in Pea Seeds. Taylor & Francis. (2006, August 22). [Link]

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Safety & Regulatory Compliance

Guide to the Proper Disposal of C24H42O21·4H2O (Hydroxypropyl-β-Cyclodextrin)

A Senior Application Scientist's Protocol for Safe Laboratory Waste Management

This guide provides a comprehensive framework for the safe and compliant disposal of C24H42O21·4H2O, commonly known in laboratory settings as (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD). As a compound frequently utilized in pharmaceutical and research applications for its ability to enhance drug solubility and stability, understanding its disposal profile is critical for maintaining a safe and regulatory-compliant laboratory environment. This document synthesizes information from authoritative safety data sheets and general chemical waste guidelines to offer a clear, step-by-step protocol for research professionals.

Chemical Identification and Hazard Assessment

The molecular formula C24H42O21 corresponds to several oligosaccharides, including maltotetraose and stachyose.[1][2] However, in the context of a hydrated compound used in drug development, it most commonly refers to a derivative of β-cyclodextrin. The substance , (2-Hydroxypropyl)-β-cyclodextrin (CAS No. 128446-35-5), is a modified cyclic oligosaccharide.[3]

A thorough review of its regulatory and hazard profile is the foundational step in determining the correct disposal pathway.

Hazard Classification:

• GHS/OSHA: (2-Hydroxypropyl)-β-cyclodextrin is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[3][4]

• Transportation: It is not regulated as a dangerous good for transport by the Department of Transportation (DOT), IATA, or IMDG.[3][5][6]

• EPA Hazardous Waste Criteria: The U.S. Environmental Protection Agency (EPA) defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[7] HP-β-CD does not exhibit these characteristics under normal conditions.[4][6]

Based on this data, C24H42O21·4H2O (HP-β-CD) is classified as a non-hazardous waste .[7][8] However, it is crucial to remember that even non-hazardous waste disposal is subject to regulation, and it must not be disposed of indiscriminately.[9]

Core Disposal Protocols

The physical state of the waste—solid powder, aqueous solution, or contaminated labware—dictates the specific disposal procedure. The following workflow provides a decision-making framework for proper disposal.

Caption: Decision workflow for the disposal of HP-β-CD.

Disposal of Solid (Powder) Waste

Solid HP-β-CD should be managed to prevent dispersal into the environment.

• Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn, including safety goggles, gloves, and a dust mask or respirator if dust is likely to be generated.[4][10]

• Collection: Carefully sweep or scoop the solid material.[11][12] Use dry cleanup procedures and avoid actions that could create airborne dust.[5] While not classified as hazardous, fine organic dusts can pose a dust explosion risk under certain conditions of concentration and ignition.[4]

• Containment: Place the collected powder into a clean, dry, and sealable container.[5] The original product container is often the best choice for waste accumulation.[13] Ensure the container is kept closed except when adding waste.[13]

• Labeling: Clearly label the waste container with its contents, for example: "Waste (2-Hydroxypropyl)-β-cyclodextrin, Non-Hazardous". Accurate labeling is critical to prevent accidental mixing with incompatible waste streams.[13][14]

• Final Disposal: Transfer the sealed container to your institution's designated chemical waste storage area for collection by a licensed waste management contractor. Disposal should be to a licensed landfill or via incineration, as per local regulations.[5][10]

Disposal of Aqueous Solutions

Due to its high water solubility, HP-β-CD is often used in solutions.[4] While it is not readily biodegradable and is considered slightly hazardous to water, drain disposal is not recommended.[4][6]

• Collection: Collect all solutions containing HP-β-CD, including experimental residues and rinsates from container cleaning, in a dedicated waste container.[13]

• Containment: Use a chemically compatible container, such as a high-density polyethylene (HDPE) bottle, with a tightly fitting cap.[13] Do not overfill the container, leaving sufficient headspace for expansion.[13]

• Segregation: Do not mix this aqueous waste with other waste streams, particularly solvents or reactive chemicals.[13][15]

• Labeling: Label the container clearly, for instance: "Aqueous Waste: (2-Hydroxypropyl)-β-cyclodextrin, Non-Hazardous". Include approximate concentrations if known.[13]

• Final Disposal: Transfer the container to the designated waste accumulation area for disposal via your institution's approved waste management vendor.

Decontamination of Empty Containers

Properly cleaned containers that once held HP-β-CD can often be disposed of as regular laboratory glass or plastic waste.

• Initial Cleaning: Ensure the container is fully empty by scraping out any remaining powder.[4]

• Triple Rinsing: Rinse the container three times with a suitable solvent (water is appropriate for HP-β-CD).[13][15] This is a critical step to remove chemical residues that could pose a risk to custodial staff or the environment.[13]

• Rinsate Collection: Collect all three rinses as aqueous chemical waste and manage it according to the protocol in Section 2.2.

• Label Defacement: Completely remove or deface the original manufacturer's label to prevent confusion.[13][15]

• Final Disposal: Once cleaned and defaced, the container can be disposed of in the appropriate recycling or general waste bin.[15]

Summary of Safety and Handling Precautions

A culture of safety is paramount in all laboratory operations, including waste disposal.

Precaution	Rationale	Supporting Sources
Wear PPE	Safety glasses, gloves, and a dust mask protect against eye/skin contact and inhalation of fine particles.	[4][10][11]
Avoid Dust Formation	Minimizes inhalation risk and the potential for dust explosion under specific, rare conditions.	[4][5][11]
Use in a Well-Ventilated Area	Ensures any airborne dust is rapidly dispersed, limiting exposure.	[5][10]
Practice Good Hygiene	Wash hands thoroughly after handling to prevent accidental ingestion or cross-contamination.	[5][10]
Segregate Waste	Prevents unintended chemical reactions and ensures proper disposal routing for all waste streams.	[3][13]

Regulatory Adherence: The Final Checkpoint

While this guide is based on widely accepted safety standards, it is essential to recognize that waste disposal regulations can vary significantly based on location. All disposal activities must comply with local, state, and federal regulations. [3][4][10][16] Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to confirm that these procedures align with local and state laws.[10][13]

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• Sigma-Aldrich. (2025, October 17). SAFETY DATA SHEET: (2-Hydroxypropyl)-β-cyclodextrin.
• Cayman Chemical. (2025, July 8). Safety Data Sheet: 2-Hydroxypropyl-β-cyclodextrin.
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Navigating the Handling of C24H42O21.4H2O: A Practical Guide to Personal Protective Equipment and Safety Protocols

For Immediate Implementation: This guide provides essential safety and operational protocols for handling C24H42O21.4H2O. Designed for researchers, scientists, and drug development professionals, the following procedures are grounded in a risk-assessment framework, ensuring a comprehensive approach to safety in the absence of specific hazard data.

The chemical formula C24H42O21.4H2O corresponds to a hydrated tetrasaccharide, a complex carbohydrate. While generally considered to be of low toxicity, it is crucial to handle this compound with a defined safety protocol, particularly in a research or development setting where its properties may not be fully characterized. This guide outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans to ensure the safety of laboratory personnel and the integrity of experimental work.

Core Safety Directives: A Risk-Based Approach

In the absence of a specific Safety Data Sheet (SDS) for C24H42O21.4H2O, a cautious and systematic approach to handling is paramount. The fundamental principle is to minimize exposure through all potential routes: inhalation, ingestion, and skin contact.[1][2] This involves a combination of engineering controls, administrative procedures, and the correct use of personal protective equipment.

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source. When handling C24H42O21.4H2O, especially in powdered form, the primary engineering control is a chemical fume hood or a powder containment hood.[3][4] This is critical to prevent the generation and inhalation of airborne dust particles.[5]

Administrative Controls: Safe Work Practices

Administrative controls are work practices that reduce the duration, frequency, and severity of exposure to hazardous materials. Key administrative controls for handling C24H42O21.4H2O include:

• Restricted Access: Designate specific areas for handling and storing C24H42O21.4H2O.

• Hygiene: Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[6] Do not eat, drink, or apply cosmetics in the laboratory.[1][6]

• Labeling: Ensure all containers of C24H42O21.4H2O are clearly labeled with the chemical name and any known hazards.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is based on a thorough risk assessment of the planned procedures. For C24H42O21.4H2O, which is a powder, the primary concerns are inhalation of dust and contact with skin and eyes. The following table summarizes the recommended PPE.

Protection Type	Recommended PPE	Rationale for Use
Eye Protection	Safety glasses with side shields or safety goggles.	Protects against airborne particles and accidental splashes.[7][8]
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Check for any signs of degradation and change gloves frequently.
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.[8]
Respiratory Protection	NIOSH-approved N95 respirator.	Recommended when handling larger quantities or when there is a potential for significant dust generation, especially outside of a dedicated powder containment hood.[8]

Experimental Workflow: Step-by-Step Handling Protocol

The following protocol outlines a safe and efficient workflow for handling C24H42O21.4H2O in a laboratory setting.

Figure 1. A step-by-step workflow for the safe handling of C24H42O21.4H2O.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.

• Solid Waste: All disposable materials that have come into contact with C24H42O21.4H2O, such as weighing paper, gloves, and contaminated paper towels, should be placed in a designated solid waste container.

• Liquid Waste: For aqueous solutions of C24H42O21.4H2O, consult your institution's and local environmental regulations. In many cases, dilute, non-hazardous sugar solutions can be disposed of down the drain with copious amounts of water. However, verification of local guidelines is mandatory.[6]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Incident	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station.[6] Seek medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area thoroughly with soap and water.
Inhalation	Move to fresh air immediately. If breathing is difficult, seek medical attention.
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek medical attention.
Spill	For small spills, carefully wipe up the powder with a damp cloth to avoid creating dust. For larger spills, evacuate the area and follow your institution's chemical spill response procedures.

Conclusion: Fostering a Culture of Safety

The responsible handling of any chemical, including those with a low perceived risk like C24H42O21.4H2O, is the cornerstone of a safe and productive research environment. By adhering to the principles of risk assessment, utilizing appropriate personal protective equipment, and following established protocols, researchers can confidently and safely advance their scientific endeavors. Always prioritize obtaining the Safety Data Sheet from the supplier for the most accurate and comprehensive safety information.

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• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Amoeba Sisters. (2017, August 13). General Lab Safety [Video]. YouTube. Retrieved from [Link]

• Agilent. (2019, April 30). Safety Data Sheet: AdvanceBio LS-Tetrasaccharide c (LST c). Retrieved from [Link]

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